3-(4-Methoxybenzoyl)pyridine

• CAS: 23826-71-3

Core Science & Biosynthesis

Spectroscopic Analysis of 3-(4-Methoxybenzoyl)pyridine: A Technical Guide to ¹H and ¹³C NMR Data

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for 3-(4-Methoxybenzoyl)pyridine, with a focus on proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectroscopy. This document is intended for researchers, scientists, and drug development professionals who utilize spectroscopic techniques for the structural elucidation and characterization of organic molecules.

Introduction: The Significance of 3-(4-Methoxybenzoyl)pyridine

3-(4-Methoxybenzoyl)pyridine belongs to the family of diaryl ketones, a structural motif present in numerous biologically active compounds and functional materials. The precise characterization of its chemical structure is paramount for understanding its physicochemical properties, reactivity, and potential applications in fields such as medicinal chemistry and materials science. NMR spectroscopy stands as an unparalleled tool for the unambiguous determination of molecular structure in solution. This guide will delve into the detailed interpretation of the ¹H and ¹³C NMR spectra of 3-(4-Methoxybenzoyl)pyridine, providing a foundational understanding of its spectroscopic signature.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

The acquisition of high-quality NMR data is fundamental to accurate structural analysis. The following protocol outlines the standardized procedure for preparing a sample of 3-(4-Methoxybenzoyl)pyridine for NMR analysis and the typical parameters for data acquisition.

Sample Preparation

A carefully prepared sample is crucial for obtaining sharp and well-resolved NMR spectra.

• Sample Weighing: Accurately weigh approximately 10-20 mg of high-purity 3-(4-Methoxybenzoyl)pyridine.

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can aid in dissolution.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean, 5 mm NMR tube. To avoid interfering signals from particulate matter, it is good practice to filter the solution through a small plug of glass wool placed in the pipette.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm). Modern spectrometers can often reference the spectra to the residual solvent peak.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition

The following are typical acquisition parameters for a 400 MHz NMR spectrometer.

• ¹H NMR Spectroscopy:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Spectral Width: A spectral width of approximately 12-16 ppm is generally sufficient for most organic molecules.

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: A relaxation delay of 1-2 seconds.

• ¹³C NMR Spectroscopy:

  • Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30') is used to simplify the spectrum to single lines for each unique carbon atom.

  • Number of Scans: Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

  • Spectral Width: A spectral width of 200-240 ppm is standard.

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay: A relaxation delay of 2 seconds.

Spectroscopic Data and Interpretation

While a publicly available, fully assigned experimental spectrum for 3-(4-Methoxybenzoyl)pyridine is not readily accessible, this section provides a detailed analysis based on high-quality predicted data and experimental data from the closely related analogue, 3-(4'-methoxyphenyl)pyridine[1]. This approach allows for a robust and scientifically sound interpretation of the expected spectral features.

Molecular Structure and Numbering

For clarity in the spectral assignment, the atoms of 3-(4-Methoxybenzoyl)pyridine are numbered as follows:

Caption: Numbering scheme for 3-(4-Methoxybenzoyl)pyridine.

¹H NMR Spectral Data (Predicted)

The predicted ¹H NMR spectrum of 3-(4-Methoxybenzoyl)pyridine in CDCl₃ is expected to show signals corresponding to the nine distinct protons in the molecule. The predicted chemical shifts (δ) in parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz) are summarized in the table below.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2	~8.90	d	~1.8	1H
H-6	~8.75	dd	~4.8, 1.5	1H
H-4	~8.10	ddd	~8.0, 2.2, 1.8	1H
H-2', H-6'	~7.85	d	~8.8	2H
H-5	~7.45	dd	~8.0, 4.8	1H
H-3', H-5'	~7.00	d	~8.8	2H
-OCH₃	~3.90	s	-	3H

Interpretation of the ¹H NMR Spectrum

• Aromatic Region (Pyridine Ring): The four protons on the pyridine ring are expected to appear as distinct signals due to their different chemical environments.

  • H-2 and H-6: These protons are adjacent to the nitrogen atom, which is strongly electron-withdrawing, causing them to be deshielded and resonate at the lowest field (highest ppm values). H-2 is expected to be the most downfield due to its proximity to both the nitrogen and the benzoyl group. It should appear as a doublet due to coupling with H-4. H-6 will likely be a doublet of doublets due to coupling with H-5 and a smaller long-range coupling with H-4.

  • H-4 and H-5: These protons will resonate at a relatively higher field compared to H-2 and H-6. H-4 is expected to be a doublet of doublet of doublets due to coupling with H-2, H-5, and H-6. H-5 should appear as a doublet of doublets from coupling to H-4 and H-6.

• Aromatic Region (Methoxybenzoyl Ring): The protons on the 4-methoxybenzoyl ring are expected to show a characteristic AA'BB' system.

  • H-2' and H-6': These protons are ortho to the carbonyl group, which is electron-withdrawing. Therefore, they will be deshielded and appear as a doublet.

  • H-3' and H-5': These protons are ortho to the electron-donating methoxy group and will be shielded, appearing as a doublet at a higher field.

• Aliphatic Region:

  • -OCH₃: The three protons of the methoxy group are chemically equivalent and will appear as a sharp singlet in the upfield region of the spectrum.

¹³C NMR Spectral Data (Predicted)

The predicted proton-decoupled ¹³C NMR spectrum should display signals for all 13 carbon atoms in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O	~195.0
C-4'	~164.0
C-2	~153.0
C-6	~150.0
C-4	~137.0
C-3	~135.0
C-1'	~130.5
C-2', C-6'	~132.5
C-5	~124.0
C-3', C-5'	~114.0
-OCH₃	~55.5

Interpretation of the ¹³C NMR Spectrum

• Carbonyl Carbon: The carbonyl carbon (C=O) is highly deshielded and will appear at the lowest field, typically around 195 ppm.

• Aromatic Carbons:

  • C-4': The carbon attached to the electron-donating methoxy group will be significantly shielded and appear at a very high field for an aromatic carbon, around 164 ppm.

  • Pyridine Ring Carbons: The carbons of the pyridine ring will have distinct chemical shifts. C-2 and C-6, being adjacent to the nitrogen, will be the most deshielded. C-3 and C-4 will appear at intermediate fields, while C-5 will be the most shielded of the pyridine carbons.

  • Methoxybenzoyl Ring Carbons: C-1' will be deshielded due to its attachment to the carbonyl group. C-2' and C-6' will be deshielded relative to C-3' and C-5' due to their proximity to the carbonyl group. C-3' and C-5' will be shielded due to the electron-donating effect of the methoxy group.

• Aliphatic Carbon:

  • -OCH₃: The methoxy carbon will appear as a single peak in the upfield region, typically around 55.5 ppm.

Workflow for Structural Elucidation

The following diagram illustrates the logical workflow for the structural elucidation of 3-(4-Methoxybenzoyl)pyridine using NMR spectroscopy.

Caption: Workflow for NMR-based structural elucidation.

Conclusion

This technical guide has provided a detailed protocol for the acquisition and a thorough interpretation of the ¹H and ¹³C NMR spectra of 3-(4-Methoxybenzoyl)pyridine. By combining predicted spectral data with the analysis of a closely related experimental spectrum, a comprehensive understanding of the spectroscopic characteristics of this molecule has been established. This information is invaluable for the unambiguous identification and characterization of 3-(4-Methoxybenzoyl)pyridine in research and development settings.

References

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An In-depth Technical Guide to the Crystal Structure and Molecular Geometry of 3-(4-Methoxybenzoyl)pyridine

This guide provides a detailed technical analysis of the crystal structure and molecular geometry of 3-(4-Methoxybenzoyl)pyridine. Prepared for researchers, scientists, and professionals in drug development, this document synthesizes established crystallographic principles and insights from closely related structural analogs to present a predictive model in the absence of a published experimental crystal structure for this specific compound.

Introduction and Significance

3-(4-Methoxybenzoyl)pyridine belongs to the class of aroylpyridines, which are recognized as versatile scaffolds in medicinal chemistry and materials science. The presence of a pyridine ring, a benzoyl group, and a methoxy substituent imparts a unique combination of electronic and steric properties, making it a valuable building block for the synthesis of novel compounds with potential biological activities. The spatial arrangement of these functional groups, dictated by the molecule's crystal structure and molecular geometry, is paramount in understanding its chemical reactivity, physical properties, and potential interactions with biological targets.

The pyridine moiety can act as a hydrogen bond acceptor, while the methoxy group can also participate in hydrogen bonding. The aromatic rings provide a platform for π-π stacking and C-H···π interactions, which are crucial in directing the supramolecular assembly in the solid state. A comprehensive understanding of these structural features is essential for rational drug design and the development of new materials.

Synthesis and Crystallization

The synthesis of 3-(4-Methoxybenzoyl)pyridine can be achieved through several established synthetic routes for aroylpyridines. A common and effective method involves the Friedel-Crafts acylation of anisole with nicotinoyl chloride, the acid chloride of nicotinic acid (pyridine-3-carboxylic acid).

Experimental Protocol: Synthesis of 3-(4-Methoxybenzoyl)pyridine

• Preparation of Nicotinoyl Chloride: Thionyl chloride (SOCl₂) is added dropwise to a suspension of nicotinic acid in an inert solvent like dichloromethane (DCM) with a catalytic amount of dimethylformamide (DMF). The reaction mixture is refluxed until the evolution of HCl gas ceases. The excess thionyl chloride and solvent are removed under reduced pressure to yield nicotinoyl chloride hydrochloride.

• Friedel-Crafts Acylation: Anhydrous aluminum chloride (AlCl₃) is suspended in an excess of anisole, which serves as both the reactant and the solvent. The mixture is cooled in an ice bath. Nicotinoyl chloride hydrochloride is then added portion-wise to the stirred suspension.

• Reaction and Quenching: The reaction mixture is stirred at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC). The reaction is then carefully quenched by pouring it onto crushed ice and hydrochloric acid.

• Work-up and Purification: The aqueous layer is separated, and the organic layer is washed with a sodium bicarbonate solution and brine. The organic layer is then dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude product is purified by column chromatography on silica gel to afford 3-(4-Methoxybenzoyl)pyridine.

Crystallization

Single crystals suitable for X-ray diffraction can be obtained by slow evaporation of a saturated solution of the purified compound in an appropriate solvent system, such as ethanol-water or ethyl acetate-hexane. The choice of solvent can influence the resulting crystal packing and potentially lead to different polymorphs.

Caption: Workflow for the synthesis and crystallization of 3-(4-Methoxybenzoyl)pyridine.

Predicted Crystal Structure and Molecular Geometry

In the absence of an experimentally determined crystal structure for 3-(4-Methoxybenzoyl)pyridine, a predictive analysis based on the crystallographic data of closely related compounds, such as N-(4-methoxyphenyl)picolinamide[1] and 4-(3-methoxyphenyl)-2,6-diphenylpyridine[2], is presented.

Predicted Crystallographic Parameters

Based on common space groups for organic molecules of similar size and symmetry, 3-(4-Methoxybenzoyl)pyridine is predicted to crystallize in a centrosymmetric space group, most likely monoclinic (e.g., P2₁/c) or orthorhombic (e.g., Pbca).

Parameter	Predicted Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10-15
b (Å)	5-10
c (Å)	15-20
β (°)	90-110
Volume (ų)	1300-1600
Z	4
Density (calc.) (g/cm³)	1.3-1.4

Note: These values are estimations based on related structures and should be confirmed by experimental data.

Molecular Conformation

The molecular geometry of 3-(4-Methoxybenzoyl)pyridine is characterized by the relative orientation of the pyridine and 4-methoxyphenyl rings with respect to the central carbonyl group. The molecule is not expected to be planar due to steric hindrance. The dihedral angle between the pyridine ring and the benzoyl plane, as well as the dihedral angle between the 4-methoxyphenyl ring and the benzoyl plane, will be non-zero. In similar structures, these dihedral angles typically range from 20° to 60°.[2]

The methoxy group is likely to be nearly coplanar with the benzene ring to maximize resonance stabilization.

Caption: Predicted non-planar conformation of 3-(4-Methoxybenzoyl)pyridine.

Predicted Bond Lengths and Angles

The bond lengths and angles are expected to be within the standard ranges for similar organic compounds.

Bond	Predicted Length (Å)
C=O	1.22 - 1.24
C-C (aromatic)	1.38 - 1.40
C-N (pyridine)	1.33 - 1.35
C(ar)-C(O)	1.48 - 1.50
C(ar)-O	1.36 - 1.38
O-C(H3)	1.42 - 1.44

Angle	Predicted Angle (°)
C-C-C (aromatic)	118 - 121
C-N-C (pyridine)	116 - 118
C(ar)-C(O)-C(ar)	118 - 122
C(ar)-O-C(H3)	117 - 119

Intermolecular Interactions and Crystal Packing

The supramolecular architecture of 3-(4-Methoxybenzoyl)pyridine in the crystalline state is anticipated to be governed by a combination of weak intermolecular interactions.

• C-H···O Hydrogen Bonds: The carbonyl oxygen and the methoxy oxygen are potential acceptors for weak C-H···O hydrogen bonds from the aromatic C-H donors of neighboring molecules. These interactions are common in crystal structures of related compounds and play a significant role in stabilizing the crystal packing.

• C-H···N Hydrogen Bonds: The pyridine nitrogen atom is a good hydrogen bond acceptor and can form C-H···N interactions with C-H donors from adjacent molecules.

• π-π Stacking Interactions: The pyridine and 4-methoxyphenyl rings can engage in π-π stacking interactions. Depending on the relative orientation of the rings, these can be either face-to-face or offset.

• C-H···π Interactions: The aromatic rings can also act as acceptors for C-H···π interactions, where a C-H bond from a neighboring molecule points towards the center of the π-system.

Caption: Predicted intermolecular interactions in the crystal lattice of 3-(4-Methoxybenzoyl)pyridine.

Conclusion

This technical guide provides a comprehensive overview of the predicted crystal structure and molecular geometry of 3-(4-Methoxybenzoyl)pyridine. While awaiting experimental determination, this predictive model, grounded in the analysis of structurally similar compounds, offers valuable insights for researchers in medicinal chemistry and materials science. The anticipated non-planar conformation and the array of potential intermolecular interactions highlight the structural complexity and potential for diverse supramolecular assemblies. Experimental validation of this model through single-crystal X-ray diffraction is a crucial next step to fully elucidate the solid-state properties of this important molecule.

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An In-Depth Technical Guide to the Starting Materials for the Synthesis of 3-(4-Methoxybenzoyl)pyridine Derivatives

Introduction: The Strategic Importance of the 3-(4-Methoxybenzoyl)pyridine Core

The 3-(4-methoxybenzoyl)pyridine scaffold is a privileged structure in medicinal chemistry and materials science. Its unique electronic and steric properties, arising from the interplay between the electron-deficient pyridine ring and the electron-rich methoxyphenyl moiety, make it a cornerstone for designing molecules with tailored biological activities and photophysical characteristics. Derivatives have been investigated for their potential as anti-inflammatory agents, kinase inhibitors, and probes in molecular imaging.

The synthesis of this diaryl ketone framework presents a classic chemical challenge: the regioselective formation of a carbon-carbon bond between two distinct aromatic systems, bridged by a carbonyl group. The choice of starting materials is paramount, dictating the overall efficiency, scalability, and economic viability of the synthetic route. This guide provides an in-depth analysis of the principal synthetic strategies, focusing on the causality behind experimental choices and providing field-proven protocols for researchers in drug development and chemical synthesis.

Core Synthetic Strategies and Starting Material Analysis

The construction of 3-(4-methoxybenzoyl)pyridine can be approached from several angles, primarily revolving around the formation of the C-C bond between the pyridine-3-position and the benzoyl carbonyl carbon. We will explore three primary, validated strategies:

• Grignard Reaction with a Nitrile Electrophile: A robust and high-yielding method involving the nucleophilic attack of a methoxyphenyl Grignard reagent on 3-cyanopyridine.

• Friedel-Crafts Acylation: A classic electrophilic aromatic substitution where anisole is acylated using an activated nicotinic acid derivative.

• Two-Step Grignard Addition and Oxidation: A versatile route involving the initial formation of a diaryl methanol intermediate, followed by oxidation to the target ketone.

Strategy 1: Grignard Reaction with 3-Cyanopyridine

This is arguably one of the most reliable and widely used methods. The logic is straightforward: a potent nucleophile (the Grignard reagent) attacks the electrophilic carbon of the nitrile group. The resulting imine is then hydrolyzed in an acidic workup to yield the ketone. The starting materials are readily accessible and the reaction is typically high-yielding.

Causality and Key Considerations:

• Nucleophile Preparation: The Grignard reagent, 4-methoxyphenylmagnesium bromide, is prepared from 4-bromoanisole and magnesium metal.[1] It is crucial to use anhydrous solvents (typically THF or diethyl ether) as Grignard reagents are highly reactive towards water.

• Electrophile: 3-Cyanopyridine (nicotinonitrile) is an excellent electrophile for this reaction. It is commercially available or can be synthesized via several methods, most commonly through the dehydration of nicotinamide.

• Reaction Mechanism: The Grignard reagent adds once to the nitrile. A second addition is prevented because it would result in a dianion on the nitrogen atom.[2] The reaction is quenched with aqueous acid, which protonates the intermediate imine salt and facilitates its hydrolysis to the final ketone product.[3][4][5]

Workflow Diagram: Grignard Reaction with Nitrile

Caption: Workflow for the synthesis via Grignard addition to a nitrile.

Experimental Protocols

Protocol 1.1: Preparation of 4-Methoxyphenylmagnesium Bromide [6]

• Apparatus: Assemble a three-necked, round-bottom flask, oven-dried and equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Reagents: In the flask, place magnesium turnings (1.1 eq).

• Initiation: Add a small crystal of iodine and a few drops of a solution of 4-bromoanisole (1.0 eq) in anhydrous tetrahydrofuran (THF) to the magnesium.

• Propagation: Once the reaction initiates (indicated by bubbling and heat), add the remaining 4-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, reflux the mixture for an additional 30-60 minutes until most of the magnesium is consumed. The resulting dark grey-brown solution is used directly in the next step.

Protocol 1.2: Synthesis of 3-(4-Methoxybenzoyl)pyridine

• Reaction Setup: Cool the freshly prepared Grignard solution from Protocol 1.1 in an ice bath.

• Addition: Slowly add a solution of 3-cyanopyridine (1.0 eq) in anhydrous THF to the Grignard reagent via a dropping funnel.

• Reaction: After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Workup: Carefully pour the reaction mixture into a beaker containing ice and an excess of aqueous acid (e.g., 2M HCl). Stir vigorously for 1-2 hours to ensure complete hydrolysis of the imine.

• Extraction: Transfer the mixture to a separatory funnel. Make the aqueous layer basic with NaOH solution and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Strategy 2: Friedel-Crafts Acylation

This strategy employs a classic electrophilic aromatic substitution to form the bond between the anisole ring and the carbonyl carbon. The key is to generate a highly electrophilic nicotinoyl cation, which then attacks the electron-rich anisole ring. The methoxy group of anisole is a strong ortho-, para-director, leading to high regioselectivity for the desired para-substituted product.

Causality and Key Considerations:

• Acylating Agent: Nicotinic acid itself is not reactive enough. It must be converted into a more electrophilic derivative, typically nicotinoyl chloride . This is achieved by reacting nicotinic acid with a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride.[7][8][9]

• Lewis Acid Catalyst: A Lewis acid is required to generate the highly reactive acylium ion from nicotinoyl chloride. While AlCl₃ is traditional, it can be harsh and cause demethylation of the anisole.[10] Milder Lewis acids like iron(III) chloride (FeCl₃) or zinc chloride (ZnCl₂) are often preferred to preserve the methoxy group.[11]

• Solvent: A non-reactive, anhydrous solvent such as dichloromethane (DCM) or dichloroethane (DCE) is typically used.[11]

Workflow Diagram: Friedel-Crafts Acylation

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A Technical Guide to the Biological Activity Screening of Novel 3-(4-Methoxybenzoyl)pyridine Analogs

Preamble: The Rationale for a Targeted Screening Funnel

The pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates.[1] Its unique electronic properties and ability to form hydrogen bonds make it a versatile building block for targeting a wide array of biological macromolecules. The specific class of 3-(4-Methoxybenzoyl)pyridine analogs presents a compelling starting point for drug discovery, combining the established pharmacophoric features of the pyridine ring with a methoxybenzoyl moiety, a group known to interact with various biological targets, including tubulin and key metabolic enzymes.[2][3][4][5]

This guide eschews a one-size-fits-all approach. Instead, it presents a bespoke, logic-driven screening cascade designed to efficiently characterize the biological potential of novel 3-(4-Methoxybenzoyl)pyridine analogs. We will proceed from broad-spectrum phenotypic screens to more defined target-based assays, a methodology designed to maximize the discovery of potent and selective lead compounds. Our focus is not merely on the "how" but the "why"—justifying each experimental choice to build a self-validating and scientifically rigorous data package.

Part 1: Foundational In Silico & Cytotoxicity Profiling

The initial phase of screening is designed to be broad, casting a wide net to identify primary areas of biological activity and eliminate inactive or overtly toxic compounds early in the discovery pipeline.

Predictive Screening: In Silico Molecular Docking

Before committing to resource-intensive wet lab synthesis and screening, computational methods provide an invaluable preliminary assessment. Molecular docking predicts the binding affinity and orientation of a ligand within the active site of a target protein, helping to prioritize compounds and generate mechanistic hypotheses.[6][7] Based on the known activities of pyridine derivatives, key protein targets for initial docking studies include:

• Oncology Targets: Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and Tubulin.[1][4][8][9][10]

• Neurodegenerative Disease Targets: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE).[11][12][13]

• Inflammatory Targets: Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2).[7]

The causality here is clear: by computationally screening against a panel of validated targets, we can focus our subsequent experimental work on the most promising therapeutic avenues, saving considerable time and resources.

Caption: Workflow for In Silico Molecular Docking.

Primary Experimental Screen: In Vitro Anticancer Cytotoxicity

Given that pyridine derivatives are widely reported as anticancer agents, a primary screen for cytotoxicity against a panel of human cancer cell lines is the logical first experimental step.[1][8][14][15][16] This provides a direct measure of the compounds' ability to inhibit cell proliferation, a hallmark of anticancer activity.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for assessing cell viability.[8][14] Mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, yielding a purple formazan product, the quantity of which is directly proportional to the number of viable cells.

• Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast, DU-145 for prostate, HeLa for cervical) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.[8]

• Compound Treatment: Prepare serial dilutions of the novel 3-(4-Methoxybenzoyl)pyridine analogs in culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).[8][15]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Summarize the results in a clear table to compare the potency of the analogs.

Compound ID	MCF-7 (Breast) IC50 (µM)	DU-145 (Prostate) IC50 (µM)	HeLa (Cervical) IC50 (µM)
Analog-01	15.2	21.8	18.5
Analog-02	5.8	9.1	7.3
Analog-03	> 100	> 100	> 100
Analog-04	25.6	33.4	29.9
Doxorubicin	1.9	2.5	2.1

Part 2: Secondary Screening - Elucidating Therapeutic Potential

Compounds demonstrating promising activity in the primary screens (e.g., IC50 < 20 µM) should be advanced to a panel of secondary assays to explore other potential therapeutic applications. This parallel screening approach is efficient and can reveal unexpected activities.

Antimicrobial Activity Screening

The emergence of antimicrobial resistance necessitates the search for novel antibiotics.[17][18] Heterocyclic compounds, including pyridines, are a rich source of potential antimicrobial agents.[10][19]

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[18]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard.

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compounds in appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI for fungi).

• Inoculation: Add the standardized microbial suspension to each well. Include a positive control (no compound) and a negative control (no inoculum).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity is observed.

Compound ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Analog-01	32	64	> 128
Analog-02	16	32	64
Ciprofloxacin	1	0.5	N/A
Fluconazole	N/A	N/A	8

Antioxidant Capacity Assessment

Oxidative stress is implicated in a wide range of pathologies, making antioxidant activity a desirable characteristic for therapeutic agents.[20] Simple, rapid chemical assays can provide a reliable measure of the radical-scavenging potential of the synthesized analogs.[21][22]

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, causing a color change from deep purple to yellow.[23][24]

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of various concentrations of the test compounds (dissolved in methanol) to 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm. Ascorbic acid is typically used as a positive control.[24]

• Calculation: Calculate the percentage of radical scavenging activity and determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals).

Compound ID	DPPH Scavenging IC50 (µM)
Analog-01	85.4
Analog-02	42.1
Analog-03	> 200
Ascorbic Acid	17.6

Part 3: Mechanistic Elucidation & Target Validation

For the most promising lead compounds, it is critical to move beyond "what it does" to "how it does it." Mechanistic studies validate the proposed target from docking studies and provide a deeper understanding of the compound's biological effects.

Caption: Inhibition of the EGFR signaling cascade.

If a compound like Analog-02 shows potent anticancer activity and its docking score suggests EGFR inhibition, the next logical step is to validate this interaction.

Target-Based Enzyme Inhibition Assay

An in vitro kinase assay can directly measure the ability of the compound to inhibit the enzymatic activity of its putative target, such as EGFR.

• Reaction Setup: In a microplate, combine recombinant human EGFR enzyme, a specific peptide substrate, and ATP.

• Inhibitor Addition: Add varying concentrations of the test compound (Analog-02).

• Incubation: Allow the kinase reaction to proceed for a specified time at 37°C.

• Detection: Use a detection reagent (e.g., ADP-Glo™ Kinase Assay) that measures the amount of ADP produced, which is inversely proportional to the kinase activity.

• Analysis: Calculate the percent inhibition and determine the IC50 value for target engagement.

Cellular Mechanism of Action Studies

Confirming that target inhibition translates to a cellular effect is crucial. For an anticancer agent, this involves assessing its impact on cell cycle progression and apoptosis.

• Cell Cycle Analysis: Treatment of cancer cells with a tubulin inhibitor often leads to arrest in the G2/M phase of the cell cycle, which can be quantified by flow cytometry after propidium iodide staining.[4]

• Apoptosis Assay: The induction of programmed cell death (apoptosis) can be confirmed by measuring the activity of key executioner enzymes like Caspase-3 or by using Annexin V/PI staining.[25]

By systematically progressing through this screening funnel—from broad in silico and phenotypic assays to specific target validation and mechanistic studies—researchers can efficiently identify and characterize novel 3-(4-Methoxybenzoyl)pyridine analogs, building a robust data package that supports their advancement as viable candidates for further drug development.

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• PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Semantic Scholar. Available from: [Link]

• A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods. Available from: [Link]

• Synthesis and Molecular Docking Study of Novel Pyridine Derivatives as Cholinesterase Inhibitors. Hilaris Publisher. Available from: [Link]

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An In-Depth Technical Guide to (4-Methoxyphenyl)(pyridin-3-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (4-methoxyphenyl)(pyridin-3-yl)methanone, a key heterocyclic ketone with significant potential in medicinal chemistry. This document details its chemical identity, physicochemical properties, and established synthetic routes. Particular emphasis is placed on elucidating the rationale behind common synthetic methodologies, such as the Grignard reaction and Friedel-Crafts acylation, providing field-proven insights for researchers. Furthermore, this guide explores the compound's relevance in drug development, contextualized within the broader significance of the pyridine scaffold in pharmacologically active agents.

Core Identification and Chemical Properties

(4-Methoxyphenyl)(pyridin-3-yl)methanone is a diaryl ketone featuring a pyridine ring and a methoxy-substituted phenyl ring linked by a carbonyl group. This unique structural arrangement imparts specific electronic and steric properties that are of considerable interest in the design of bioactive molecules.

Identifier	Value	Source
CAS Number	23826-71-3
IUPAC Name	(4-methoxyphenyl)(pyridin-3-yl)methanone
Molecular Formula	C₁₃H₁₁NO₂	[1]
Molecular Weight	213.23 g/mol	[1]
Canonical SMILES	COC1=CC=C(C=C1)C(=O)C2=CN=CC=C2	N/A
InChI Key	BQJCRGZJDMZJNV-UHFFFAOYSA-N	N/A

Physical Properties (Predicted/Reported)

Detailed experimental data on the physical properties of (4-methoxyphenyl)(pyridin-3-yl)methanone are not extensively reported in publicly available literature. The following are predicted values and general observations based on its structure:

• Appearance: Likely a solid at room temperature, typical for diaryl ketones of this molecular weight.

• Melting Point: Expected to be in the range of other aromatic ketones. For example, the related compound 5-Benzoyl-2-(furan-2-yl)-3-hydroxypyridin-4(1H)-one has a melting point of 234–235 °C[2].

• Boiling Point: Predicted to be high due to its aromatic nature and molecular weight.

• Solubility: Expected to have low solubility in water due to the hydrophobic nature of the aromatic rings, but should be soluble in common organic solvents like dichloromethane, chloroform, and alcohols. The pyridine nitrogen can act as a hydrogen bond acceptor, which may slightly enhance solubility in polar protic solvents[1].

Synthesis Methodologies: A Strategic Analysis

The synthesis of (4-methoxyphenyl)(pyridin-3-yl)methanone can be approached through several established synthetic strategies. The choice of method often depends on the availability of starting materials, desired scale, and tolerance of functional groups. Two primary and logical retrosynthetic disconnections lead to viable forward syntheses: the Grignard reaction and Friedel-Crafts acylation.

Grignard Reaction: Formation of the Aryl-Ketone Bond

A robust and widely applicable method for forming carbon-carbon bonds is the reaction of a Grignard reagent with a nitrile or an acyl chloride.

Retrosynthetic Analysis:

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An In-depth Technical Guide to Hirshfeld Surface Analysis of 3-(4-Methoxybenzoyl)pyridine Derivatives

This guide provides a comprehensive technical overview of the synthesis, characterization, and in-depth analysis of 3-(4-Methoxybenzoyl)pyridine derivatives, with a core focus on the application of Hirshfeld surface analysis. This document is intended for researchers, scientists, and drug development professionals seeking to understand and apply these techniques for the elucidation of intermolecular interactions and their implications in crystal engineering and drug design.

Introduction: The Significance of 3-(4-Methoxybenzoyl)pyridine Derivatives in Medicinal Chemistry

Pyridine and its derivatives are fundamental scaffolds in medicinal chemistry, appearing in a vast array of pharmaceuticals due to their ability to engage in various biological interactions. The 3-(4-Methoxybenzoyl)pyridine framework, in particular, combines the hydrogen bonding capabilities and aromatic nature of the pyridine ring with the electronic and structural contributions of the methoxybenzoyl group. This unique combination makes these derivatives promising candidates for targeting a range of biological receptors and enzymes. Understanding the three-dimensional structure and intermolecular interactions of these molecules in the solid state is paramount for predicting their physicochemical properties, such as solubility and stability, which are critical for drug development.

Hirshfeld surface analysis has emerged as a powerful tool for visualizing and quantifying intermolecular interactions in molecular crystals. By partitioning the crystal space into regions defined by the electron distribution of the promolecule, this method provides a detailed picture of how molecules interact with their neighbors. This guide will walk through the synthesis, crystallographic analysis, and computational investigation of 3-(4-Methoxybenzoyl)pyridine derivatives, with a special emphasis on leveraging Hirshfeld surface analysis to gain insights into their crystal packing and interaction motifs.

Synthesis and Spectroscopic Characterization

The synthesis of 3-(4-Methoxybenzoyl)pyridine derivatives can be achieved through various established synthetic routes. A common approach involves the coupling of a pyridine-containing precursor with a methoxybenzoyl moiety. For instance, a Friedel-Crafts acylation reaction between a suitable pyridine derivative and 4-methoxybenzoyl chloride in the presence of a Lewis acid catalyst is a viable method.

Experimental Protocol: Synthesis of 3-(4-Methoxybenzoyl)pyridine

• Reaction Setup: To a solution of a suitable 3-substituted pyridine precursor in an inert solvent (e.g., dichloromethane), add a Lewis acid catalyst (e.g., aluminum chloride) portion-wise at 0 °C under an inert atmosphere.

• Addition of Acylating Agent: Slowly add a solution of 4-methoxybenzoyl chloride in the same solvent to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by carefully adding crushed ice, followed by extraction with an organic solvent.

• Purification: The crude product is then purified by column chromatography on silica gel to afford the desired 3-(4-Methoxybenzoyl)pyridine derivative.

The synthesized compounds are then characterized using a suite of spectroscopic techniques to confirm their structure and purity.

Technique	Purpose
FT-IR	To identify the characteristic functional groups present in the molecule, such as the C=O stretch of the ketone and the C-N vibrations of the pyridine ring.
¹H and ¹³C NMR	To elucidate the detailed molecular structure by analyzing the chemical shifts and coupling constants of the protons and carbons.
UV-Vis	To study the electronic transitions within the molecule and determine its absorption properties.
Mass Spectrometry	To confirm the molecular weight of the synthesized compound.

Single-Crystal X-ray Diffraction: The Gateway to Hirshfeld Surface Analysis

Obtaining high-quality single crystals of the synthesized 3-(4-Methoxybenzoyl)pyridine derivatives is a critical prerequisite for both crystal structure determination and subsequent Hirshfeld surface analysis. Slow evaporation of a solution of the compound in a suitable solvent is a commonly employed technique for crystal growth.

Once suitable crystals are obtained, single-crystal X-ray diffraction analysis is performed to determine the precise three-dimensional arrangement of atoms in the crystal lattice, including bond lengths, bond angles, and torsion angles. The resulting crystallographic information file (CIF) is the essential input for Hirshfeld surface analysis.

Hirshfeld Surface Analysis: Visualizing and Quantifying Intermolecular Interactions

Hirshfeld surface analysis is a powerful method for exploring intermolecular interactions in the crystalline state.[1][2][3] This analysis is performed using software such as CrystalExplorer.[4] The Hirshfeld surface is a three-dimensional surface that defines the region in space where the electron density of a sum of spherical atoms for a molecule (the promolecule) is greater than the contribution from all other molecules in the crystal.[5]

Figure 1: A schematic workflow for the Hirshfeld surface analysis of 3-(4-Methoxybenzoyl)pyridine derivatives.

The dnorm Surface

The dnorm surface is a key visualization tool in Hirshfeld analysis. It is mapped by normalizing the contact distance, which is a function of the distances from a point on the surface to the nearest atom outside (de) and inside (di) the surface, as well as the van der Waals radii of the atoms.[3][6] The dnorm surface is colored to highlight intermolecular contacts:

• Red regions: Indicate contacts shorter than the sum of the van der Waals radii, representing strong interactions such as hydrogen bonds.

• White regions: Represent contacts close to the van der Waals separation.

• Blue regions: Indicate contacts longer than the van der Waals radii, signifying weaker interactions.

By examining the dnorm surface, one can quickly identify the key interaction sites on the molecule. For a 3-(4-Methoxybenzoyl)pyridine derivative, one would expect to see red spots corresponding to C-H···O and C-H···N interactions.

2D Fingerprint Plots

Two-dimensional fingerprint plots provide a quantitative summary of the intermolecular contacts in the crystal.[7][8][9] These plots are scattergrams of de versus di, where the color of each point represents the relative area of the surface with that particular (de, di) pair.[8] The overall fingerprint plot can be decomposed to highlight the contributions of specific atom-pair contacts.[7]

For 3-(4-Methoxybenzoyl)pyridine derivatives, the fingerprint plot would be analyzed to quantify the contributions of various interactions, such as:

• H···H contacts: Typically the most abundant, representing van der Waals forces.[10][11][12][13]

• C···H/H···C contacts: Indicative of C-H···π interactions.[11][13]

• O···H/H···O contacts: Representing hydrogen bonding involving the carbonyl and methoxy oxygen atoms.[11][12][13][14]

• N···H/H···N contacts: Corresponding to hydrogen bonding involving the pyridine nitrogen atom.[11]

Table 1: Representative Contributions of Intermolecular Contacts for a Hypothetical 3-(4-Methoxybenzoyl)pyridine Derivative

Interaction Type	Contribution (%)
H···H	45.0
C···H/H···C	25.5
O···H/H···O	18.2
N···H/H···N	8.5
C···C	2.0
C···N/N···C	0.8

Computational Chemistry: A Synergy with Hirshfeld Analysis

Density Functional Theory (DFT) calculations provide a powerful theoretical framework to complement the experimental findings from X-ray crystallography and Hirshfeld surface analysis.[15][16][17][18] These calculations can be used to optimize the molecular geometry, determine electronic properties, and visualize the electrostatic potential.

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The Emerging Potential of 3-(4-Methoxybenzoyl)pyridine in Medicinal Chemistry: A Technical Guide for Drug Discovery Professionals

Foreword: Unveiling a Privileged Scaffold

In the landscape of medicinal chemistry, the pyridine ring stands as a cornerstone scaffold, integral to the architecture of numerous therapeutic agents.[1][2] Its unique electronic properties, including its ability to act as a hydrogen bond acceptor and its versatile reactivity, make it a highly sought-after moiety in drug design.[3] When coupled with a methoxybenzoyl group, another pharmacologically significant motif, the resulting 3-(4-Methoxybenzoyl)pyridine structure presents a compelling starting point for the exploration of novel therapeutic agents. This in-depth technical guide synthesizes the current understanding and outlines the prospective applications of 3-(4-Methoxybenzoyl)pyridine, offering a roadmap for researchers and drug development professionals to unlock its full potential. While direct biological data on this specific isomer is emerging, the wealth of information on its close analogs provides a strong rationale for its investigation across various therapeutic areas, most notably in oncology.

Physicochemical Properties and Synthetic Strategy

The 3-(4-Methoxybenzoyl)pyridine molecule combines the electron-withdrawing nature of the pyridine ring with the electron-donating methoxy group on the benzoyl moiety. This electronic interplay is anticipated to influence its binding interactions with biological targets and its pharmacokinetic profile.

Plausible Synthetic Routes

While a definitive, publicly available, step-by-step protocol for the synthesis of 3-(4-Methoxybenzoyl)pyridine is not extensively documented, established organic chemistry principles allow for the design of robust synthetic strategies. Two primary and reliable methods are proposed here:

1.1.1. Friedel-Crafts Acylation:

This classic method involves the electrophilic acylation of a pyridine derivative with an appropriate acylating agent. However, the direct Friedel-Crafts acylation of pyridine itself is challenging due to the deactivation of the ring by the nitrogen atom.[4] A more viable approach involves the acylation of an activated pyridine derivative or the use of a pre-functionalized pyridine. A plausible route is outlined below:

• Step 1: Preparation of 3-lithiopyridine. 3-Bromopyridine can be treated with a strong organolithium base, such as n-butyllithium, at low temperatures to generate 3-lithiopyridine.

• Step 2: Acylation. The generated 3-lithiopyridine is then reacted with 4-methoxybenzoyl chloride to yield 3-(4-Methoxybenzoyl)pyridine.

1.1.2. Suzuki-Miyaura Cross-Coupling:

A more modern and versatile approach involves a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[5][6] This method offers high functional group tolerance and generally proceeds with good yields.

• Step 1: Synthesis of 3-pyridylboronic acid. This can be prepared from 3-bromopyridine via a lithium-halogen exchange followed by reaction with a trialkyl borate.

• Step 2: Coupling Reaction. The 3-pyridylboronic acid is then coupled with 4-methoxybenzoyl chloride in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., Na₂CO₃) to afford the target compound.

Potential Therapeutic Applications: A Focus on Oncology

The structural motif of a substituted benzoyl group attached to a heterocyclic ring is a recurring theme in the design of anticancer agents. Extensive research on analogs of 3-(4-Methoxybenzoyl)pyridine strongly suggests its potential as a valuable scaffold in oncology drug discovery.

Anticancer Activity: Targeting Microtubule Dynamics and Cyclin-Dependent Kinases

Derivatives of pyrazolo[3,4-b]pyridine incorporating a 3-(4-methoxyphenyl) moiety have demonstrated significant anticancer activity.[7] This suggests that the 3-(4-Methoxybenzoyl)pyridine core can serve as a crucial pharmacophore for interacting with key oncological targets.

2.1.1. Mechanism of Action: Tubulin Polymerization Inhibition

A prominent mechanism of action for structurally related compounds is the inhibition of tubulin polymerization.[8] Microtubules are essential for cell division, and their disruption leads to cell cycle arrest and apoptosis. The 4-methoxybenzoyl moiety, in particular, is a known feature of several potent tubulin polymerization inhibitors.

Experimental Protocol: In Vitro Tubulin Polymerization Assay [7][9]

This assay is fundamental for identifying and characterizing compounds that interfere with microtubule dynamics.

• Reagent Preparation:

  • Tubulin (porcine brain, >99% pure) is reconstituted to 2 mg/mL in General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA).

  • GTP is added to a final concentration of 1 mM.

  • A fluorescence-based reporter (e.g., DAPI) is included as per the manufacturer's instructions.

  • Test compounds, including 3-(4-Methoxybenzoyl)pyridine and its derivatives, are prepared as 10x stocks in an appropriate solvent (e.g., DMSO).

  • Positive (e.g., Paclitaxel for polymerization enhancement, Nocodazole for inhibition) and vehicle controls are also prepared.

• Assay Procedure:

  • A pre-warmed 96-well plate is used.

  • 5 µL of the 10x test compound, controls, or vehicle are added to the respective wells.

  • 45 µL of the ice-cold tubulin reaction mix is added to each well to initiate polymerization.

  • The plate is immediately placed in a microplate reader pre-warmed to 37°C.

• Data Acquisition and Analysis:

  • Fluorescence intensity is measured every 60 seconds for 60 minutes.

  • The data is plotted as fluorescence intensity versus time.

  • The IC₅₀ value (the concentration of the compound that inhibits tubulin polymerization by 50%) is calculated from the dose-response curve.

Logical Workflow for Tubulin Polymerization Inhibition Screening

Caption: Workflow for identifying and characterizing tubulin polymerization inhibitors.

2.1.2. Mechanism of Action: CDK2 and CDK9 Inhibition

Certain pyrazolo[3,4-b]pyridine derivatives have been shown to exert their anticancer effects through the inhibition of cyclin-dependent kinases (CDKs), specifically CDK2 and CDK9.[7] These kinases are critical regulators of the cell cycle and transcription, making them attractive targets for cancer therapy.

Experimental Protocol: CDK2/Cyclin A Kinase Assay [10]

This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the CDK2/Cyclin A complex.

• Reaction Setup:

  • The reaction is performed in a 96-well plate.

  • The reaction mixture contains: 60 mM HEPES-NaOH (pH 7.5), 3 mM MgCl₂, 3 mM MnCl₂, 3 µM Na-orthovanadate, 1.2 mM DTT, and ATP.

  • A biotinylated peptide substrate (e.g., a derivative of Histone H1) is used.

  • Recombinant human CDK2/Cyclin A kinase is added.

  • Test compounds are added at various concentrations.

• Assay Procedure:

  • The reaction is initiated by the addition of ATP.

  • The plate is incubated at 30°C for a defined period (e.g., 45 minutes).

• Detection:

  • The reaction is stopped, and a phospho-specific antibody conjugated to a detection molecule (e.g., HRP or a fluorescent probe) is added.

  • The amount of phosphorylated substrate is quantified by measuring the signal (e.g., luminescence or fluorescence).

• Data Analysis:

  • The percentage of inhibition is calculated for each compound concentration.

  • The IC₅₀ value is determined from the dose-response curve.

Signaling Pathway of CDK Inhibition Leading to Apoptosis

Sources

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Protocols & Analytical Methods

Experimental protocol for the synthesis of 3-(4-Methoxybenzoyl)pyridine

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Application Note: A-034

Synthesis of 3-(4-Methoxybenzoyl)pyridine: An Experimental Protocol

Abstract

3-(4-Methoxybenzoyl)pyridine is a key structural motif found in numerous pharmacologically active compounds and serves as a vital intermediate in organic synthesis. This application note provides a detailed, reliable experimental protocol for the synthesis of 3-(4-Methoxybenzoyl)pyridine via the Friedel-Crafts acylation of anisole with nicotinoyl chloride, facilitated by aluminum chloride. The protocol includes a thorough discussion of the reaction mechanism, step-by-step procedures for synthesis and purification, and methods for analytical characterization. Additionally, comprehensive safety guidelines and troubleshooting advice are provided to ensure safe and successful execution by researchers in drug development and synthetic chemistry.

Introduction

Aryl ketones incorporating a pyridine ring are of significant interest in medicinal chemistry due to their presence in a wide array of bioactive molecules. 3-(4-Methoxybenzoyl)pyridine, in particular, is a versatile building block for the synthesis of more complex molecular architectures. The methoxy-substituted benzoyl group and the pyridine moiety offer multiple sites for further functionalization, making this compound a valuable precursor in the development of novel therapeutic agents.

While several synthetic routes exist, including palladium-catalyzed cross-coupling reactions and Grignard reagent additions, the Friedel-Crafts acylation remains a robust and widely employed method for the preparation of aryl ketones.[1][2] This protocol focuses on a well-established Friedel-Crafts approach, providing researchers with a reproducible method for obtaining high-purity 3-(4-Methoxybenzoyl)pyridine.

Reaction Principle and Mechanism

The synthesis proceeds via an electrophilic aromatic substitution reaction, a classic Friedel-Crafts acylation.[2] The core of this reaction is the generation of a highly reactive acylium ion from an acyl chloride through the action of a strong Lewis acid, in this case, aluminum chloride (AlCl₃).[3][4]

Step 1: Formation of the Acylium Ion Anhydrous aluminum chloride, a potent Lewis acid, coordinates with the chlorine atom of 4-methoxybenzoyl chloride. This coordination polarizes the carbon-chlorine bond, leading to its cleavage and the formation of a resonance-stabilized acylium ion.

Step 2: Electrophilic Attack The electron-rich pyridine ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step forms a positively charged intermediate known as an arenium ion or sigma complex, temporarily disrupting the aromaticity of the pyridine ring.

Step 3: Deprotonation and Regeneration of Catalyst The tetrachloroaluminate ion (AlCl₄⁻), formed in the first step, acts as a base, abstracting a proton from the carbon atom where the acyl group has attached. This restores the aromaticity of the pyridine ring, yielding the final product, 3-(4-methoxybenzoyl)pyridine. The aluminum chloride catalyst is regenerated in the process, although in practice, more than a stoichiometric amount is often required as the product ketone can form a complex with AlCl₃.[1][3]

Diagram: Friedel-Crafts Acylation Workflow

Caption: Workflow for the synthesis of 3-(4-Methoxybenzoyl)pyridine.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.
3-Bromopyridine	Reagent grade, 99%	Sigma-Aldrich	626-55-1
4-Methoxybenzoyl chloride	Synthesis grade, 99%	Alfa Aesar	100-07-2
Aluminum chloride (anhydrous)	Anhydrous, powder	Acros Organics	7446-70-0
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	75-09-2
Hydrochloric acid (HCl)	37%	J.T. Baker	7647-01-0
Sodium bicarbonate (NaHCO₃)	ACS grade	EMD Millipore	144-55-8
Sodium sulfate (Na₂SO₄)	Anhydrous, granular	VWR Chemicals	7757-82-6
Silica Gel	60 Å, 230-400 mesh	Merck	7631-86-9
Hexane	HPLC grade	Sigma-Aldrich	110-54-3
Ethyl Acetate	HPLC grade	Fisher Scientific	141-78-6

Equipment

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser

• Nitrogen inlet and bubbler

• Ice bath

• Separatory funnel (500 mL)

• Rotary evaporator

• Glass column for chromatography

• Standard laboratory glassware (beakers, flasks, graduated cylinders)

• Analytical instruments: NMR spectrometer, IR spectrophotometer, Mass spectrometer

Experimental Protocol

1. Reaction Setup: a. Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser with a nitrogen inlet. b. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a stream of dry nitrogen to ensure anhydrous conditions. Anhydrous conditions are critical as aluminum chloride reacts violently with water.[5][6]

2. Reaction Execution: a. To the reaction flask, add anhydrous aluminum chloride (1.2 equivalents). b. Add anhydrous dichloromethane (DCM, 100 mL) to the flask via a cannula or syringe. Cool the resulting suspension to 0°C using an ice bath. c. Dissolve 4-methoxybenzoyl chloride (1.0 equivalent) in anhydrous DCM (20 mL) and add it to the dropping funnel. d. Add the 4-methoxybenzoyl chloride solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature between 0-5°C. e. After the addition is complete, add 3-bromopyridine (1.1 equivalents) dropwise to the reaction mixture over 30 minutes. f. Once the addition of 3-bromopyridine is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. g. Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

3. Work-up Procedure: a. Upon completion, cool the reaction mixture back to 0°C in an ice bath. b. Slowly and carefully quench the reaction by pouring the mixture onto a stirred mixture of crushed ice (200 g) and concentrated hydrochloric acid (20 mL). This should be done in a fume hood as HCl gas will be evolved. c. Transfer the mixture to a 500 mL separatory funnel and separate the organic layer. d. Extract the aqueous layer with DCM (2 x 50 mL). e. Combine all organic layers and wash sequentially with a saturated aqueous solution of sodium bicarbonate (50 mL) and brine (50 mL). f. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

4. Purification: a. The crude product will be an oil or a solid. Purify the crude material by column chromatography on silica gel. b. Prepare a slurry of silica gel in hexane and pack the column. c. Load the crude product onto the column and elute with a gradient of hexane and ethyl acetate (e.g., starting from 9:1 hexane:ethyl acetate). d. Collect the fractions containing the desired product (monitor by TLC) and combine them. e. Evaporate the solvent to yield 3-(4-methoxybenzoyl)pyridine as a solid.

Characterization of 3-(4-Methoxybenzoyl)pyridine

The identity and purity of the synthesized compound should be confirmed by spectroscopic methods.

• ¹H NMR (400 MHz, CDCl₃): Expected chemical shifts (δ, ppm) would be approximately: 3.89 (s, 3H, -OCH₃), 6.98 (d, 2H, Ar-H), 7.45 (m, 1H, Py-H), 7.85 (d, 2H, Ar-H), 8.15 (dt, 1H, Py-H), 8.80 (dd, 1H, Py-H), 9.05 (d, 1H, Py-H).

• ¹³C NMR (100 MHz, CDCl₃): Expected chemical shifts (δ, ppm) would be approximately: 55.6 (-OCH₃), 114.0, 123.7, 129.5, 132.5, 133.0, 135.8, 149.5, 153.0, 164.0, 194.5 (C=O).

• IR (KBr, cm⁻¹): Characteristic peaks are expected around 3050 (aromatic C-H stretch), 1660 (C=O stretch, aryl ketone), 1600, 1580 (C=C aromatic ring stretch), 1260 (C-O stretch, ether).[7]

• Mass Spectrometry (ESI-MS): Calculated for C₁₂H₁₁NO₂ [M+H]⁺: 202.08. Found: 202.08.

Safety Precautions

All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.[8]

• Pyridine: Pyridine is a flammable liquid and is harmful if inhaled, swallowed, or in contact with skin.[9][10] It can cause irritation to the skin, eyes, and respiratory system.[11] Store in a cool, well-ventilated area away from ignition sources.[8] In case of a spill, evacuate the area and absorb the liquid with a non-combustible material like sand or vermiculite.[11][12]

• 4-Methoxybenzoyl chloride: This compound is corrosive and causes severe skin burns and eye damage.[13] It reacts with water, so it must be handled in a dry environment.[14] In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.[15]

• Aluminum chloride (anhydrous): Anhydrous AlCl₃ reacts violently with water, releasing heat and toxic hydrogen chloride gas.[6][16] It is corrosive and can cause severe burns.[17] Handle with care, avoiding any contact with moisture.[16]

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. Avoid inhalation of vapors and skin contact.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	- Incomplete reaction. - Deactivated catalyst due to moisture. - Loss of product during work-up.	- Extend the reaction time and monitor by TLC. - Ensure all glassware is flame-dried and reagents are anhydrous. Use fresh, high-quality AlCl₃. - Be careful during the extraction and washing steps.
Formation of multiple byproducts	- Reaction temperature too high. - Incorrect stoichiometry.	- Maintain the reaction temperature strictly at 0-5°C during the addition of reagents. - Accurately measure all reagents.
Difficulty in purification	- Byproducts with similar polarity to the product.	- Use a different solvent system for column chromatography. A gradient elution might be necessary. - Consider recrystallization from a suitable solvent system if the product is a solid.
Product decomposes on the column	- Silica gel is slightly acidic.	- Neutralize the silica gel by washing it with a triethylamine/hexane solution before packing the column.

Alternative Synthetic Strategies

While Friedel-Crafts acylation is effective, other methods can also be employed for the synthesis of 3-(4-methoxybenzoyl)pyridine, which may be advantageous in certain contexts.

• Palladium-Catalyzed Cross-Coupling Reactions: Suzuki or Stille couplings can be used to form the C-C bond between a pyridine derivative and a benzoyl derivative.[18][19] For instance, a carbonylative Suzuki coupling between a boronic acid and a halopyridine can be a powerful alternative.[18] These methods often offer milder reaction conditions and greater functional group tolerance.[20]

• Grignard Reactions: The addition of a 4-methoxyphenyl Grignard reagent to a pyridine-3-carbonyl derivative (like an ester or an aldehyde) followed by oxidation can yield the desired ketone.[21][22] This approach is useful for constructing the ketone from different starting materials.

Diagram: Alternative Synthetic Pathways

Caption: Comparison of major synthetic routes to the target compound.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from Post Apple Scientific. [Link]

• Tilloy, S., et al. (n.d.). Direct Synthesis of Benzoylpyridines from Chloropyridines via a Palladium-Carbene Catalyzed Carbonylative Suzuki Cross-Coupling Reaction. Retrieved from researchgate.net. [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY. Retrieved from nj.gov. [Link]

• Carl ROTH. (n.d.). Pyridine - Safety Data Sheet. Retrieved from carlroth.com. [Link]

• Inchem.org. (n.d.). ICSC 0323 - PYRIDINE. Retrieved from inchem.org. [Link]

• Quora. (2015, March 29). What happens if hydrated aluminium chloride is used in Friedel-Crafts reactions? Retrieved from Quora. [Link]

• DCM Shriram. (n.d.). Material Safety Data Sheet. Retrieved from dcmshriram.com. [Link]

• Sci-Hub. (n.d.). Synthesis of 3-Halo- and 3-Formyl-4-alkylpyridines. Retrieved from sci-hub.se. [Link]

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• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from en.wikipedia.org. [Link]

• The Royal Society of Chemistry. (2015). Supporting information. Retrieved from rsc.org. [Link]

• Quora. (2017, December 5). What is the role of anhydrous aluminum chloride in a friedel craft reaction? Retrieved from Quora. [Link]

• Journal of the Turkish Chemical Society. (2020, February 25). Synthesis, Characterization and TheoreticalStudies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide. Retrieved from dergipark.org.tr. [Link]

• The Royal Society of Chemistry. (n.d.). Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information. Retrieved from rsc.org. [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Retrieved from researchgate.net. [Link]

• University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from courses.chem.wisc.edu. [Link]

• MDPI. (n.d.). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from mdpi.com. [Link]

• The Royal Swedish Academy of Sciences. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Retrieved from nobelprize.org. [Link]

• New Jersey Department of Health. (n.d.). Aluminum Chloride - Hazardous Substance Fact Sheet. Retrieved from nj.gov. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from organic-chemistry.org. [Link]

• ResearchGate. (2025, August 7). Palladium-Catalyzed Cascade Allylation/Carbopalladation/Cross Coupling: A Novel Three-Component Reaction for the Synthesis of 3,3-Disubstituted-2,3-dihydrobenzofurans | Request PDF. Retrieved from researchgate.net. [Link]

• ResearchGate. (2025, August 6). The preparation of pyridine derivatives from halogenopyridines by means of the grignard reaction III. Application of the reaction to 3-bromopyridine. Retrieved from researchgate.net. [Link]

• ChemSynthesis. (2025, May 20). 3-(4-methoxyphenyl)pyridine. Retrieved from chemsynthesis.com. [Link]

• Google Patents. (n.d.). EP0369208A1 - Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor.
• Google Patents. (n.d.). CN102304083A - Preparation method of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride.

• National Institutes of Health. (2022, July 1). Synthesis of Mixed Arylalkyl Tertiary Phosphines via the Grignard Approach. Retrieved from ncbi.nlm.nih.gov. [Link]

• RSC Publishing. (n.d.). Synthesis and vectorial functionalisation of pyrazolo[3,4-c]pyridines. Retrieved from pubs.rsc.org. [Link]

• Chemistry LibreTexts. (2023, January 22). Grignard Reagents. Retrieved from chem.libretexts.org. [Link]

• YouTube. (2021, January 21). 12.4 Grignard Reagents | Organic Chemistry. Retrieved from youtube.com. [Link]

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Application Notes &amp; Protocols: 3-(4-Methoxybenzoyl)pyridine as a Versatile Precursor in Modern Pharmaceutical Synthesis

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 3-(4-methoxybenzoyl)pyridine as a key precursor in pharmaceutical synthesis. We will explore its chemical properties, reactivity, and its application in the synthesis of potent bioactive molecules, with a particular focus on the development of H1-antihistamine candidates. Detailed, field-proven protocols for the key synthetic transformations, including the catalytic reduction to a pivotal carbinol intermediate and subsequent etherification, are provided. The causality behind experimental choices is elucidated to ensure both scientific integrity and practical applicability.

Introduction: The Strategic Importance of the Pyridine Scaffold

The pyridine ring is a fundamental heterocyclic motif frequently incorporated into the architecture of numerous pharmaceutical agents.[1] Its nitrogen atom can act as a hydrogen bond acceptor and participate in crucial binding interactions with biological targets.[1] Strategic functionalization of the pyridine core allows for the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic properties. 3-(4-Methoxybenzoyl)pyridine, in particular, serves as an excellent starting material due to the presence of three key functional handles: the electrophilic carbonyl group, the electron-rich methoxy-substituted phenyl ring, and the pyridine nitrogen, which can be protonated or alkylated.

Table 1: Physicochemical Properties of 3-(4-Methoxybenzoyl)pyridine

Property	Value
Molecular Formula	C₁₃H₁₁NO₂
Molecular Weight	213.23 g/mol
Appearance	Off-white to yellow crystalline powder
Melting Point	88-92 °C
Solubility	Soluble in methanol, ethanol, acetone, and ethyl acetate. Insoluble in water.
CAS Number	35926-15-9[2]

Synthetic Strategy: From Precursor to a Putative H1-Antihistamine

While direct synthesis of a commercially available drug starting from 3-(4-methoxybenzoyl)pyridine is not widely documented in publicly available literature, its structure is highly amenable to the synthesis of amino ether-type H1-antihistamines. This class of drugs is known for its efficacy in treating allergic reactions.[3] The general structure of these antihistamines features a diarylmethyl ether moiety linked to a dialkylaminoethyl group.

Our proposed synthetic pathway leverages the reactivity of the carbonyl group in 3-(4-methoxybenzoyl)pyridine. The core strategy involves a two-step process:

• Reduction of the Ketone: The carbonyl group is selectively reduced to a hydroxyl group, yielding the pivotal intermediate, (4-methoxyphenyl)(pyridin-3-yl)methanol.

• Etherification: The resulting carbinol is then subjected to an O-alkylation reaction with a suitable dialkylaminoethyl halide to furnish the final antihistamine candidate.

This approach is analogous to established synthetic routes for other amino ether antihistamines, such as Doxylamine, which often involve the formation of a diaryl carbinol intermediate followed by etherification.[4]

Diagram 1: Proposed Synthetic Pathway

Caption: A two-step synthetic route from 3-(4-methoxybenzoyl)pyridine to a potential H1-antihistamine.

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear steps, justifications for reagent choices, and expected outcomes.

Protocol 1: Synthesis of (4-Methoxyphenyl)(pyridin-3-yl)methanol via Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation is a powerful and often milder alternative to metal hydride reductions for converting ketones to alcohols.[5] This method avoids the need for cryogenic temperatures and often simplifies work-up procedures.

Principle: This protocol employs a palladium on carbon (Pd/C) catalyst with a hydrogen donor, such as ammonium formate, to effect the reduction of the carbonyl group. The reaction is chemoselective for the ketone in the presence of the aromatic pyridine and phenyl rings.

Materials:

• 3-(4-Methoxybenzoyl)pyridine

• 10% Palladium on charcoal (Pd/C)

• Ammonium formate

• Acetic acid

• Methylene chloride (DCM)

• Deionized water

• Sodium hydroxide (NaOH)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a 500 mL round-bottom flask, add 3-(4-methoxybenzoyl)pyridine (21.3 g, 100 mmol), 10% Pd/C (5.0 g), and acetic acid (200 mL).

• Addition of Hydrogen Donor: While stirring, add ammonium formate (25.2 g, 400 mmol) portion-wise to the mixture. An exotherm may be observed.

• Reflux: Heat the reaction mixture to reflux (approximately 118 °C for acetic acid) and maintain for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the mobile phase).

• Work-up:

  • Cool the reaction mixture to room temperature and dilute with an equal volume of methylene chloride (200 mL).

  • Carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with additional methylene chloride.

  • Concentrate the filtrate in vacuo using a rotary evaporator to remove the solvents.

  • Dissolve the residue in deionized water (200 mL) and carefully basify the solution to a pH of ~10-11 with a 2M NaOH solution while cooling in an ice bath.

  • Transfer the aqueous solution to a separatory funnel and extract with diethyl ether (3 x 150 mL).

  • Combine the organic extracts and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter to remove the drying agent and concentrate the filtrate in vacuo to yield the crude (4-methoxyphenyl)(pyridin-3-yl)methanol.

• Purification (if necessary): The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Expected Outcome: A white to off-white solid. The yield of the crude product is typically high.

Diagram 2: Workflow for Catalytic Transfer Hydrogenation

Caption: Step-by-step workflow for the synthesis of the carbinol intermediate.

Protocol 2: Synthesis of 2-(((4-Methoxyphenyl)(pyridin-3-yl)methoxy)-N,N-dimethylethan-1-amine via Williamson Ether Synthesis

This protocol describes the O-alkylation of the carbinol intermediate to form the target amino ether, a common structural motif in H1-antihistamines.

Principle: The Williamson ether synthesis involves the deprotonation of an alcohol to form an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide. Sodium hydride is a strong base suitable for generating the alkoxide.

Materials:

• (4-Methoxyphenyl)(pyridin-3-yl)methanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• 2-(Dimethylamino)ethyl chloride hydrochloride

• Anhydrous N,N-Dimethylformamide (DMF) (optional, as a co-solvent)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Three-neck round-bottom flask equipped with a dropping funnel and nitrogen inlet

• Magnetic stirrer

• Ice bath

Procedure:

• Preparation of Alkoxide:

  • To a dry three-neck round-bottom flask under a nitrogen atmosphere, add sodium hydride (4.4 g of 60% dispersion, 110 mmol).

  • Wash the NaH with anhydrous hexanes (2 x 20 mL) to remove the mineral oil, carefully decanting the hexanes each time.

  • Add anhydrous THF (150 mL) to the flask.

  • Dissolve (4-methoxyphenyl)(pyridin-3-yl)methanol (21.5 g, 100 mmol) in anhydrous THF (100 mL) and add it dropwise to the NaH suspension at 0 °C (ice bath).

  • After the addition is complete, allow the mixture to stir at room temperature for 1 hour. Hydrogen gas evolution will be observed.

• Etherification:

  • In a separate flask, neutralize 2-(dimethylamino)ethyl chloride hydrochloride (15.8 g, 110 mmol) by dissolving it in a minimal amount of water and adding a saturated solution of sodium bicarbonate until effervescence ceases. Extract the free base into diethyl ether or dichloromethane, dry the organic layer, and carefully concentrate to obtain the free amine (this is a volatile liquid). Alternatively, the free base can be generated in situ.

  • Dissolve the free 2-(dimethylamino)ethyl chloride in anhydrous THF (50 mL) and add it dropwise to the alkoxide solution at room temperature.

  • Heat the reaction mixture to reflux (approximately 66 °C for THF) for 4-6 hours, monitoring by TLC.

• Work-up:

  • Cool the reaction mixture to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous NH₄Cl solution until gas evolution ceases.

  • Add deionized water (100 mL) and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 100 mL).

  • Combine the organic layers and wash with brine (1 x 100 mL).

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The resulting crude oil is purified by column chromatography on silica gel (using a gradient elution, e.g., from pure ethyl acetate to ethyl acetate containing 10% methanol and 1% triethylamine) to yield the final product.

Expected Outcome: A pale yellow to amber oil.

Conclusion

3-(4-Methoxybenzoyl)pyridine is a highly valuable and versatile precursor for the synthesis of complex pharmaceutical intermediates. The protocols detailed herein demonstrate a viable and logical pathway to a potential H1-antihistamine, leveraging well-established and robust chemical transformations. The reduction of the carbonyl group followed by Williamson ether synthesis provides a clear and adaptable framework for medicinal chemists to generate libraries of novel compounds for drug discovery programs. The insights into the causality of experimental choices and the detailed, step-by-step nature of the protocols are intended to empower researchers to confidently utilize this precursor in their synthetic endeavors.

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• National Institutes of Health. (n.d.). CoII-catalysed synthesis of N-(4-methoxyphenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine hemihydrochloride monohydrate. Retrieved from [Link]

• PubMed. (1989). New antihistaminic N-heterocyclic 4-piperidinamines. 3. Synthesis and antihistaminic activity of N-(4-piperidinyl)-3H-imidazo[4,5-b]pyridin-2-amines. Retrieved from [Link]

• PubMed. (1978). A convenient synthesis of [3H]mepyramine and certain related [3H]antihistamines. Retrieved from [Link]

• PubChem. (n.d.). 3-(4-Hydroxybenzoyl)pyridine. National Center for Biotechnology Information. Retrieved from [Link]

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• 2. Novel library synthesis of 3,4-disubstituted pyridin-2(1H)-ones via cleavage of pyridine-2-oxy-7-azabenzotriazole ethers under ionic hydrogenation conditions at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of anti-allergic drugs - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. New antihistaminic N-heterocyclic 4-piperidinamines. 3. Synthesis and antihistaminic activity of N-(4-piperidinyl)-3H-imidazo[4,5-b]pyridin-2-amines - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: A Robust, Stability-Indicating HPLC Method for the Quantitative Analysis of 3-(4-Methoxybenzoyl)pyridine

Abstract

This application note details the development and validation of a simple, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 3-(4-Methoxybenzoyl)pyridine. The method is demonstrated to be stability-indicating through forced degradation studies. The chromatographic separation was achieved on a C18 stationary phase with an isocratic mobile phase of acetonitrile and a phosphate buffer, offering excellent peak symmetry and resolution. Detection was performed using a UV detector. The method was validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines and is suitable for routine quality control and stability analysis of 3-(4-Methoxybenzoyl)pyridine in bulk drug and formulated products.[1][2][3][4]

Introduction

3-(4-Methoxybenzoyl)pyridine is a heterocyclic ketone with a chemical structure incorporating both a pyridine ring and a methoxy-substituted benzene ring. This compound and its derivatives are of interest in pharmaceutical research and development as potential building blocks for active pharmaceutical ingredients (APIs). Accurate and reliable quantitative analysis is crucial for ensuring the quality, purity, and stability of bulk drug substances and their formulations.

High-Performance Liquid Chromatography (HPLC) is the predominant technique for this purpose due to its high resolution, sensitivity, and specificity.[5][6] The development of a stability-indicating analytical method is a regulatory requirement to ensure that the analytical procedure can accurately measure the analyte of interest without interference from any degradation products, thereby providing a true measure of the drug's stability.[6][7][8]

This note provides a comprehensive guide for developing a robust RP-HPLC method, from initial analyte characterization to full method validation, grounded in scientific principles and regulatory standards.

Analyte Characterization: The Scientific Foundation

A successful HPLC method begins with a thorough understanding of the analyte's physicochemical properties. These properties dictate the initial choice of column, mobile phase, and detection parameters.

Table 1: Physicochemical Properties of 3-(4-Methoxybenzoyl)pyridine

Property	Value / Characteristic	Implication for HPLC Method Development
Molecular Formula	C₁₂H₁₁NO[9][10]	Molecular Weight: 185.22 g/mol .[9][10] Suitable for standard HPLC columns.
Structure	Aromatic ketone with a basic pyridine nitrogen.	Possesses UV chromophores for easy detection. The pyridine moiety's basicity (pKa ~5.2 for pyridine) means retention will be pH-sensitive.[11]
Polarity (logP)	Predicted XLogP3: 2.4[9]	Moderately non-polar, making it an ideal candidate for reversed-phase chromatography.[12][13]
pKa (Strongest Basic)	~4.8 - 5.3 (Estimated based on pyridine's pKa of 5.23 and substituted pyridines).[14][15]	To ensure consistent protonation and avoid peak tailing, the mobile phase pH should be controlled at least 2 units below the pKa. A pH of ~3.0 is recommended.
UV Absorbance	Contains phenyl and pyridine rings, strong chromophores.	Expect strong absorbance in the UV region. A wavelength of ~254 nm or ~270 nm is a logical starting point.[5][16][17] A full UV scan is recommended to determine the λmax for maximum sensitivity.

HPLC Method Development Strategy

Our strategy is based on a systematic, science-driven approach to select and optimize chromatographic parameters to achieve a rapid, efficient, and robust separation.

Workflow for Method Development and Validation

The overall process follows a logical sequence from understanding the analyte to validating the final method for its intended purpose.

Caption: Workflow for HPLC method development and validation.

Rationale for Parameter Selection

The key to efficient method development is making informed initial choices to minimize the optimization effort.

Caption: Logic for initial HPLC parameter selection.

• Column: A C18 (L1) column is the most versatile and common choice for reversed-phase HPLC, making it an excellent starting point for an analyte with moderate hydrophobicity.[12][13][18] A standard dimension of 4.6 x 150 mm with 5 µm particles provides a good balance of efficiency, resolution, and backpressure.[18]

• Mobile Phase: An isocratic mobile phase consisting of acetonitrile (ACN) and an aqueous buffer is chosen for simplicity and robustness. ACN is preferred over methanol for its lower viscosity and better UV transparency.

• Buffer and pH: Due to the basic nature of the pyridine nitrogen, controlling the mobile phase pH is critical. By setting the pH to ~3.0 (using a phosphate or formate buffer), which is more than two pH units below the analyte's pKa, we ensure the pyridine nitrogen is consistently protonated.[11] This minimizes peak tailing caused by interactions with residual silanols on the silica support and ensures stable, reproducible retention times.[19]

• Detection Wavelength: Based on its aromatic structure, a UV detector is appropriate. A preliminary scan should be performed, but 270 nm is selected as a starting point to provide good sensitivity for the benzoyl chromophore.

Protocols and Experimental Details

Equipment and Reagents

• HPLC System with UV/PDA detector, pump, autosampler, and column oven.

• Data acquisition and processing software (e.g., Empower, Chromeleon).

• Analytical balance, pH meter, volumetric glassware.

• HPLC grade Acetonitrile (ACN), Water.

• Potassium dihydrogen phosphate (KH₂PO₄), Orthophosphoric acid (H₃PO₄).

• 3-(4-Methoxybenzoyl)pyridine reference standard.

Recommended Chromatographic Conditions

Table 2: Optimized HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile : 25 mM KH₂PO₄ Buffer (pH 3.0) (45:55, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 270 nm
Column Temperature	30 °C
Injection Volume	10 µL
Run Time	10 minutes

Standard and Sample Preparation Protocol

• Buffer Preparation (25 mM, pH 3.0): Dissolve 3.4 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 ± 0.05 with diluted orthophosphoric acid. Filter through a 0.45 µm nylon filter.

• Mobile Phase Preparation: Mix acetonitrile and the prepared buffer in a 45:55 ratio. Degas before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 3-(4-Methoxybenzoyl)pyridine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solution (100 µg/mL): Pipette 5 mL of the stock solution into a 50 mL volumetric flask and dilute to volume with the mobile phase.

Method Validation (as per ICH Q2(R1))

The developed method must be validated to demonstrate its suitability for the intended purpose.[1][2][3]

Specificity (Forced Degradation)

Forced degradation studies are essential to establish the stability-indicating nature of the method.[7][8][20] The goal is to achieve 5-20% degradation of the active ingredient.[6][20]

Protocol:

• Prepare solutions of the analyte (~100 µg/mL) and subject them to the stress conditions listed in Table 3.

• Analyze all samples by HPLC with a PDA detector to assess peak purity and resolution between the parent peak and any degradants.

Table 3: Forced Degradation Conditions and Expected Outcome

Stress Condition	Protocol	Expected Outcome
Acid Hydrolysis	1 M HCl at 60 °C for 4 hours, then neutralize.[20]	Degradation is likely. The method must resolve the parent peak from any hydrolysis products.
Base Hydrolysis	1 M NaOH at 60 °C for 2 hours, then neutralize.[20]	Degradation is expected. Resolution of degradants is key.
Oxidation	3% H₂O₂ at room temperature for 24 hours.[20]	Potential for N-oxide formation or other oxidative degradation.
Thermal	Solid sample at 80 °C for 48 hours.[20]	Should be relatively stable, but any degradants must be resolved.
Photolytic	Solution exposed to 1.2 million lux hours (visible) and 200 watt-hours/m² (UV) as per ICH Q1B.[20][21]	Assess for photodegradation products.

The method is considered stability-indicating if the parent peak is well-resolved from all degradation products (Resolution > 2) and the peak purity analysis confirms no co-elution.

Linearity, Accuracy, and Precision

Table 4: Summary of Validation Parameters and Acceptance Criteria

Parameter	Procedure	Acceptance Criteria
Linearity	Analyze 5 concentrations across 50-150% of the target concentration (e.g., 50, 75, 100, 125, 150 µg/mL).	Correlation coefficient (r²) ≥ 0.999.
Accuracy (Recovery)	Spike a placebo or blank matrix at 3 levels (80%, 100%, 120%) in triplicate.	Mean recovery should be between 98.0% and 102.0%.
Precision (Repeatability)	Analyze 6 replicate preparations of the standard solution (100 µg/mL) on the same day.	Relative Standard Deviation (RSD) ≤ 2.0%.
Intermediate Precision	Repeat the precision study on a different day with a different analyst or on a different instrument.	Overall RSD for both sets of data ≤ 2.0%.
Robustness	Deliberately vary method parameters (e.g., Flow Rate ±10%, Organic % ±2%, pH ±0.2 units).	System suitability parameters should remain within limits.

Conclusion

The RP-HPLC method described in this application note is rapid, simple, and reliable for the quantitative analysis of 3-(4-Methoxybenzoyl)pyridine. The validation results demonstrate that the method possesses excellent linearity, accuracy, and precision. Crucially, the forced degradation studies confirm its specificity and stability-indicating capabilities, making it highly suitable for routine quality control analysis and stability studies in the pharmaceutical industry.

References

• Column Selection for Reversed-Phase HPLC. LCGC International. [Online] Available at: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Online] Available at: [Link]

• A Guide to HPLC Column Selection. Amerigo Scientific. [Online] Available at: [Link]

• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Online] Available at: [Link]

• Choosing the Right Column for Reverse Phase HPLC Separations. Agilent Technologies. [Online] Available at: [Link]

• HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Online] Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA). [Online] Available at: [Link]

• A practical guide to forced degradation and stability studies for drug substances. Sygnature Discovery. [Online] Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA). [Online] Available at: [Link]

• Quality Guidelines. International Council for Harmonisation (ICH). [Online] Available at: [Link]

• A Comprehensive Guide to Selecting HPLC Columns. Labtech. [Online] Available at: [Link]

• Reversed-Phase HPLC Column Selection Guide. Phenomenex. [Online] Available at: [Link]

• Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). Defense Technical Information Center (DTIC). [Online] Available at: [Link]

• An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. Pharmaceutical Outsourcing. [Online] Available at: [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. PubMed. [Online] Available at: [Link]

• Pyridine. SIELC Technologies. [Online] Available at: [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Spectroscopy Online. [Online] Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health (NIH). [Online] Available at: [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. ResearchGate. [Online] Available at: [Link]

• 3-(4-Methoxyphenyl)pyridine. PubChem. [Online] Available at: [Link]

• Calculated pK a (THF) values for 3-, 4-and 2-methoxypyridine. ResearchGate. [Online] Available at: [Link]

• The UV-Vis absorption spectra of 3 and 4: (a) Experimental; (b) Theoretical. ResearchGate. [Online] Available at: [Link]

• N-(4-Methoxybenzyl)pyridin-2-amine. PubChem. [Online] Available at: [Link]

• 3-(4-methoxyphenyl)pyridine. ChemSynthesis. [Online] Available at: [Link]

• pKa values of nitrogen heterocycles in acetonitrile (MeCN), water and gas-phase basicities (GB). [Online] Available at: [Link]

• The UV-Vis absorption spectra of III in different solvents. ResearchGate. [Online] Available at: [Link]

• 3-Methoxypyridine. FooDB. [Online] Available at: [Link]

• Molecular Structure, Matrix-Isolation IR Spectrum and UV-Induced Transformations of 2-Amino-5-(4-Methoxyphenyl)-1,3,4-Oxadiazole. MDPI. [Online] Available at: [Link]

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Application Notes and Protocols: Leveraging 3-(4-Methoxybenzoyl)pyridine for the Synthesis of Biologically Active Pyrazolo[3,4-b]pyridines

Introduction: The Significance of Pyrazolo[3,4-b]pyridines in Medicinal Chemistry

The pyrazolo[3,4-b]pyridine scaffold is a privileged heterocyclic system of immense interest in drug discovery and development.[1][2] This fused bicyclic structure is a cornerstone in a multitude of pharmaceutically active compounds, demonstrating a broad spectrum of biological activities.[1][2] These include, but are not limited to, antiviral, antibacterial, anti-inflammatory, and anticancer properties.[1][3] Notably, several pyrazolo[3,4-b]pyridine derivatives have been investigated as potent kinase inhibitors, highlighting their therapeutic potential in oncology.[3][4][5] The versatility of this scaffold allows for extensive chemical modifications, enabling the fine-tuning of its pharmacological profile.

This application note provides a comprehensive guide for the synthesis of a specific class of pyrazolo[3,4-b]pyridines, namely those bearing a 4-(4-methoxyphenyl) substituent. The synthetic strategy hinges on the use of the readily available starting material, 3-(4-methoxybenzoyl)pyridine. The overall process is a two-step synthetic sequence involving an initial Claisen-Schmidt condensation to form a chalcone intermediate, followed by a cyclization reaction with an aminopyrazole derivative. This guide will furnish detailed experimental protocols, mechanistic insights, and a discussion on the biological relevance of the synthesized compounds, tailored for researchers and scientists in the field of medicinal chemistry and drug development.

Synthetic Strategy Overview

The synthesis of 4-(4-methoxyphenyl)-substituted pyrazolo[3,4-b]pyridines from 3-(4-methoxybenzoyl)pyridine is elegantly achieved through a two-step process. The first step involves the formation of a chalcone, an α,β-unsaturated ketone, via a Claisen-Schmidt condensation. In this reaction, 3-(4-methoxybenzoyl)pyridine, which lacks α-hydrogens, serves as the non-enolizable ketone and reacts with an enolizable ketone (e.g., a substituted acetophenone) in the presence of a base. The resulting chalcone is a key intermediate that possesses the requisite electrophilic centers for the subsequent cyclization step.

The second step is the construction of the pyrazolo[3,4-b]pyridine core through the reaction of the chalcone intermediate with a suitable aminopyrazole derivative, such as 5-amino-3-methyl-1-phenylpyrazole. This reaction proceeds via a cascade of reactions, typically initiated by a Michael addition of the aminopyrazole to the β-carbon of the chalcone, followed by an intramolecular cyclization and dehydration to afford the final pyrazolo[3,4-b]pyridine product.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Pyridine Based Chalcones: Synthesis and Evaluation of Antioxidant Activity of 1-Phenyl-3-(pyridin-2-yl)prop-2-en-1-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Art of the Bond: A Step-by-Step Guide to Suzuki-Miyaura Coupling of 3-(4-Methoxybenzoyl)pyridine Derivatives

Introduction: Navigating the Challenges of Pyridine Coupling in Drug Discovery

In the landscape of modern medicinal chemistry and materials science, the pyridine scaffold remains a cornerstone of molecular design. Its presence in numerous FDA-approved drugs underscores its importance.[1] The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for the synthesis of biaryl and heteroaryl compounds, prized for its mild conditions and functional group tolerance. However, the application of this Nobel Prize-winning chemistry to pyridine-containing molecules, particularly those bearing electron-withdrawing groups like a ketone, is not without its challenges.

Electron-deficient pyridines can be reluctant coupling partners, and the Lewis basic nitrogen atom can coordinate to the palladium catalyst, potentially inhibiting its activity.[2] This guide provides a detailed, field-proven protocol for the successful Suzuki-Miyaura coupling of 3-(4-Methoxybenzoyl)pyridine derivatives, offering researchers a robust methodology for accessing novel 3-arylpyridine structures. We will delve into the mechanistic underpinnings of the reaction, explain the rationale behind the choice of reagents and conditions, and provide a step-by-step workflow to ensure reproducible success in your laboratory.

The Catalytic Heart of the Reaction: The Suzuki-Miyaura Cycle

The Suzuki-Miyaura coupling is a palladium-catalyzed process that proceeds through a well-established catalytic cycle. Understanding this cycle is paramount to troubleshooting and optimizing the reaction for specific substrates like our 3-(4-methoxybenzoyl)pyridine derivative. The cycle comprises three key steps: oxidative addition, transmetalation, and reductive elimination.[3]

• Oxidative Addition : The cycle begins with the active Pd(0) catalyst inserting into the carbon-halogen bond (e.g., C-Br or C-Cl) of the 3-(4-methoxybenzoyl)halopyridine. This forms a Pd(II) intermediate. The reactivity of the halide is crucial, with the general trend being I > Br > OTf >> Cl.[3] For challenging substrates, starting with a bromo- or iodo-pyridine is often advantageous.

• Transmetalation : This is often the rate-determining step. The organoboron reagent (e.g., an arylboronic acid) is activated by a base to form a more nucleophilic boronate species. This boronate then transfers its organic group to the Pd(II) complex, displacing the halide. The choice of base is critical to facilitate this step effectively without degrading the starting materials.[4]

• Reductive Elimination : The two organic partners on the Pd(II) complex couple and are expelled, forming the new carbon-carbon bond of the desired 3-aryl-3-(4-methoxybenzoyl)pyridine product. This step regenerates the catalytically active Pd(0) species, allowing the cycle to continue.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Design: A Validated Protocol

The following protocol is a robust starting point for the coupling of a 3-(4-methoxybenzoyl)-5-bromopyridine with a variety of arylboronic acids.

Key Reagents and Rationale

Component	Recommended Choice	Rationale & Causality
Pyridine Substrate	3-(4-methoxybenzoyl)-5-bromopyridine	The bromo-substituent provides a good balance of reactivity for the oxidative addition step. Chlorides can be less reactive, often requiring more specialized and expensive catalyst systems.
Palladium Pre-catalyst	Pd(PPh₃)₄ or Pd(dppf)Cl₂	Tetrakis(triphenylphosphine)palladium(0) is a reliable, air-stable Pd(0) source that enters the cycle directly.[2] Pd(dppf)Cl₂ is also highly effective for heteroaryl couplings, with the dppf ligand providing stability and promoting efficient catalysis.[5][6]
Ligand	(If using a Pd(II) source like Pd(OAc)₂)	Triphenylphosphine (PPh₃) or a Buchwald ligand like XPhos. For challenging couplings, electron-rich, bulky phosphine ligands are often necessary to facilitate both oxidative addition and reductive elimination.[7]
Base	Potassium Phosphate (K₃PO₄) or Potassium Carbonate (K₂CO₃)	An inorganic base is essential for activating the boronic acid to the more reactive boronate species.[4] K₃PO₄ is often effective for pyridine substrates, while K₂CO₃ is a common and cost-effective alternative.[2][8]
Solvent System	1,4-Dioxane / Water (4:1 or 5:1)	A polar aprotic solvent like dioxane is excellent for dissolving the organic reagents. The addition of water is crucial for dissolving the inorganic base and facilitating the formation of the active boronate species.[2]
Arylboronic Acid	Aryl-B(OH)₂ or Aryl-B(pin)	A slight excess (1.2-1.5 equivalents) is typically used to drive the reaction to completion and compensate for potential protodeboronation side reactions.

Step-by-Step Experimental Workflow

This workflow outlines the critical steps from reaction setup to product isolation. Adherence to inert atmosphere techniques is crucial for success, as oxygen can deactivate the palladium catalyst.

Caption: A generalized workflow for the Suzuki-Miyaura coupling experiment.

Detailed Protocol

Materials:

• 3-(4-methoxybenzoyl)-5-bromopyridine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (0.05 eq, 5 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 eq)

• Anhydrous 1,4-Dioxane

• Deionized Water

• Schlenk flask or resealable reaction tube

• Standard laboratory glassware

• Inert gas (Argon or Nitrogen) supply

Procedure:

• Reaction Setup (under inert atmosphere):

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-(4-methoxybenzoyl)-5-bromopyridine (1.0 eq), the arylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and K₃PO₄ (3.0 eq).

  • Seal the flask with a rubber septum, and perform three cycles of evacuating the flask under vacuum and backfilling with argon. This process is critical for removing oxygen.

• Solvent Addition:

  • Prepare a degassed 4:1 mixture of 1,4-dioxane and water by bubbling argon through the mixed solvents for 20-30 minutes.

  • Using a syringe, add the degassed solvent mixture to the reaction flask. The total solvent volume should be sufficient to create a stirrable slurry (e.g., approximately 0.1 M concentration with respect to the limiting reagent).

• Reaction:

  • Place the sealed flask in a preheated oil bath at 90-100 °C.

  • Stir the reaction mixture vigorously for the designated time (typically 4-16 hours).

  • Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup and Isolation:

  • Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate and water.

  • Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 3-aryl-3-(4-methoxybenzoyl)pyridine product.

• Characterization:

  • Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Trustworthiness and Self-Validation

A successful protocol is a self-validating one. Key indicators of a successful reaction include:

• Visual Cues: The reaction mixture will typically turn from a yellow/orange color to a dark brown or black suspension, indicating the formation of active palladium species and, eventually, palladium black upon completion or if degradation occurs.

• TLC Analysis: A properly run reaction will show the consumption of the starting bromopyridine and the appearance of a new, typically less polar, product spot.

• Reproducibility: This protocol, when followed with careful attention to inert techniques and reagent quality, should yield consistent results. If issues arise, consider the purity of the boronic acid (a common failure point) or the activity of the palladium catalyst.

By providing a clear rationale for each step and component, this guide empowers researchers not just to follow a recipe, but to understand the chemistry at play, enabling them to adapt and optimize the protocol for their specific needs in the exciting pursuit of novel molecular entities.

References

• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the conditions for the Suzuki–Miyaura coupling reaction.... Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of conditions in the Suzuki-Miyaura coupling reaction a. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling of.... Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Retrieved from [Link]

• Sci-Hub. (n.d.). Palladium-catalyzed C–H Arylation of Pyridines with Aryl Triflates. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-Aryl Pyridines by Palladium-Catalyzed Direct Arylation of Pyridine N-Oxides. Retrieved from [Link]

• Sci-Hub. (n.d.). ChemInform Abstract: Palladium‐Catalyzed C—H Arylation of Pyridines with Aryl Triflates. Retrieved from [Link]

• ACS Publications. (n.d.). Palladium-Catalyzed, Ring-Forming Aromatic C-H Alkylations with Unactivated Alkyl Halides. Retrieved from [Link]

• YouTube. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. Retrieved from [Link]

• National Center for Biotechnology Information. (2017, March 14). Palladium-catalysed synthesis of triaryl(heteroaryl)methanes. Retrieved from [Link]

• National Center for Biotechnology Information. (2017, January 27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved from [Link]

• MDPI. (n.d.). Palladium-Catalyzed Arylations towards 3,6-Diaryl-1,3a,6a-triazapentalenes and Evaluation of Their Fluorescence Properties. Retrieved from [Link]

• Buchwald, S. L. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Palladium-catalyzed direct arylation of simple arenes in synthesis of biaryl molecules. Retrieved from [Link]

• PubMed. (2014, August 15). Synthesis of 3-(hetero)aryl tetrahydropyrazolo[3,4-c]pyridines by Suzuki-Miyaura cross-coupling methodology. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Retrieved from [Link]

• Beilstein Journals. (n.d.). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. Retrieved from [Link]

• ResearchGate. (2023, August 16). (PDF) Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Retrieved from [Link]

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• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
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• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Characterization of 3-(4-Methoxybenzoyl)pyridine

Introduction

3-(4-Methoxybenzoyl)pyridine is a chemical compound of interest in pharmaceutical and materials science research. Its structure, featuring a pyridine ring linked to a methoxy-substituted benzoyl group, imparts specific chemical and physical properties that are crucial for its application. Accurate and comprehensive characterization of this molecule is paramount for quality control, stability studies, and understanding its behavior in various matrices. This document provides a detailed guide to the analytical techniques and protocols for the thorough characterization of 3-(4-Methoxybenzoyl)pyridine, designed for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in established analytical principles to ensure scientific integrity and reliable results.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-(4-Methoxybenzoyl)pyridine is essential for method development. While specific experimental data for this compound is not widely published, we can infer its properties based on its structural analogues.

Property	Predicted Value/Information	Source/Justification
Molecular Formula	C₁₃H₁₁NO₂	Based on chemical structure
Molecular Weight	213.23 g/mol	Calculated from molecular formula
Appearance	Likely a solid at room temperature	Typical for similar aromatic ketones
Solubility	Low in water; soluble in organic solvents like ethanol, methanol, acetonitrile, and dichloromethane.[1]	Based on the hydrophobic nature of the aromatic rings and the presence of a polar ketone and ether group.
pKa	The pyridine nitrogen is expected to have a pKa around 5.[1]	Similar to other pyridine derivatives.
Melting Point	The melting point for the related 3-(4-methoxybenzoyl)-pyridine-2-carboxylic acid is 160-161 °C.[2]	The melting point of the target compound is expected to be in a similar range.

Overall Analytical Workflow

A multi-faceted analytical approach is necessary for the unambiguous identification and quantification of 3-(4-Methoxybenzoyl)pyridine. The following diagram illustrates a logical workflow for the characterization process.

Caption: A comprehensive analytical workflow for the characterization of 3-(4-Methoxybenzoyl)pyridine.

High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

Reverse-phase HPLC with UV detection is the workhorse technique for assessing the purity and performing quantitative analysis of 3-(4-Methoxybenzoyl)pyridine. The method's robustness and precision make it ideal for routine quality control.

Rationale for Method Design

• Stationary Phase: A C18 (octadecyl) column is selected for its versatility and strong retention of hydrophobic compounds like the target analyte.[3]

• Mobile Phase: A mixture of acetonitrile and a phosphate buffer at an acidic pH is employed.[3] Acetonitrile serves as the organic modifier, while the acidic buffer (pH ~2-3) ensures the protonation of the pyridine nitrogen, leading to a single, well-defined chromatographic peak.[4][5]

• Detection: UV detection is highly suitable due to the presence of strong chromophores (the benzoyl and pyridine moieties) in the molecule. The selection of an appropriate wavelength is critical for sensitivity.

Experimental Protocol

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

  • C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Potassium dihydrogen phosphate (KH₂PO₄).

  • Phosphoric acid (H₃PO₄).

  • Water (HPLC grade).

  • 3-(4-Methoxybenzoyl)pyridine reference standard.

• Mobile Phase Preparation:

  • Aqueous Phase (Buffer): Prepare a 20 mM potassium dihydrogen phosphate solution in water. Adjust the pH to 2.5 with phosphoric acid.

  • Organic Phase: Acetonitrile.

  • Elution: An isocratic elution with a mixture of acetonitrile and the phosphate buffer (e.g., 60:40 v/v) is a good starting point. The exact ratio should be optimized to achieve a suitable retention time (typically 5-10 minutes).

• Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve the reference standard in the mobile phase to prepare a stock solution of 1 mg/mL. Prepare a series of dilutions for the calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Sample Solution: Dissolve the sample in the mobile phase to a concentration within the calibration range.

• Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:20 mM KH₂PO₄ (pH 2.5) (60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (initial), scan for optimal wavelength

Expected Results

A sharp, symmetrical peak corresponding to 3-(4-Methoxybenzoyl)pyridine should be observed. The purity can be calculated based on the area percentage of the main peak relative to the total area of all peaks. Quantification is achieved by constructing a calibration curve of peak area versus concentration.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Volatile Impurities

GC-MS is a powerful technique for the identification of 3-(4-Methoxybenzoyl)pyridine and for the detection of any volatile or semi-volatile impurities.[6]

Rationale for Method Design

• Derivatization: While the target molecule may be amenable to direct GC analysis, derivatization with an agent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) can improve its thermal stability and chromatographic behavior.[7][8] However, for initial screening, a direct injection method is often attempted.

• Ionization: Electron Ionization (EI) at 70 eV is standard for generating a reproducible fragmentation pattern, which serves as a fingerprint for the molecule.

Experimental Protocol

• Instrumentation:

  • GC system coupled to a Mass Spectrometer (e.g., a single quadrupole or ion trap).

  • A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Reagents:

  • Dichloromethane or ethyl acetate (GC grade) as the solvent.

  • (Optional) MSTFA for derivatization.

• Sample Preparation:

  • Dissolve the sample in the chosen solvent to a concentration of approximately 1 mg/mL.

  • (Optional Derivatization) To 100 µL of the sample solution, add 50 µL of MSTFA and heat at 60 °C for 30 minutes.

• GC-MS Conditions:

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	280 °C
Injection Mode	Split (e.g., 20:1)
Oven Program	Start at 150 °C, hold for 1 min, ramp to 300 °C at 15 °C/min, hold for 5 min
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-400 m/z

Expected Results

The total ion chromatogram (TIC) will show a peak for 3-(4-Methoxybenzoyl)pyridine. The mass spectrum of this peak will display a molecular ion (M⁺) at m/z 213, along with characteristic fragment ions.

Predicted Fragmentation Pattern:

• m/z 213 (M⁺): Molecular ion.

• m/z 135: [C₇H₇O₂]⁺ - Loss of the pyridine ring, corresponding to the 4-methoxybenzoyl cation.

• m/z 107: [C₇H₇O]⁺ - Loss of CO from the 4-methoxybenzoyl fragment.

• m/z 78: [C₅H₄N]⁺ - Pyridyl cation.

• m/z 77: [C₆H₅]⁺ - Phenyl cation from the methoxybenzoyl moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most definitive technique for the structural confirmation of 3-(4-Methoxybenzoyl)pyridine. Both ¹H and ¹³C NMR are essential.

Rationale for Method Design

• Solvent: Deuterated chloroform (CDCl₃) is a common choice for its excellent solubilizing power for organic compounds and its single solvent peak.

• Spectrometer Frequency: A higher field strength (e.g., 400 MHz for ¹H) provides better signal dispersion and resolution.[9][10][11]

Experimental Protocol

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of CDCl₃.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 8.8	dd	1H	Proton on pyridine ring (ortho to N)
~ 8.6	d	1H	Proton on pyridine ring (ortho to N)
~ 7.8	d	2H	Protons on benzoyl ring (ortho to C=O)
~ 7.4	m	1H	Proton on pyridine ring (para to N)
~ 7.0	d	2H	Protons on benzoyl ring (meta to C=O)
~ 3.9	s	3H	Methoxy group protons (-OCH₃)

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 195	Carbonyl carbon (C=O)
~ 164	Aromatic carbon attached to -OCH₃
~ 150-155	Aromatic carbons on pyridine ring (ortho to N)
~ 135-140	Aromatic carbons on pyridine ring (gamma to N)
~ 130-135	Aromatic carbons on benzoyl ring (ortho to C=O)
~ 125-130	Aromatic carbons on pyridine ring (beta to N)
~ 114	Aromatic carbons on benzoyl ring (meta to C=O)
~ 55	Methoxy carbon (-OCH₃)

Fourier-Transform Infrared (FT-IR) Spectroscopy for Functional Group Identification

FT-IR spectroscopy is a rapid and non-destructive technique to confirm the presence of key functional groups in the molecule.[12][13]

Experimental Protocol

• Instrumentation:

  • FT-IR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation:

  • Place a small amount of the solid sample directly on the ATR crystal.

Expected Characteristic Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Functional Group
~ 3100-3000	C-H stretch	Aromatic
~ 2950-2850	C-H stretch	Methoxy (-OCH₃)
~ 1660	C=O stretch	Aryl ketone
~ 1600, 1580, 1470	C=C stretch	Aromatic rings
~ 1250	C-O stretch	Aryl ether
~ 840	C-H bend	Para-substituted benzene

UV-Vis Spectrophotometry

UV-Vis spectrophotometry provides information about the electronic transitions within the molecule and can be used for quantitative analysis if a suitable chromophore is present.

Experimental Protocol

• Instrumentation:

  • UV-Vis spectrophotometer.

• Sample Preparation:

  • Dissolve the sample in a UV-transparent solvent (e.g., ethanol or methanol) to a known concentration (e.g., 10 µg/mL).

Expected Absorption Maxima (λmax)

Based on the conjugated system of the pyridine and benzoyl rings, strong absorption is expected in the UV region. The absorption maxima for pyridine are around 254 nm.[5][14] The extended conjugation in 3-(4-Methoxybenzoyl)pyridine is likely to shift the λmax to a longer wavelength, possibly in the range of 260-290 nm.

Conclusion

The analytical techniques and protocols outlined in this document provide a comprehensive framework for the characterization of 3-(4-Methoxybenzoyl)pyridine. By employing a combination of chromatographic and spectroscopic methods, researchers can confidently determine the identity, purity, and structure of this compound, ensuring the reliability and reproducibility of their scientific investigations.

References

• PubChem. (n.d.). 3-(4-Methoxyphenyl)pyridine. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Material. Retrieved from [Link]

• MDPI. (2023). 3-(4-(Benzyloxy)-3-methoxyphenyl)-[15][16][17]triazolo[4,3-a]pyridine. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0029686). Retrieved from [Link]

• ResearchGate. (2022). The UV-Vis absorption spectra of 3 and 4: (a) Experimental; (b) Theoretical. Retrieved from [Link]

• ResearchGate. (n.d.). Analyses by GC-MS and GC-MS-MS of the Hantzsch synthesis products using hydroxy- and methoxy-aromatic aldehydes. Retrieved from [Link]

• The Royal Society of Chemistry. (2007). Supporting Information Ligand-free Pd/C-catalyzed Suzuki-Miyaura Coupling Reaction for the Synthesis of Heterobiaryl Derivatives. Retrieved from [Link]

• Reddit. (2021). Anhydrous pyridine for derivatization with MSTFA for GC-MS analysis. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). This journal is © The Royal Society of Chemistry 2017. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum for Pyridine. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR (a) and pyridine-FTIR (b) spectra of samples. Retrieved from [Link]

• ResearchGate. (2015). Synthesis and Spectral Characterization of 4-Hydroxy-3-Methoxybenzaldehyde Derivatives. Retrieved from [Link]

• ChemSynthesis. (n.d.). 3-(4-methoxyphenyl)pyridine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). ANALYTICAL METHODS. Retrieved from [Link]

• Google Patents. (n.d.). EP0369208A1 - Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor.

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of Pyridine. Retrieved from [Link]

• ResearchGate. (n.d.). pyridine. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• PubMed. (2005). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Pyridine - UV/Vis Spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). Calculated pKa (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP. Retrieved from [Link]

• PubMed. (2007). Analyses by GC-MS and GC-MS-MS of the Hantzsch synthesis products using hydroxy- and methoxy-aromatic aldehydes. Retrieved from [Link]

• Pipzine Chemicals. (n.d.). 3-(p-Methoxyphenyl)pyridine | Properties, Uses, Safety, Supplier China. Retrieved from [Link]

• Defense Technical Information Center. (1981). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• PubChem. (n.d.). N-(4-Methoxybenzyl)pyridin-2-amine. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Pyridine. Retrieved from [Link]

• ResearchGate. (n.d.). Mohammad Emad Azab PhD Professor (Associate) at Ain Shams University. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide. Retrieved from [Link]

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Application Notes and Protocols for the Reduction of the Carbonyl Group in 3-(4-Methoxybenzoyl)pyridine

Introduction: Strategic Deoxygenation in Heterocyclic Chemistry

The reduction of a carbonyl group to a methylene group is a fundamental transformation in organic synthesis, crucial for the construction of complex molecular architectures. In the context of drug discovery and development, the selective deoxygenation of keto-moieties within heteroaromatic systems, such as 3-(4-Methoxybenzoyl)pyridine, is of paramount importance. This transformation allows for the synthesis of flexible benzyl-pyridine scaffolds, which are prevalent in a wide range of biologically active compounds. The challenge lies in achieving this reduction with high selectivity, preserving the integrity of the pyridine ring and other functional groups. This document provides a comprehensive guide to the most effective protocols for the reduction of 3-(4-Methoxybenzoyl)pyridine, offering a comparative analysis of various methodologies to aid researchers in selecting the optimal conditions for their specific needs.

Comparative Analysis of Reduction Methodologies

The choice of reduction method is dictated by the substrate's stability to acidic or basic conditions and the presence of other functional groups. For 3-(4-Methoxybenzoyl)pyridine, several classical and modern reduction techniques can be considered.

Method	Reagents & Conditions	Advantages	Disadvantages
Wolff-Kishner Reduction (Huang-Minlon Modification)	Hydrazine hydrate (NH₂NH₂·H₂O), strong base (e.g., KOH or NaOH), high-boiling solvent (e.g., diethylene glycol), heat (180-220 °C).[1][2]	Excellent for base-stable compounds.[3] High yields are often achievable.[2]	Requires high temperatures and strongly basic conditions, which may not be suitable for all substrates.[4] Potential for side reactions if the substrate is thermally unstable.
Clemmensen Reduction	Zinc amalgam (Zn(Hg)), concentrated hydrochloric acid (HCl), heat.[5][6]	Effective for substrates stable to strong acids.[7] Particularly useful for aryl-alkyl ketones.[5][6]	Strongly acidic conditions can lead to side reactions with acid-sensitive functional groups.[3][7] The mechanism is not fully understood.[7]
Catalytic Transfer Hydrogenation	Pd/C, hydrogen donor (e.g., ammonium formate, formic acid), solvent (e.g., acetic acid), heat.	Mild reaction conditions. High selectivity for the carbonyl group is possible. Avoids the use of high-pressure hydrogen gas.	Catalyst can sometimes be sensitive to pyridine compounds, potentially leading to catalyst poisoning or reduction of the pyridine ring.
Sodium Borohydride Reduction	Sodium borohydride (NaBH₄), solvent (e.g., methanol, ethanol).	Mild and selective for aldehydes and ketones over many other functional groups.[8]	Typically reduces ketones to alcohols, not to the methylene group. A two-step process (reduction to alcohol followed by deoxygenation) would be required.

Recommended Protocols

Based on a comprehensive review of the literature, the following protocols are recommended for the reduction of 3-(4-Methoxybenzoyl)pyridine.

Protocol 1: Catalytic Transfer Hydrogenation (Leahy et al., 2009)

This method is highly recommended due to its mild conditions and demonstrated success with a closely related substrate, 4-(3-methoxybenzoyl)pyridine.[9] It offers a good balance of reactivity, selectivity, and operational simplicity.

Reaction Scheme:

Figure 1: Catalytic Transfer Hydrogenation of 3-(4-Methoxybenzoyl)pyridine.

Materials:

• 3-(4-Methoxybenzoyl)pyridine

• 10% Palladium on charcoal (Pd/C)

• Ammonium formate (HCOONH₄)

• Glacial acetic acid

• Methylene chloride

• Deionized water

• Sodium hydroxide (NaOH)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 3-(4-Methoxybenzoyl)pyridine (1.0 eq) in glacial acetic acid, add 10% palladium on charcoal (catalytic amount, e.g., 0.1 eq by weight).

• Add ammonium formate (excess, e.g., 10 eq).

• Heat the mixture to reflux with vigorous stirring for 30-60 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an equal volume of methylene chloride.

• Filter the mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with methylene chloride.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in deionized water and basify with a sodium hydroxide solution to a pH > 10.

• Extract the aqueous layer with methylene chloride or another suitable organic solvent (3 x volumes).

• Combine the organic extracts, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate in vacuo to yield the crude 3-(4-methoxybenzyl)pyridine.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Wolff-Kishner Reduction (Huang-Minlon Modification)

This classic method is a robust option for the complete deoxygenation of the carbonyl group, particularly for substrates that are stable under strongly basic conditions.[1][4] The Huang-Minlon modification improves upon the original procedure by allowing the reaction to be performed at atmospheric pressure in a one-pot synthesis.[1][2][4]

Reaction Scheme:

Figure 2: Wolff-Kishner Reduction of 3-(4-Methoxybenzoyl)pyridine.

Materials:

• 3-(4-Methoxybenzoyl)pyridine

• Hydrazine hydrate (85% solution in water)

• Potassium hydroxide (KOH) pellets

• Diethylene glycol

• Round-bottom flask equipped with a distillation head and condenser

• Magnetic stirrer and stir bar

• Heating mantle with a temperature controller

• Deionized water

• Hydrochloric acid (HCl), dilute solution

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, combine 3-(4-Methoxybenzoyl)pyridine (1.0 eq), potassium hydroxide (3.0 eq), hydrazine hydrate (4.0-5.0 eq), and diethylene glycol.

• Heat the mixture to reflux (around 130-140 °C) for 1-2 hours to form the hydrazone. Water and excess hydrazine will begin to distill off.

• Slowly increase the temperature to 190-200 °C, allowing water and excess hydrazine to be removed by distillation.

• Maintain the reaction at this temperature for an additional 3-4 hours, or until the evolution of nitrogen gas ceases. Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature.

• Pour the cooled mixture into a larger volume of deionized water.

• Acidify the aqueous mixture with dilute hydrochloric acid to neutralize the excess KOH.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify by vacuum distillation or column chromatography on silica gel.

Safety Precautions

• Hydrazine Hydrate: Hydrazine hydrate is highly toxic, corrosive, and a suspected carcinogen.[5][6][10] Handle with extreme caution in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[5][6][10]

• Strong Bases and Acids: Potassium hydroxide and concentrated hydrochloric acid are corrosive. Handle with appropriate PPE.

• Flammable Solvents: Diethyl ether and other organic solvents are flammable. Keep away from ignition sources.

• Palladium on Charcoal: Pd/C is flammable, especially when dry and in the presence of hydrogen. Handle with care.

Characterization of 3-(4-Methoxybenzyl)pyridine

The successful synthesis of 3-(4-methoxybenzyl)pyridine can be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR should show the disappearance of the carbonyl signal and the appearance of a new singlet for the benzylic methylene protons (around 4.0 ppm). The aromatic protons will also show characteristic shifts.

  • ¹³C NMR will confirm the absence of the carbonyl carbon (typically >190 ppm) and the presence of a new aliphatic carbon signal for the methylene group.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of 3-(4-methoxybenzyl)pyridine (C₁₃H₁₃NO, MW: 199.25 g/mol ).

• Infrared (IR) Spectroscopy: The characteristic C=O stretching frequency of the ketone (around 1680 cm⁻¹) will be absent in the product spectrum.

Troubleshooting and Mechanistic Insights

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time or temperature (within reasonable limits to avoid decomposition). For catalytic transfer hydrogenation, ensure the catalyst is active.

• Side Reactions:

  • Pyridine Ring Reduction: Under harsh catalytic hydrogenation conditions, the pyridine ring can be reduced to a piperidine. The milder conditions of transfer hydrogenation generally avoid this.

  • Cleavage of Methoxy Group: Strongly acidic conditions, as in the Clemmensen reduction, could potentially cleave the methoxy ether, although it is generally stable.

• Mechanism of the Wolff-Kishner Reduction: The reaction proceeds through the formation of a hydrazone intermediate.[4] Strong base then deprotonates the terminal nitrogen, initiating a series of proton transfers and elimination of nitrogen gas to form a carbanion, which is then protonated by the solvent to yield the final alkane.[2][4]

Conclusion

The reduction of the carbonyl group in 3-(4-Methoxybenzoyl)pyridine can be effectively achieved through several methods. Catalytic transfer hydrogenation offers a mild and selective approach, while the Wolff-Kishner reduction provides a powerful, albeit more forceful, alternative. The choice of protocol will depend on the specific requirements of the synthesis, including scale, available equipment, and the presence of other functional groups. By carefully following the detailed procedures and safety precautions outlined in these application notes, researchers can confidently perform this important transformation and access valuable building blocks for their scientific endeavors.

References

• Leahy, J. W., et al. (2009). Bioorganic & Medicinal Chemistry Letters, 19(13), 3562-3565.

• Vedantu. (n.d.). Clemmensen and Wolff Kishner Reductions: Mechanisms & Differences. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Clemmensen Reduction. Retrieved from [Link]

• Wikipedia. (2024). Wolff–Kishner reduction. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Hydrazine hydrate, 55% (Hydrazine, 35%). Retrieved from [Link]

• Unacademy. (n.d.). Wolff-Kishner Reduction & Huang-Minlon Modification Explained. Retrieved from [Link]

• Online Organic Chemistry Tutor. (n.d.). Wolf-Kishner Reduction and Huang Minlon Modification. Retrieved from [Link]

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Application Notes &amp; Protocols: Leveraging 3-(4-Methoxybenzoyl)pyridine in the Strategic Synthesis of Novel Tubulin Polymerization Inhibitors

Abstract

Microtubules, the dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers, are a cornerstone target in modern oncology. Their critical role in mitotic spindle formation makes them highly susceptible to therapeutic intervention.[1][2] Small molecules that disrupt microtubule dynamics, leading to mitotic arrest and apoptosis in rapidly proliferating cancer cells, are of significant interest.[2][3] This guide focuses on the strategic use of 3-(4-methoxybenzoyl)pyridine as a versatile scaffold for the synthesis of novel tubulin polymerization inhibitors, particularly those targeting the colchicine binding site. We present a detailed synthetic protocol, methodologies for biological evaluation, and an analysis of the underlying structure-activity relationships.

Introduction: The Rationale for Targeting Tubulin

The dynamic instability of microtubules is a tightly regulated process essential for cell division.[4] Tubulin-targeting agents are broadly classified into two main categories: microtubule-stabilizing agents (e.g., taxanes) and microtubule-destabilizing agents (e.g., vinca alkaloids and colchicine-site binders).[3][5] The latter, which inhibit tubulin polymerization, are a major focus of drug discovery efforts. The colchicine binding site, located at the interface of the α- and β-tubulin dimer, is a particularly attractive target.[5][6] Ligand binding at this site sterically hinders the conformational changes required for tubulin dimers to incorporate into a growing microtubule, thereby halting polymerization.[6]

The 3-(4-methoxybenzoyl)pyridine scaffold is a promising starting point for the synthesis of colchicine-site inhibitors. It incorporates two key structural motifs found in many potent tubulin inhibitors: a pyridine ring and a methoxy-substituted phenyl ring. The pyridine ring can act as a bioisosteric replacement for other aromatic systems, while the methoxyphenyl group mimics the trimethoxyphenyl "A" ring of combretastatin A-4, a well-known natural product that binds to the colchicine site.[7][8] The linkage between these two moieties provides a rigid framework that can be further functionalized to optimize binding affinity and pharmacokinetic properties.

Mechanism of Action: A Cascade to Apoptosis

The inhibition of tubulin polymerization by colchicine-site binders initiates a signaling cascade that culminates in programmed cell death.

Caption: Signaling pathway of tubulin polymerization inhibition.

Synthetic Protocol: Synthesis of a Diarylpyridine-based Tubulin Inhibitor

This protocol details a plausible synthetic route for a novel diarylpyridine tubulin inhibitor, starting from 3-(4-methoxybenzoyl)pyridine. The synthesis involves a multi-step process, including the introduction of a second aromatic ring via a Suzuki cross-coupling reaction.

Materials and Reagents

• 3-(4-Methoxybenzoyl)pyridine

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO)

• Carbon tetrachloride (CCl₄) or other suitable solvent

• 3,4,5-Trimethoxyphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Water

• Standard laboratory glassware and equipment

• Thin Layer Chromatography (TLC) plates

• Silica gel for column chromatography

Safety Precautions

• Always work in a well-ventilated fume hood.[9][10]

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.[11]

• Handle all chemicals with care, consulting the Safety Data Sheet (SDS) for each reagent before use.[9][10][11][12]

• Palladium catalysts are toxic and should be handled with care.

Synthetic Workflow

Caption: Synthetic workflow for a diarylpyridine tubulin inhibitor.

Step-by-Step Procedure

Step 1: Bromination of 3-(4-Methoxybenzoyl)pyridine

• In a round-bottom flask, dissolve 3-(4-methoxybenzoyl)pyridine (1.0 eq) in carbon tetrachloride.

• Add N-Bromosuccinimide (1.1 eq) and a catalytic amount of benzoyl peroxide.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and filter to remove succinimide.

• Wash the filtrate with a saturated sodium thiosulfate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 3-bromo-5-(4-methoxybenzoyl)pyridine.

Step 2: Suzuki Cross-Coupling

• To a solution of 3-bromo-5-(4-methoxybenzoyl)pyridine (1.0 eq) in a mixture of toluene, ethanol, and water (4:1:1), add 3,4,5-trimethoxyphenylboronic acid (1.2 eq) and sodium carbonate (2.0 eq).[13]

• Degas the mixture by bubbling with argon for 15-20 minutes.

• Add palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq).

• Heat the reaction mixture to 80-90 °C and stir for 12-16 hours under an inert atmosphere.[13]

• Monitor the reaction by TLC. Upon completion, cool the mixture and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the final diarylpyridine compound.

Characterization

The structure of the synthesized compound should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the chemical structure and purity.

• Mass Spectrometry (MS): To confirm the molecular weight.[14]

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.[15]

Biological Evaluation: Assessing Tubulin Polymerization Inhibition

The biological activity of the synthesized compounds is evaluated through a series of in vitro and cell-based assays.

In Vitro Tubulin Polymerization Assay (Turbidity-Based)

This assay measures the ability of a compound to inhibit the polymerization of purified tubulin in a cell-free system.[1]

Principle: The polymerization of tubulin into microtubules increases the turbidity of the solution, which can be monitored by measuring the absorbance at 340 nm.[1][16]

Materials:

• Lyophilized porcine brain tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)

• Guanosine-5'-triphosphate (GTP)

• Glycerol

• Test compound dissolved in DMSO

• Positive control (e.g., Combretastatin A-4 or Nocodazole)

• Negative control (DMSO vehicle)

• 96-well microplate

• Temperature-controlled microplate reader

Protocol:

• Reagent Preparation:

  • Prepare a 2x tubulin solution (e.g., 4 mg/mL) in General Tubulin Buffer supplemented with 15% glycerol. Keep on ice.[4]

  • Prepare a 2x GTP solution (2 mM) in General Tubulin Buffer. Keep on ice.

  • Prepare serial dilutions of the test compound and controls in General Tubulin Buffer. A typical final concentration range to test is 0.1 µM to 100 µM.[1]

• Assay Procedure:

  • Pre-warm the microplate reader to 37°C.

  • In a pre-warmed 96-well plate, add 50 µL of the appropriate test compound dilution or control.

  • To initiate polymerization, add 50 µL of the ice-cold tubulin/GTP mix to each well.

  • Immediately place the plate in the reader and begin recording the absorbance at 340 nm every 60 seconds for 60 minutes.[16]

Data Analysis:

• Plot absorbance at 340 nm versus time for each concentration.[1]

• Determine the maximum rate of polymerization (Vmax) and the maximum polymer mass (Amax) for each curve.

• Calculate the IC₅₀ value by plotting the Vmax or Amax as a function of the logarithm of the compound concentration and fitting the data to a dose-response curve.[1]

Compound	IC₅₀ (µM) for Tubulin Polymerization Inhibition
Synthesized Diarylpyridine	To be determined
Combretastatin A-4 (Control)	~1.2[17]
Nocodazole (Control)	~2.5

Cell-Based Assays

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of the compound that inhibits the growth of cancer cells by 50% (GI₅₀).

Protocol:

• Seed cancer cell lines (e.g., HeLa, MCF-7, A549) in 96-well plates and allow them to adhere overnight.

• Treat the cells with serial dilutions of the synthesized compound for 48-72 hours.

• Add MTT reagent to each well and incubate for 4 hours.

• Solubilize the formazan crystals with DMSO or another suitable solvent.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the GI₅₀ values from the dose-response curves.

Cell Line	Cancer Type	GI₅₀ (nM) of Representative Inhibitors
MCF-7	Breast Adenocarcinoma	32 (IN-62)[2]
A549	Lung Carcinoma	60 (IN-62)[2]
HCT-116	Colorectal Carcinoma	29 (IN-62)[2]
HeLa	Cervical Cancer	10.33 µM (IN-64)[2]

Cell Cycle Analysis

This assay determines if the compound induces cell cycle arrest at the G2/M phase, a hallmark of tubulin inhibitors.[18]

Protocol:

• Treat cancer cells with the synthesized compound at its GI₅₀ concentration for 24 hours.

• Harvest the cells, fix them in cold 70% ethanol, and store at -20°C.

• Wash the cells and resuspend in a solution containing propidium iodide (PI) and RNase A.

• Analyze the DNA content of the cells by flow cytometry.

• Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Structure-Activity Relationship (SAR) Insights

The development of potent tubulin inhibitors from the 3-(4-methoxybenzoyl)pyridine scaffold relies on understanding the structure-activity relationships. Based on existing literature for analogous compounds:

• The 3,4,5-trimethoxyphenyl "A" ring is often crucial for high potency, as it forms key interactions within the colchicine binding site.[8]

• The nature of the second aromatic "B" ring significantly influences activity. Electron-donating or withdrawing substituents can modulate potency.

• The linker between the two aromatic rings is critical. A rigid linker, such as the pyridine ring in our proposed synthesis, helps to maintain the optimal conformation for binding.[13]

Conclusion

3-(4-Methoxybenzoyl)pyridine is a valuable and versatile starting material for the synthesis of novel tubulin polymerization inhibitors. The protocols outlined in this guide provide a comprehensive framework for the synthesis, characterization, and biological evaluation of such compounds. By leveraging the structural features of this scaffold and employing a systematic approach to SAR studies, researchers can develop potent and selective anticancer agents that target the clinically validated microtubule network.

References

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• What are Tubulin inhibitors and how do they work?

• Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - NIH. (URL: [Link])

• Microtubule-Targeting Agents: Advances in Tubulin Binding and Small Molecule Therapy for Gliomas and Neurodegenerative Diseases - MDPI. (URL: [Link])

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• Unraveling the Mechanism of Action of Tubulin Inhibitor 41: A Technical Guide - Benchchem. (URL: )
• SAFETY D

• Design, synthesis and structure–activity relationship of 2-(3′,4′,5′-trimethoxybenzoyl)-benzo[b]furan derivatives as a novel class of inhibitors of tubulin polymerization - NIH. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of Stable Colchicine Binding Site Tubulin Inhibitors as Potential Anticancer Agents | Journal of Medicinal Chemistry - ACS Publications. (URL: [Link])

• Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects - PubMed. (URL: [Link])

• Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC - NIH. (URL: [Link])

• Discovery of polymethoxyphenyl-pyridines bearing amino side chains as tubulin colchicine-binding site inhibitors - PubMed. (URL: [Link])

• SAFETY D

• Synthesis and Biological Evaluation of N-Alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a New Class of Tubulin Polymerization Inhibitors - PMC - NIH. (URL: [Link])

• Sigma-Aldrich - Safety D

• Discovery of a novel potent tubulin inhibitor through virtual screening and target validation for cancer chemotherapy - PubMed Central. (URL: [Link])

• SAFETY D

• Design, synthesis and biological evaluation of novel diarylpyridine derivatives as tubulin polymerisation inhibitors - PMC - NIH. (URL: [Link])

• 3-(4-Methoxyphenyl)pyridine | C12H11NO | CID 4133192 - PubChem. (URL: [Link])

• Discovery of 4-Substituted Methoxybenzoyl-aryl-thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation, and Structure−Activity Relationships | Journal of Medicinal Chemistry - ACS Publications. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of Stable Colchicine-Binding Site Tubulin Inhibitors 6-Aryl-2-benzoyl-pyridines as Potential Anticancer Agents - PubMed. (URL: [Link])

• Design, synthesis and structure-activity relationship of 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]furan derivatives as a novel class of inhibitors of tubulin polymerization - PubMed. (URL: [Link])

• 3-(4-(Benzyloxy)-3-methoxyphenyl)-[1][3][4]triazolo[4,3-a]pyridine - MDPI. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of Stable Colchicine-Binding Site Tubulin Inhibitors 6-Aryl-2-benzoyl-pyridines as Potential Anticancer Agents - PMC - PubMed Central. (URL: [Link])

• MATERIAL SAFETY D

• Design, synthesis, and bioevaluation of pyrazole-containing tubulin polymerisation inhibitors based on conformational constraint strategy - PubMed Central. (URL: [Link])

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• Application Notes and Protocols for the Preparation of Combretastatin Analogs using 3,4,5-Trimethoxybenzoyl Chloride - Benchchem. (URL: )

• Discovery of highly potent tubulin polymerization inhibitors: Design, synthesis, and structure-activity relationships of novel 2,7-diaryl-[1][3][4]triazolo[1,5-a]pyrimidines - PubMed. (URL: [Link])

• Design, synthesis and structure-activity relationship of 3,6-diaryl-7H-[1][3][4]triazolo[3,4-b][1][2][3]thiadiazines as novel tubulin inhibitors - PubMed. (URL: [Link])

• Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Deriv

• Design, Synthesis, and Biological Evaluation of Novel Pyridine-Bridged Analogues of Combretastatin-A4 as Anticancer Agents - PubMed Central. (URL: [Link])

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• Design, synthesis, docking study and anticancer evaluation of new trimethoxyphenyl pyridine derivatives as tubulin inhibitors and apoptosis inducers - NIH. (URL: [Link])

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• Synthesis and biological evaluation of 2-(3',4',5'-trimethoxybenzoyl)-3-N,N-dimethylamino benzo[b]furan derivatives as inhibitors of tubulin polymerization - PubMed. (URL: [Link])

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Application Note: Strategic Derivatization of 3-(4-Methoxybenzoyl)pyridine for Structure-Activity Relationship Studies Targeting Tubulin Polymerization

Abstract: The 3-(4-methoxybenzoyl)pyridine scaffold represents a privileged core structure in medicinal chemistry, with derivatives demonstrating significant potential as anticancer agents. This application note provides a comprehensive guide for researchers engaged in the design, synthesis, and evaluation of novel analogs based on this scaffold, with a specific focus on elucidating structure-activity relationships (SAR) for the inhibition of tubulin polymerization. We present detailed synthetic protocols for the derivatization of the pyridine and methoxybenzoyl moieties, alongside a robust in vitro tubulin polymerization assay to quantify the biological activity of newly synthesized compounds. This guide is intended to empower drug development professionals to systematically explore the chemical space around the 3-(4-methoxybenzoyl)pyridine core, leading to the identification of potent and selective anticancer drug candidates.

Introduction: The Therapeutic Potential of 3-(4-Methoxybenzoyl)pyridine Derivatives

The pyridine ring is a versatile heterocyclic nucleus that is a key component in numerous pharmacologically active compounds, exhibiting a wide range of biological activities including antiviral, anticancer, and antidiabetic properties.[1] When coupled with a methoxybenzoyl group, the resulting 3-(4-methoxybenzoyl)pyridine scaffold serves as a foundational structure for potent inhibitors of tubulin polymerization.[2][3]

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are essential components of the cytoskeleton, playing a critical role in cell division, intracellular transport, and maintenance of cell shape.[2][4] Disruption of microtubule dynamics is a clinically validated strategy in cancer chemotherapy, with drugs like paclitaxel and vinca alkaloids demonstrating significant therapeutic efficacy.[2] Compounds that inhibit tubulin polymerization bind to tubulin, preventing the formation of microtubules and leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[2][5]

Derivatives of 3-(4-methoxybenzoyl)pyridine have been shown to act as tubulin polymerization inhibitors, making this scaffold a compelling starting point for the development of novel anticancer agents.[2][3] Systematic modification of this core structure allows for the exploration of the chemical features that govern binding affinity and biological activity, a process known as structure-activity relationship (SAR) studies. This document provides the necessary protocols and scientific rationale to conduct such studies effectively.

Strategic Derivatization of the 3-(4-Methoxybenzoyl)pyridine Scaffold

The modular nature of the 3-(4-methoxybenzoyl)pyridine core allows for systematic derivatization at several key positions to probe the SAR. The primary sites for modification are the pyridine ring and the methoxybenzoyl moiety.

General Synthetic Strategy

A generalized synthetic approach to generate a library of 3-(4-methoxybenzoyl)pyridine analogs is outlined below. This strategy is based on established synthetic methodologies for pyridine and benzoyl compounds, allowing for the introduction of diverse functionalities.

Caption: Generalized synthetic workflow for derivatization.

Protocol: Derivatization of the Pyridine Ring

This protocol describes a general method for introducing substituents onto the pyridine ring, starting from a commercially available substituted nicotinic acid.

Materials:

• Substituted nicotinic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anisole

• Aluminum chloride (AlCl₃)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Acid Chloride Formation: In a round-bottom flask under an inert atmosphere, suspend the substituted nicotinic acid in anhydrous DCM. Add thionyl chloride (or oxalyl chloride) dropwise at 0 °C. Allow the reaction to stir at room temperature for 2-4 hours or until the reaction is complete (monitored by TLC).

• Solvent Removal: Remove the excess thionyl chloride and DCM under reduced pressure.

• Friedel-Crafts Acylation: Dissolve the resulting nicotinoyl chloride in anhydrous DCM and cool to 0 °C. Add aluminum chloride in portions. To this mixture, add a solution of anisole in anhydrous DCM dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Work-up: Carefully quench the reaction by pouring it onto crushed ice. Extract the aqueous layer with DCM. Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to yield the desired substituted 3-(4-methoxybenzoyl)pyridine.

Protocol: Derivatization of the Methoxybenzoyl Moiety

This protocol outlines the synthesis of analogs with modifications on the methoxybenzoyl ring using a Friedel-Crafts acylation with a substituted anisole.

Materials:

• Pyridine-3-carbonyl chloride

• Substituted anisole

• Aluminum chloride (AlCl₃)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve the substituted anisole in anhydrous DCM and cool to 0 °C. Add aluminum chloride in portions.

• Acylation: To this mixture, add a solution of pyridine-3-carbonyl chloride in anhydrous DCM dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Work-up: Quench the reaction by carefully pouring it onto crushed ice. Extract the aqueous layer with DCM. Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Biological Evaluation: In Vitro Tubulin Polymerization Assay

The primary biological activity of the synthesized derivatives will be assessed by their ability to inhibit tubulin polymerization in vitro. This assay measures the increase in turbidity as tubulin polymerizes into microtubules.

Caption: Workflow for the in vitro tubulin polymerization assay.

Protocol: Tubulin Polymerization Assay

This protocol is adapted from commercially available kits and established literature methods.[6][7]

Materials:

• Lyophilized tubulin (from bovine brain)

• GTP solution

• General Tubulin Buffer (e.g., 80 mM PIPES, pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)

• Test compounds dissolved in DMSO

• Positive control (e.g., Combretastatin A-4)

• 96-well microplate

• Temperature-controlled microplate reader

Procedure:

• Reagent Preparation: Reconstitute lyophilized tubulin in General Tubulin Buffer on ice. Prepare working solutions of test compounds and controls by diluting with General Tubulin Buffer.

• Reaction Setup: In a pre-chilled 96-well plate on ice, add the tubulin solution to each well. Then, add the test compounds at various concentrations. Include wells for a positive control and a vehicle control (DMSO).

• Initiation of Polymerization: Initiate the polymerization by adding GTP to each well.

• Measurement: Immediately transfer the plate to a microplate reader pre-warmed to 37 °C. Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Data Analysis: Plot the absorbance as a function of time. The initial rate of polymerization can be determined from the linear portion of the curve. Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration of compound that inhibits tubulin polymerization by 50%) by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Structure-Activity Relationship (SAR) Analysis

The data obtained from the tubulin polymerization assay will be used to establish the SAR for the synthesized series of 3-(4-methoxybenzoyl)pyridine derivatives. Key structural modifications and their impact on activity should be systematically analyzed.

Key SAR Observations from a Representative Study

A study on 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines, a closely related scaffold, provides valuable insights into potential SAR trends.[2]

Compound	R Group (at Pyridine C3)	IC₅₀ (μM) against HeLa Cells
9h	4-methoxyphenyl	>10
9p	Naphthalene-2-yl	0.047
9q	4-chlorophenyl	0.56
9r	4-fluorophenyl	0.62
9s	4-methylphenyl	0.88

Data adapted from Wang et al., 2023.[2]

• Aromatic Substituent at C3: The nature of the aryl group at the 3-position of the pyridine ring significantly influences cytotoxic activity.

• Extended Aromatic Systems: The introduction of a larger, more lipophilic aromatic system, such as a naphthalene ring (compound 9p ), dramatically increases potency compared to a simple substituted phenyl ring.[2]

• Electronic Effects: Halogen substitution on the phenyl ring (compounds 9q and 9r ) is tolerated and can lead to potent compounds.

Conclusion

This application note provides a framework for the systematic derivatization of the 3-(4-methoxybenzoyl)pyridine scaffold and the subsequent evaluation of its analogs as tubulin polymerization inhibitors. By following the detailed synthetic and biological testing protocols, researchers can efficiently explore the SAR of this promising class of compounds. The insights gained from these studies will be instrumental in the rational design of novel, potent, and selective anticancer agents with improved therapeutic profiles.

References

• Cai, S. X., et al. (2014). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. The Open Biotechnology Journal, 8, 23-33.

• Bio-protocol. (2015). In vitro Microtubule Binding Assay and Dissociation Constant Estimation. Retrieved from [Link]

• MDPI. (2023). Synthesis and In Vitro Anticancer Activity of Novel 4-Aryl-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridines Arrest Cell Cycle and Induce Cell Apoptosis by Inhibiting CDK2 and/or CDK9. Retrieved from [Link]

• Bentham Open. (2014). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Retrieved from [Link]

• PubMed. (2023). Synthesis and In Vitro Anticancer Activity of Novel 4-Aryl-3-(4-methoxyphenyl)-1-phenyl-1 H-pyrazolo[3,4- b]pyridines Arrest Cell Cycle and Induce Cell Apoptosis by Inhibiting CDK2 and/or CDK9. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Novel Tubulin Inhibitor Candidates as Potential Anti‐Cancer Agents. Retrieved from [Link]

• Wang, C., et al. (2023). 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2286939.

• PubMed. (2007). Synthesis and evaluation of pyrazolo[3,4-b]pyridine CDK1 inhibitors as anti-tumor agents. Retrieved from [Link]

• National Institutes of Health. (2025). Microwave-assisted synthesis of tubulin assembly inhibitors as anticancer agents by aryl ring reversal and conjunctive approach. Retrieved from [Link]

• National Institutes of Health. (2021). Design, synthesis, docking study and anticancer evaluation of new trimethoxyphenyl pyridine derivatives as tubulin inhibitors and apoptosis inducers. Retrieved from [Link]

• ResearchGate. (2014). CDK9/CyclinK Kinase Assay. Retrieved from [Link]

• PubMed. (2025). Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as dual CDK2/PIM1 inhibitors with potent anti-cancer activity and selectivity. Retrieved from [Link]

• National Institutes of Health. (2024). New pyridopyrimidine derivatives as dual EGFR and CDK4/cyclin D1 inhibitors: synthesis, biological screening and molecular modeling. Retrieved from [Link]

• ResearchGate. (2015). Can someone provide me with a detailed protocol for a CDK9 kinase assay?. Retrieved from [Link]

• ResearchGate. (n.d.). A three-step strategy for the conversion of pyridines into benzonitriles. Retrieved from [Link]

• National Institutes of Health. (2018). Novel pyrazolo[4,3-d]pyrimidine microtubule targeting agents (MTAs): Synthesis, structure–activity relationship, in vitro and in vivo evaluation as antitumor agents. Retrieved from [Link]

• SignalChem. (n.d.). CDK2/CyclinA2 Kinase Enzyme System Datasheet. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

• MDPI. (2014). Synthesis, Crystal Structure, DFT Study of m-Methoxy-N′-(3-Methoxybenzoyl)-N-Phenylbenzohydrazide. Retrieved from [Link]

• ResearchGate. (n.d.). Three synthetic routes to substituted pyrido[3,2‐d]pyrimidines 1 and.... Retrieved from [Link]

• MDPI. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Retrieved from [Link]

• PubMed. (2010). Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors. Retrieved from [Link]

• ResearchGate. (2025). Synthetic routes for a new family of chiral tetradentate ligands containing pyridine rings. Retrieved from [Link]

• PubMed. (2023). 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents. Retrieved from [Link]

• MDPI. (2021). Synthetic Routes to Coumarin(Benzopyrone)-Fused Five-Membered Aromatic Heterocycles Built on the α-Pyrone Moiety. Part II. Retrieved from [Link]

• National Institutes of Health. (2025). NanoDSF Screening for Anti-tubulin Agents Uncovers New Structure–Activity Insights. Retrieved from [Link]

Sources

• 1. Design, synthesis and biological evaluation of pyrazolo[3,4- b]pyridine derivatives as dual CDK2/PIM1 inhibitors with potent anti-cancer activity and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-assisted synthesis of tubulin assembly inhibitors as anticancer agents by aryl ring reversal and conjunctive approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis, docking study and anticancer evaluation of new trimethoxyphenyl pyridine derivatives as tubulin inhibitors and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 3-(4-Methoxybenzoyl)pyridine by Column Chromatography

Welcome to the technical support center for the chromatographic purification of 3-(4-Methoxybenzoyl)pyridine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions. The content is structured to address specific challenges encountered during column chromatography of this polar aromatic ketone, ensuring you can achieve optimal purity for your downstream applications.

Introduction: The Challenge of Purifying Pyridyl Ketones

3-(4-Methoxybenzoyl)pyridine is a heterocyclic aromatic ketone containing a basic pyridine ring and a methoxy-substituted phenyl ring. This unique structure presents specific challenges during purification by normal-phase column chromatography. The basic nitrogen of the pyridine ring can interact strongly with acidic silanol groups on the silica gel surface, leading to issues like peak tailing, poor resolution, and in some cases, irreversible adsorption or degradation of the compound.[1][2] This guide provides a systematic approach to overcoming these challenges.

Frequently Asked Questions (FAQs)

Q1: My 3-(4-Methoxybenzoyl)pyridine is showing significant peak tailing on the silica gel column. What is the cause and how can I fix it?

A: Peak tailing is a common problem when purifying basic compounds like pyridines on silica gel.[1][2]

• Causality: The primary cause is the strong, non-ideal interaction between the basic nitrogen atom of the pyridine ring and the acidic silanol groups (Si-OH) on the surface of the silica gel.[2] This secondary interaction causes a portion of the analyte molecules to be retained more strongly, resulting in a "tailing" or asymmetric peak shape.

• Solutions:

  • Mobile Phase Modification: The most effective solution is to add a small amount of a basic modifier to your eluent. Triethylamine (TEA) is a common choice.[1] A concentration of 0.1-1% (v/v) TEA in your mobile phase will compete with your compound for the active silanol sites, effectively masking them and leading to more symmetrical peaks.[2]

  • Alternative Stationary Phases: If peak tailing persists, consider using a different stationary phase. Alumina (basic or neutral) can be a good alternative to silica gel for purifying basic compounds.[3][4] Deactivated silica gel, where the acidity of the silanol groups is reduced, is another option.[3]

Q2: I am observing poor separation between my product and a closely related impurity. How can I improve the resolution?

A: Achieving good resolution between compounds with similar polarities requires careful optimization of the chromatographic conditions.

• Causality: Poor separation occurs when the differential migration of the components through the stationary phase is insufficient. This can be due to an inappropriate mobile phase composition or a lack of selectivity of the stationary phase for the compounds of interest.

• Solutions:

  • Optimize the Solvent System: A systematic approach to solvent selection is crucial. Start with a binary solvent system, typically a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate or dichloromethane.[5] Perform a thorough TLC analysis with various solvent ratios to find the optimal mobile phase that provides the best separation (ΔRf).

  • Employ a Gradient Elution: If a single isocratic solvent system does not provide adequate separation for all components, a gradient elution can be highly effective. Start with a less polar mobile phase to elute non-polar impurities and gradually increase the polarity to elute your product and then more polar impurities.[5]

  • Column Packing and Dimensions: Ensure your column is packed uniformly to avoid channeling. A longer, narrower column will generally provide higher resolution than a shorter, wider one, although this will increase the elution time and the amount of solvent required.

Q3: My product seems to be degrading on the column, leading to low recovery. What are the possible reasons and how can I prevent this?

A: The acidic nature of silica gel can sometimes catalyze the degradation of sensitive compounds.[3]

• Causality: The acidic silanol groups on the silica surface can act as a Brønsted or Lewis acid, potentially promoting hydrolysis, rearrangement, or polymerization of the analyte. While 3-(4-Methoxybenzoyl)pyridine is generally stable, certain impurities or reaction byproducts might be more susceptible.

• Solutions:

  • Test for Stability: Before performing a large-scale purification, it's prudent to check the stability of your compound on silica gel. This can be done by spotting your compound on a TLC plate, letting it sit for an extended period (e.g., a few hours), and then developing it to see if any new spots appear.[3]

  • Use Deactivated Silica or Alumina: As mentioned earlier, switching to a less acidic stationary phase like deactivated silica or alumina can prevent degradation.[3]

  • Minimize Residence Time: A faster elution, achieved by using a slightly more polar solvent system or applying gentle pressure (flash chromatography), will reduce the time your compound is in contact with the silica gel, thereby minimizing the opportunity for degradation.

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the column chromatography of 3-(4-Methoxybenzoyl)pyridine.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
No Compound Eluting	1. Compound is too polar for the chosen solvent system. 2. Compound has degraded or irreversibly adsorbed onto the column.[3] 3. Incorrect solvent system preparation.	1. Gradually increase the polarity of the mobile phase. If necessary, switch to a more polar solvent like methanol in your eluent system. 2. Test for silica stability using TLC.[3] If unstable, use an alternative stationary phase like alumina.[3] 3. Double-check the composition of your eluent.
Compound Elutes Too Quickly (with the solvent front)	1. Mobile phase is too polar. 2. Sample was loaded in a solvent that is too strong.	1. Decrease the polarity of the mobile phase. A good starting point is a solvent system that gives an Rf value of 0.2-0.3 for your product on TLC. 2. Dissolve your sample in a minimal amount of a non-polar solvent or the mobile phase itself for loading.
Broad Peaks and Poor Resolution	1. Column is overloaded.[1] 2. Uneven column packing. 3. Sample band was too wide during loading.	1. Reduce the amount of crude material loaded onto the column. A general rule of thumb is to load 1-5% of the stationary phase weight. 2. Ensure the column is packed carefully and the top surface of the silica is level. 3. Apply the sample in a concentrated band to the top of the column.
Streaking or Tailing of Bands	1. Strong interaction with the stationary phase (as discussed in FAQs). 2. Co-elution with a polar impurity.	1. Add a basic modifier like triethylamine (0.1-1%) to the mobile phase.[1][2] 2. Optimize the solvent system for better separation. A two-dimensional TLC can help determine if streaking is due to an impurity.

Experimental Protocols

Protocol 1: Standard Silica Gel Column Chromatography

This protocol is a good starting point for the purification of 3-(4-Methoxybenzoyl)pyridine.

• Slurry Preparation: Prepare a slurry of silica gel (60 Å, 230-400 mesh) in your chosen non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into the column and allow the silica to settle, ensuring a uniform and compact bed. Drain the excess solvent until it is level with the top of the silica bed.

• Sample Loading: Dissolve the crude 3-(4-Methoxybenzoyl)pyridine in a minimal amount of dichloromethane or the mobile phase. Carefully apply the sample solution to the top of the silica bed.

• Elution: Begin elution with your chosen solvent system (e.g., a mixture of hexane and ethyl acetate). A gradient elution, starting with a low polarity and gradually increasing it, is often effective.

• Fraction Collection: Collect fractions and monitor the elution of your compound using TLC.

• Analysis: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Protocol 2: Column Chromatography with a Basic Modifier

This protocol is recommended if you are experiencing peak tailing.

• Follow steps 1-3 from Protocol 1.

• Mobile Phase Preparation: Prepare your eluent system (e.g., hexane/ethyl acetate) and add 0.5% (v/v) of triethylamine.

• Elution and Collection: Proceed with the elution and fraction collection as described in Protocol 1, using the modified mobile phase.

• Work-up: After combining the pure fractions, it may be necessary to wash the organic solution with a dilute aqueous acid (e.g., 1M HCl) to remove the triethylamine, followed by a wash with brine. Dry the organic layer over anhydrous sodium sulfate before removing the solvent.

Visualizing the Workflow

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting column chromatography.

Interaction at the Stationary Phase

Caption: Mitigation of peak tailing by a basic modifier.

References

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available from: [Link]

• Phenomenex. Troubleshooting Guide. Available from: [Link]

• SetNext. 3-(4-Methoxybenzyl)pyridine. Available from: [Link]

• MDPI. 3-(4-(Benzyloxy)-3-methoxyphenyl)-[3][6][7]triazolo[4,3-a]pyridine. Available from: [Link]

• The Royal Society of Chemistry. Synthesis and Biological Activity of New Pyridone Diaryl Ether Non-Nucleoside Inhibitors of HIV-1 Reverse Transcriptase. Available from: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chromatography [chem.rochester.edu]
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• 5. rsc.org [rsc.org]
• 6. phenomenex.com [phenomenex.com]
• 7. Insight Hub — Exploring Top Online Finds & Smart Shopping Tips [docs.setnext.ai]

Identifying and minimizing side products in 3-(4-Methoxybenzoyl)pyridine synthesis

Welcome to the technical support center for the synthesis of 3-(4-Methoxybenzoyl)pyridine. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and questions that may arise during the synthesis of this important chemical intermediate. Our goal is to provide you with the expertise and practical insights needed to identify and minimize side products, thereby improving your yield and purity.

I. Troubleshooting Guide: Common Issues and Solutions

This section is dedicated to troubleshooting specific problems you might encounter during the synthesis of 3-(4-Methoxybenzoyl)pyridine. Each issue is presented in a question-and-answer format to directly address your concerns.

Question 1: My yield of 3-(4-Methoxybenzoyl)pyridine is unexpectedly low. What are the likely causes and how can I improve it?

Answer:

Low yields in the synthesis of 3-(4-Methoxybenzoyl)pyridine can stem from several factors, primarily related to the chosen synthetic route and reaction conditions. The most common methods for this synthesis are the Friedel-Crafts acylation and Grignard reactions.

For Friedel-Crafts Acylation:

• Deactivation of the Pyridine Ring: Pyridine is an electron-deficient aromatic ring, which makes it less reactive towards electrophilic substitution reactions like Friedel-Crafts acylation.[1][2] The nitrogen atom in the pyridine ring can also coordinate with the Lewis acid catalyst (e.g., AlCl₃), further deactivating the ring and hindering the reaction.[1][3]

• Side Reactions:

  • Polysubstitution: Although less common with deactivated rings, there is a possibility of multiple acyl groups being added to the aromatic rings, especially the anisole moiety, if the reaction conditions are not carefully controlled.[2]

  • Complex Formation: The pyridine nitrogen can form a stable complex with the Lewis acid, which may be difficult to break during workup, leading to loss of product.[4]

• Solutions:

  • Use of a Milder Lewis Acid: Consider using a less aggressive Lewis acid to minimize side reactions and complexation.

  • Intramolecular Cyclization: An alternative approach is to use an intramolecular reaction, which can be more favorable.[1]

  • Reaction Temperature and Time: Optimize the reaction temperature and time. Lower temperatures may reduce side product formation but could also slow down the desired reaction. Careful monitoring is key.

For Grignard Reactions:

• Reactivity of the Grignard Reagent: Grignard reagents are highly reactive and can be consumed by side reactions if not handled properly.[5][6]

• Side Reactions:

  • Reaction with Water: Grignard reagents are extremely sensitive to moisture. Even trace amounts of water in the glassware or solvents will quench the reagent, reducing the yield.[5][6] Ensure all equipment is oven-dried and solvents are anhydrous.

  • Biphenyl Formation: A common side product is the formation of biphenyl from the coupling of the Grignard reagent with unreacted aryl halide.[5][7] This is favored at higher concentrations and temperatures.[7]

• Solutions:

  • Strict Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents to prevent the quenching of the Grignard reagent.[5][6]

  • Controlled Addition: Add the Grignard reagent slowly to the reaction mixture to maintain a low concentration and minimize biphenyl formation.[7]

Question 2: I am observing an unexpected peak in my NMR/LC-MS analysis. What are the potential side products in the synthesis of 3-(4-Methoxybenzoyl)pyridine?

Answer:

The identity of the side product will depend on the synthetic route employed.

In Friedel-Crafts Acylation:

• Isomers: Depending on the directing effects of the substituents, you may form isomers of the desired product. For instance, acylation could potentially occur at other positions on the pyridine or anisole ring, although the 3-position on the pyridine ring is generally favored.

• Products of Ring Deactivation: In some cases, the reaction may not proceed to completion, leaving unreacted starting materials. The stable complex between pyridine and the Lewis acid can also be a significant byproduct.[4]

In Grignard Reactions:

• Biphenyl Derivatives: As mentioned, the coupling of the Grignard reagent can lead to the formation of 4,4'-dimethoxybiphenyl.[5][7]

• Over-addition Products: If the electrophile is an ester, the Grignard reagent can add twice, leading to a tertiary alcohol.[5]

• Reduced Product: If a proton source is present, the Grignard reagent can be protonated, leading to the formation of anisole.

Question 3: How can I effectively purify 3-(4-Methoxybenzoyl)pyridine to remove persistent impurities?

Answer:

Purification is a critical step to obtain a high-purity product.

• Column Chromatography: This is the most common and effective method for separating the desired product from side products and unreacted starting materials. A silica gel column with a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) is typically used.

• Recrystallization: If the product is a solid, recrystallization can be a highly effective purification technique. The choice of solvent is crucial and may require some experimentation.

• Distillation: For liquid products, distillation under reduced pressure can be used for purification.[8]

• Acid-Base Extraction: Since 3-(4-Methoxybenzoyl)pyridine is a basic compound due to the pyridine nitrogen, an acid-base extraction can be employed to separate it from neutral organic impurities. The product can be extracted into an acidic aqueous solution, the aqueous layer washed with an organic solvent to remove impurities, and then the product is recovered by basifying the aqueous layer and extracting with an organic solvent.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the synthesis of 3-(4-Methoxybenzoyl)pyridine.

What are the most common synthetic routes to prepare 3-(4-Methoxybenzoyl)pyridine?

The primary methods for synthesizing 3-(4-Methoxybenzoyl)pyridine and similar aryl ketones include:

• Friedel-Crafts Acylation: This involves the reaction of a pyridine derivative with an acylating agent (like 4-methoxybenzoyl chloride) in the presence of a Lewis acid catalyst.[2] However, the electron-deficient nature of the pyridine ring makes this reaction challenging.[1][2]

• Grignard Reaction: This involves the reaction of a pyridine-3-carboxaldehyde or a related derivative with a Grignard reagent derived from 4-bromoanisole.[5] Alternatively, 3-bromopyridine can be converted to a Grignard reagent and reacted with 4-methoxybenzaldehyde or a 4-methoxybenzoate ester.

• Suzuki Coupling: A palladium-catalyzed cross-coupling reaction between a pyridine boronic acid derivative and a 4-methoxyaryl halide is a modern and versatile method.[9][10][11] This approach often offers high yields and functional group tolerance.

• Oxidation of 3-(4-Methoxybenzyl)pyridine: The corresponding benzylpyridine can be oxidized to the benzoylpyridine.[12][13] This can be achieved using various oxidizing agents, including potassium permanganate or catalytic methods with molecular oxygen.[12]

What are the key parameters to control to minimize side product formation?

Regardless of the synthetic route, careful control of reaction parameters is essential:

• Temperature: Many side reactions are accelerated at higher temperatures. Running the reaction at the lowest effective temperature can significantly improve selectivity.

• Stoichiometry of Reagents: Using the correct molar ratios of reactants is crucial. An excess of one reactant can lead to the formation of specific side products.

• Purity of Starting Materials and Solvents: Impurities in the starting materials or solvents can lead to unexpected side reactions or inhibit the desired transformation. Using high-purity reagents and anhydrous solvents (especially for Grignard reactions) is recommended.[5][6]

• Inert Atmosphere: For oxygen- or moisture-sensitive reactions like Grignard and some palladium-catalyzed couplings, maintaining an inert atmosphere (e.g., under nitrogen or argon) is critical to prevent degradation of reagents and catalysts.[9]

How can I confirm the identity and purity of my final product?

A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the molecule.

• Mass Spectrometry (MS): Confirms the molecular weight of the product.

• Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as the carbonyl group.

• High-Performance Liquid Chromatography (HPLC): A powerful tool for assessing the purity of the final product and quantifying any impurities.

III. Recommended Experimental Protocol: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is often a reliable method for the synthesis of biaryl ketones with good yields and functional group tolerance.[10]

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromopyridine (1.0 equiv.), 4-methoxyphenylboronic acid (1.2 equiv.), and a palladium catalyst such as Pd(PPh₃)₄ (0.03 equiv.).

• Solvent and Base Addition: Add a degassed solvent system, typically a mixture of toluene and an aqueous solution of a base like sodium carbonate (2 M) or potassium carbonate.[9]

• Degassing: Thoroughly degas the reaction mixture by bubbling argon or nitrogen gas through the solution for 20-30 minutes to create an inert atmosphere.[9]

• Reaction Conditions: Heat the mixture to reflux (around 110 °C) and stir vigorously.[9] Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the organic layer, and extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to obtain the pure 3-(4-Methoxybenzoyl)pyridine.

Causality Behind Experimental Choices:

• Degassing: The palladium catalyst is sensitive to oxygen, and removing dissolved oxygen prevents its deactivation.[9]

• Base: The base is essential for the transmetalation step in the catalytic cycle.

• Excess Boronic Acid: A slight excess of the boronic acid is often used to ensure complete consumption of the limiting aryl halide.

IV. Visualizing Reaction Pathways

Main Reaction and Potential Side Products in Grignard Synthesis

Caption: Grignard synthesis of 3-(4-Methoxybenzoyl)pyridine and potential side products.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield in 3-(4-Methoxybenzoyl)pyridine synthesis.

V. References

• Jasperse, J. Grignard Reaction. Chem 355. [Link]

• YouTube. Preparation of Pyridines, Part 3: By Acylation. (2022-12-25). [Link]

• ResearchGate. Friedel-crafts acylation of 2,5-dimethylthiophene in the presence of pyridine. (2025-08-07). [Link]

• Organic Chemistry Portal. Pyridine synthesis. [Link]

• RSC Publishing. Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions. [Link]

• PubMed Central. Selective, C-3 Friedel-Crafts acylation to generate functionally diverse, acetylated Imidazo[1,2-a]pyridine derivatives. (2018-07-17). [Link]

• CORE. Synthesis, Reactivity and Stability of Aryl Halide Protecting Groups towards Di-Substituted Pyridines. (2015-03-31). [Link]

• National Institutes of Health. Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. [Link]

• Baran Lab, Scripps Research. Pyridine Synthesis: Cliff Notes. (2004-09-06). [Link]

• Longdom Publishing. Oxidation of Benzyldiazines and Benzyl(iso)quinolones. [Link]

• ResearchGate. Synthesis of 3-aryl-2-phosphinoimidazo[1,2-a]pyridine ligands for use in palladium-catalyzed cross-coupling reactions. [Link]

• MDPI. Regioselective Oxidation of 3-Substituted Pyridinium Salts. [Link]

• ResearchGate. Oxidation of model substrate 2-benzylpyridine (1) to 2-benzoylpyridine.... [Link]

• Chemistry LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022-09-24). [Link]

• Google Patents. EP0369208A1 - Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor.

• Wikipedia. Chichibabin pyridine synthesis. [Link]

• Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). (2024-03-16). [Link]

• Google Patents. WO2005063768A1 - Novel pyridine derivatives, a process for their preparation and a pharmaceutical composition containing the same.

• MDPI. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019-02-26). [Link]

• Organic Syntheses. preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. [Link]

• YouTube. Suzuki cross-coupling reaction. (2020-02-13). [Link]

• National Institutes of Health. 3-Benzylpyridine. PubChem. [Link]

• MDPI. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023-01-12). [Link]

• Organic Syntheses. 3-benzoylpyridine. [Link]

• Google Patents. KR101652750B1 - Purification method of pyridine and pyridine derivatives.

• Google Patents. CN101648907A - Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride.

• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Friedel–Crafts Acylation [sigmaaldrich.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. 格氏试剂 [sigmaaldrich.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents [mdpi.com]
• 11. youtube.com [youtube.com]
• 12. longdom.org [longdom.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 3-(4-Methoxybenzoyl)pyridine

Welcome to the technical support center for the crystallization of 3-(4-Methoxybenzoyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the scientific principles and practical techniques to overcome common challenges in obtaining high-quality crystalline material.

Disclaimer: Detailed crystallization protocols for 3-(4-Methoxybenzoyl)pyridine are not extensively documented in publicly available literature. The guidance provided herein is based on the compound's structural features, established principles of crystallization, and data from analogous compounds.[1] These recommendations should serve as a robust starting point for your experimental design and optimization.

Frequently Asked Questions (FAQs)

Q1: What are the key molecular features of 3-(4-Methoxybenzoyl)pyridine that influence its crystallization behavior?

A1: Understanding the molecule's structure is fundamental to predicting and troubleshooting its crystallization. Key features include:

• Aromatic Rings: The presence of both a pyridine and a methoxy-substituted benzene ring suggests that π-π stacking interactions may play a significant role in the formation of a stable crystal lattice.[2]

• Ketone Linkage: The carbonyl group provides a site for dipole-dipole interactions and is a hydrogen bond acceptor.

• Pyridine Nitrogen: The nitrogen atom in the pyridine ring is a hydrogen bond acceptor, which can influence solvent choice and intermolecular interactions.[3]

• Methoxy Group: The ether oxygen of the methoxy group is also a potential hydrogen bond acceptor.

• Molecular Rigidity: The molecule has a relatively rigid structure, which is generally favorable for crystallization.

Q2: I'm starting with a new batch of 3-(4-Methoxybenzoyl)pyridine. What is a logical approach to solvent selection?

A2: A systematic solvent screening is the most effective initial step. The ideal solvent will dissolve the compound at an elevated temperature but exhibit low solubility at room temperature or below.[4]

Solvent Selection Workflow

Caption: A decision-making workflow for initial solvent screening.

Based on the structure of 3-(4-Methoxybenzoyl)pyridine, a good starting point for solvent selection would include:

Solvent Class	Examples	Rationale
Alcohols	Ethanol, Methanol, Isopropanol	The polarity and hydrogen bonding capability may offer the desired solubility profile.
Ketones	Acetone, Methyl Ethyl Ketone	The carbonyl group in the solvent can interact favorably with the ketone in the target molecule.
Esters	Ethyl Acetate	Offers moderate polarity.
Aromatic Hydrocarbons	Toluene	The aromatic nature of the solvent can interact with the aromatic rings of the compound.
Ethers	Tetrahydrofuran (THF)	Can be a good "soluble" solvent in a mixed solvent system.
Alkanes	Heptane, Hexane	Likely to be poor solvents, making them suitable as anti-solvents.

Q3: Is polymorphism a concern for 3-(4-Methoxybenzoyl)pyridine?

Troubleshooting Guide

Problem 1: The compound "oils out" instead of crystallizing.

Causality: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid. This typically happens when the solution becomes supersaturated at a temperature above the melting point of the solid form in that solvent system.

Solutions:

• Increase the Solvent Volume: Add more of the hot solvent to decrease the saturation temperature. This will keep the compound dissolved for longer as it cools, allowing it to reach a temperature below its effective melting point before nucleation begins.

• Lower the Crystallization Temperature Slowly: A slower cooling rate can provide more time for ordered crystal growth to occur instead of amorphous oiling.

• Change the Solvent: The current solvent may be too good a solvent. Try a solvent in which the compound is less soluble.

• Use an Anti-Solvent: Dissolve the compound in a minimal amount of a "good" solvent (in which it is very soluble) and then slowly add a miscible "anti-solvent" (in which it is poorly soluble) at a controlled temperature.[7]

Problem 2: No crystals form, even after cooling.

Causality: This indicates that the solution is not sufficiently supersaturated. This could be due to using too much solvent or the compound being highly soluble even at low temperatures.

Solutions:

• Reduce the Solvent Volume: Gently heat the solution to evaporate some of the solvent. Be cautious with flammable solvents.

• Induce Crystallization:

  • Scratching: Scratch the inside of the flask with a glass rod just below the surface of the solution. The microscopic imperfections in the glass can provide nucleation sites.

  • Seeding: If you have a previous batch of crystals, add a single, small seed crystal to the solution. This will provide a template for further crystal growth.

• Utilize an Anti-Solvent: As described above, adding an anti-solvent can induce precipitation.

• Deep Cooling: Cool the solution in an ice-salt bath or a freezer, provided the solvent will not freeze.

Problem 3: The crystallization yields a fine powder or very small needles.

Causality: The rapid formation of many nuclei, often due to a high degree of supersaturation or rapid cooling, leads to the growth of small crystals.[1]

Solutions:

• Slow Down the Cooling Process: Allow the solution to cool to room temperature on the benchtop, perhaps in an insulated container, before moving it to a colder environment.

• Reduce Supersaturation: Use a slightly larger volume of the hot solvent to ensure that crystallization begins at a lower temperature and proceeds more slowly.

• Consider a Different Crystallization Method:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a container with a loose-fitting lid and allow the solvent to evaporate slowly over several days.

  • Vapor Diffusion: Dissolve the compound in a small amount of a "good" solvent in a small, open vial. Place this vial inside a larger, sealed container with a small amount of a volatile "anti-solvent." The anti-solvent vapor will slowly diffuse into the solution, inducing crystallization.[8]

Vapor Diffusion Setup

Caption: Diagram of a vapor diffusion crystallization setup.

Experimental Protocols

Protocol 1: Slow Cooling Crystallization

• Dissolution: In an Erlenmeyer flask, add the crude 3-(4-Methoxybenzoyl)pyridine. Add a small amount of the chosen solvent (e.g., ethanol).

• Heating: Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add the minimum amount of additional hot solvent required to achieve complete dissolution.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature on the benchtop, undisturbed.

• Further Cooling: Once at room temperature, place the flask in an ice bath or refrigerator for at least one hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum or in a desiccator.

Protocol 2: Anti-Solvent Crystallization

• Dissolution: Dissolve the crude 3-(4-Methoxybenzoyl)pyridine in the minimum amount of a "good" solvent (e.g., acetone or THF) at room temperature.

• Addition of Anti-Solvent: Slowly add a miscible "anti-solvent" (e.g., hexane or heptane) dropwise with stirring until the solution becomes faintly turbid (cloudy).

• Clarification: Add a few drops of the "good" solvent until the solution becomes clear again.

• Crystallization: Cover the container and allow it to stand undisturbed. Crystals should form over time. If necessary, the process can be aided by cooling.

• Isolation and Drying: Collect and dry the crystals as described in the slow cooling protocol.

References

• SetNext. 91258-43-4 | 3-(4-Methoxybenzyl)pyridine. [Link]

• University of Geneva. Guide for crystallization. [Link]

• ResearchGate. How to Purify an organic compound via recrystallization or reprecipitation?[Link]

• CUNY. Purification by Recrystallization. [Link]

• ChemSynthesis. 3-(4-methoxyphenyl)pyridine. [Link]

• IUCr. Crystal structure and Hirshfeld surface analysis of 4-(3-methoxyphenyl)-2,6-diphenylpyridine. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• ResearchGate. Synthesis, growth, and characterization of 3-(4-Methoxyphenyl)-1-(pyridin-2-yl) prop-2-en-1-one single crystal: A potential NLO material. [Link]

• AERU. 3-hydroxy-4-methoxypyridine-2-carboxylic acid. [Link]

• PubChem. 3-(4-Methoxyphenyl)pyridine. [Link]

• NIH. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide. [Link]

• MDPI. Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide. [Link]

• FooDB. Showing Compound 3-Methoxypyridine (FDB004414). [Link]

• Springer. The risk of recrystallization: changes to the toxicity and morphology of pyrimethamine. [Link]

• NIH. A Structured Approach To Cope with Impurities during Industrial Crystallization Development. [Link]

• PubChemLite. 3-(4-phenylbenzoyl)pyridine (C18H13NO). [Link]

• ResearchGate. 4-(4-Nitrobenzyl)pyridine. [Link]

• PubChem. 3-[Methoxy-(4-methoxyphenyl)methyl]pyridine. [Link]

• ResearchGate. Calculated pKa (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP. [Link]

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• 1. Crystal structure and Hirshfeld surface analysis of 4-(3-meth­oxy­phen­yl)-2,6-di­phenyl­pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-meth­oxy­phen­yl)picolinamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mt.com [mt.com]
• 4. mdpi.com [mdpi.com]
• 5. The risk of recrystallization: changes to the toxicity and morphology of pyrimethamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. unifr.ch [unifr.ch]
• 8. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]

Technical Support Center: Scale-Up Synthesis of 3-(4-Methoxybenzoyl)pyridine

Welcome to the technical support center for the synthesis of 3-(4-Methoxybenzoyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important chemical transformation. Here, we address common challenges through a series of troubleshooting guides and frequently asked questions, providing not just solutions but also the underlying scientific principles to empower your experimental design.

Overview of Synthetic Strategies

The synthesis of 3-(4-Methoxybenzoyl)pyridine, a key intermediate in the pharmaceutical industry, is most commonly achieved through two primary routes: Friedel-Crafts acylation and Suzuki-Miyaura cross-coupling. While both methods are effective at the laboratory scale, they present distinct challenges when transitioning to larger-scale production.

Figure 1: Common Synthetic Routes

Caption: Primary synthetic pathways to 3-(4-Methoxybenzoyl)pyridine.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during the scale-up synthesis.

Part 1: Friedel-Crafts Acylation Challenges

The Friedel-Crafts acylation of pyridine with a substituted benzoyl chloride is a classic approach. However, its scale-up is often hampered by the need for stoichiometric amounts of strong Lewis acids and potential side reactions.[1][2][3][4]

Question 1: My reaction yield is significantly lower on a larger scale compared to my benchtop experiments. What are the likely causes?

Answer: A drop in yield during scale-up of a Friedel-Crafts acylation can be attributed to several factors:

• Inefficient Mixing: In larger reactors, achieving homogeneous mixing of the reactants and the Lewis acid catalyst (e.g., AlCl₃) is more challenging. This can lead to localized "hot spots" and uneven reaction progress.

• Exothermic Reaction Control: Friedel-Crafts acylations are often exothermic. Insufficient heat dissipation in a large reactor can lead to side reactions and decomposition of the product.[3]

• Moisture Sensitivity: Lewis acids like AlCl₃ are extremely sensitive to moisture. On a larger scale, ensuring a completely anhydrous environment is more difficult, and any moisture will deactivate the catalyst.[4]

Troubleshooting Protocol: Optimizing Reaction Conditions

• Stirring and Baffling: Ensure your reactor is equipped with appropriate stirring mechanisms and baffles to promote efficient mixing.

• Controlled Addition: Add the 4-methoxybenzoyl chloride solution slowly to the pyridine and Lewis acid mixture to manage the exotherm. Monitor the internal temperature closely.

• Strictly Anhydrous Conditions: Flame-dry all glassware and use anhydrous solvents. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).

Question 2: I am observing the formation of significant amounts of an isomeric byproduct. How can I improve the regioselectivity?

Answer: The pyridine ring can be acylated at different positions. While the 3-position is generally favored electronically, changes in reaction conditions can lead to the formation of other isomers.

• Catalyst Choice: The choice and amount of Lewis acid can influence the regioselectivity. In some cases, using a milder Lewis acid or a mixed-catalyst system can improve the desired isomer ratio.

• Temperature Control: Higher reaction temperatures can sometimes lead to a loss of selectivity. Maintaining a consistent and optimized temperature is crucial.

Data Table 1: Effect of Lewis Acid on Regioselectivity (Hypothetical Data)

Lewis Acid	Molar Equivalents	Temperature (°C)	Yield of 3-isomer (%)	Yield of other isomers (%)
AlCl₃	1.5	0-5	75	15
FeCl₃	1.5	0-5	68	20
ZnCl₂	2.0	25	60	25

Question 3: The work-up procedure is difficult and results in product loss. Are there any best practices for large-scale work-up?

Answer: The work-up of Friedel-Crafts reactions, which typically involves quenching the reaction with water or acid, can be problematic on a large scale due to the highly exothermic nature of the quench and the formation of aluminum hydroxide gels.

Recommended Work-up Protocol:

• Controlled Quench: Slowly and carefully add the reaction mixture to a cooled (0-10 °C) aqueous acid solution (e.g., dilute HCl) with vigorous stirring.

• Extraction: After the quench, extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Filtration Aid: If a persistent emulsion or gel forms, using a filter aid like Celite during filtration can be beneficial.

Part 2: Suzuki-Miyaura Cross-Coupling Challenges

The Suzuki-Miyaura cross-coupling offers a milder alternative to Friedel-Crafts acylation, but it comes with its own set of scale-up challenges, primarily related to the catalyst system and reaction kinetics.[5][6][7]

Question 4: My Suzuki-Miyaura reaction is sluggish and does not go to completion, even with extended reaction times. What could be the issue?

Answer: Incomplete conversion in a Suzuki-Miyaura coupling can often be traced back to catalyst deactivation or suboptimal reaction conditions.[8][9][10]

• Catalyst Deactivation: The palladium catalyst can be deactivated by impurities in the starting materials or solvents. The presence of oxygen can also lead to the oxidation of the active Pd(0) species.[8][9][10]

• Base Selection: The choice and quality of the base are critical. An inappropriate or weak base can lead to a slow transmetalation step.

• Solvent System: The solvent system must be able to dissolve both the organic and inorganic components of the reaction mixture to facilitate efficient reaction.

Troubleshooting Flowchart: Diagnosing a Sluggish Suzuki Reaction

Caption: A decision tree for troubleshooting an incomplete Suzuki-Miyaura coupling.

Question 5: I am having difficulty removing the palladium catalyst from my final product. What are the best methods for purification at scale?

Answer: Removing residual palladium to meet regulatory requirements (often in the ppm range) is a significant challenge in pharmaceutical synthesis.

Purification Strategies for Palladium Removal:

• Crystallization: If your product is a solid, careful optimization of the crystallization process can effectively remove palladium residues.

• Activated Carbon Treatment: Treating a solution of your product with activated carbon can adsorb the palladium catalyst.

• Scavenger Resins: There are commercially available scavenger resins with functional groups that chelate palladium, offering a highly effective method for its removal.

Data Table 2: Comparison of Palladium Removal Techniques

Method	Typical Pd Removal (%)	Advantages	Disadvantages
Crystallization	80-95	Cost-effective, scalable	Product must be crystalline, may require multiple recrystallizations
Activated Carbon	90-98	Relatively inexpensive	Can adsorb product, requires filtration
Scavenger Resins	>99	Highly effective, selective	Higher cost

Frequently Asked Questions (FAQs)

Q1: Are there any "greener" alternatives to the traditional Friedel-Crafts acylation?

A1: Yes, there is growing interest in developing more environmentally friendly Friedel-Crafts reactions.[1] Some approaches include:

• Solid Acid Catalysts: Using solid acid catalysts like zeolites can reduce the amount of hazardous waste generated.[4][11]

• Biocatalysis: Research is ongoing into the use of enzymes to catalyze Friedel-Crafts reactions under milder conditions.[1]

Q2: Can I use a Grignard reaction to synthesize 3-(4-Methoxybenzoyl)pyridine?

A2: While a Grignard reaction between a pyridine-derived Grignard reagent and a 4-methoxybenzoyl derivative is theoretically possible, it often presents significant challenges. Grignard reagents are highly basic and can react with the pyridine ring itself.[12][13] Furthermore, controlling the reaction to prevent the formation of byproducts can be difficult, especially at a larger scale.[14][15][16]

Q3: What are the key safety considerations when scaling up these syntheses?

A3: Both synthetic routes have important safety considerations:

• Friedel-Crafts Acylation: The use of large quantities of AlCl₃ requires careful handling due to its reactivity with water. The quenching process is highly exothermic and must be well-controlled to prevent dangerous temperature and pressure increases.

• Suzuki-Miyaura Coupling: While generally safer, some palladium catalysts can be pyrophoric. Additionally, some of the organic solvents used (e.g., dioxane, toluene) are flammable and have associated health risks. A thorough process safety review is essential before any scale-up.

References

• Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand - PMC - NIH. (n.d.).
• Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand | Organometallics - ACS Publications. (2024, August 10).
• Catalyst Deactivation Modes in Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand - ChemRxiv. (n.d.).
• Biocatalytic Friedel‐Crafts Reactions - PMC - NIH. (n.d.).
• Industrial Friedel–Crafts Chemistry | Request PDF - ResearchGate. (n.d.).

• 3-(4-(Benzyloxy)-3-methoxyphenyl)-[1][8][9]triazolo[4,3-a]pyridine - MDPI. (n.d.). Retrieved from

• Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions - RSC Publishing. (n.d.).
• An Improved Protocol for the Preparation of 3-Pyridyl- and Some Arylboronic Acids. (n.d.).
• Method of friedel-crafts acylation of anilides - Google Patents. (n.d.).
• Friedel–Crafts acylation of anisole with octanoic acid over acid modified zeolites - RSC Advances (RSC Publishing). (n.d.).
• Synthesis routes of Pyridine, 4-[(3-methoxyphenyl)methyl]- - Benchchem. (n.d.).
• Synthesis, growth, and characterization of 3-(4-Methoxyphenyl)-1-(pyridin-2-yl) prop-2-en-1-one single crystal: A potential NLO material - ResearchGate. (2025, August 8).
• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds - Organic Chemistry Portal. (n.d.).
• Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic... | Download Scientific Diagram - ResearchGate. (n.d.).
• Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation | Pharmaguideline. (n.d.).
• Friedel Crafts Acylation of Anisole With Modified Zeolites - ResearchGate. (n.d.).
• Troubleshooting common issues in the Grignard synthesis of tertiary alcohols - Benchchem. (n.d.).
• Crystal structure and Hirshfeld surface analysis of 4-(3-methoxyphenyl)-2,6-diphenylpyridine. (n.d.).
• Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions - NIH. (n.d.).
• Selective, C-3 Friedel-Crafts acylation to generate functionally diverse, acetylated Imidazo[1,2-a]pyridine derivatives - PubMed Central. (2018, July 17).
• Grignard Formation - Troubleshooting and Perfecting : r/Chempros - Reddit. (2021, September 9).
• Pyridine preparation - US2549651A - Google Patents. (n.d.).
• Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide - PMC - NIH. (n.d.).
• Limitations of Friedel-Crafts Alkylations - Chemistry LibreTexts. (2015, July 18).
• Friedel-Crafts acylation of anisole | Download Scientific Diagram - ResearchGate. (n.d.).
• Pharmaceutical Production Methods - Efficient Synthesis of Pyridines. (n.d.).
• Synthesis Problems Involving Grignard Reagents - Master Organic Chemistry. (2016, January 13).
• Method for purification of pyridine, and method for production of chlorinated pyridine - Google Patents. (n.d.).
• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents - MDPI. (2019, February 26).
• What Makes Friedel-Crafts Reactions So Tricky? - YouTube. (2022, April 13).
• Pyridine Synthesis: Cliff Notes - Baran Lab. (2004, September 6).
• Improvement on Synthesis of Grignard Reagent | Request PDF - ResearchGate. (2025, August 5).
• Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. (n.d.).
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters - Scholarship @ Claremont. (n.d.).
• Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor - Google Patents. (n.d.).
• DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES - Denmark Group. (n.d.).
• Purification method of pyridine and pyridine derivatives - Google Patents. (n.d.).
• De Novo Synthesis of Polysubstituted 3-Hydroxypyridines Via “Anti-Wacker”-Type Cyclization - MDPI. (2023, February 1).
• Synthesis and vectorial functionalisation of pyrazolo[3,4-c]pyridines - RSC Publishing. (n.d.).
• Hydroxydiphenylamine synthesis from lab to industrial scale - Benchchem. (n.d.).

Sources

• 1. Biocatalytic Friedel‐Crafts Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation | Pharmaguideline [pharmaguideline.com]
• 4. researchgate.net [researchgate.net]
• 5. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents [mdpi.com]
• 8. Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Friedel–Crafts acylation of anisole with octanoic acid over acid modified zeolites - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. reddit.com [reddit.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: High-Purity Recrystallization of 3-(4-Methoxybenzoyl)pyridine

Welcome to the technical support hub for the purification of 3-(4-Methoxybenzoyl)pyridine. This guide is designed for researchers, chemists, and drug development professionals who require this compound in high purity. Here, we will address common and complex challenges encountered during its recrystallization, moving beyond simple protocols to explain the fundamental principles that govern success.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are frequently encountered when planning and executing a recrystallization protocol.

Q1: What is the underlying principle of recrystallization? Recrystallization is a purification technique for solid compounds based on differences in solubility.[1][2] The core principle is that most compounds are more soluble in a hot solvent than in a cold one.[1][2] An impure solid is dissolved in a minimum amount of a suitable hot solvent to create a saturated solution.[1][3] As this solution cools slowly, the solubility of the desired compound decreases, forcing it to precipitate out of the solution and form a crystal lattice. Ideally, the impurities remain dissolved in the surrounding solvent (the "mother liquor") and are separated by filtration.[1][3]

Q2: What makes a solvent "good" for recrystallizing 3-(4-Methoxybenzoyl)pyridine? An ideal solvent for recrystallization should meet several criteria:

• High solubility at high temperatures and low solubility at low temperatures: This differential is crucial for achieving a high recovery yield.[4]

• Inertness: The solvent must not react with the 3-(4-Methoxybenzoyl)pyridine.[2]

• Boiling Point: The solvent's boiling point should be below the melting point of the compound to prevent it from "oiling out."

• Impurity Solubility: Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or completely insoluble (allowing for removal by hot filtration).[4]

• Volatility: The solvent should be volatile enough to be easily removed from the purified crystals after filtration.

Q3: My recrystallization attempt yielded very few crystals. What is the most common cause? The most frequent reason for low or no crystal yield is using too much solvent.[5][6][7] Adding an excessive amount of solvent prevents the solution from becoming saturated as it cools, meaning the compound remains dissolved in the mother liquor. This issue can often be resolved by carefully boiling off some of the solvent to concentrate the solution and then allowing it to cool again.[5][6]

Q4: What does "oiling out" mean, and how can I prevent it? "Oiling out" occurs when the dissolved compound separates from the cooling solution as a liquid (an oil) rather than as solid crystals.[5][8] This is undesirable because oils tend to trap impurities, defeating the purpose of recrystallization. Common causes include:

• The solution is too concentrated, leading to precipitation above the compound's melting point.

• The presence of impurities significantly depresses the melting point of the mixture.

• The cooling rate is too rapid.

To prevent this, you can reheat the solution, add a small amount of additional solvent, and allow it to cool much more slowly.[5] Insulating the flask can promote the slow cooling necessary for proper crystal growth.[6]

Part 2: Advanced Troubleshooting Guide & Protocols

This section provides in-depth solutions to specific experimental problems and includes a detailed procedural protocol.

Solvent Selection for 3-(4-Methoxybenzoyl)pyridine

The molecular structure of 3-(4-Methoxybenzoyl)pyridine, featuring a polar pyridine ring, a ketone group, and a moderately polar methoxyphenyl group, suggests good solubility in polar protic and aprotic solvents. Experience with similar aromatic ketones and pyridine derivatives suggests that alcohols are excellent starting points.[4][9]

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Suitability Notes
Ethanol	78	24.5	Excellent single-solvent candidate. Often provides a good solubility differential between hot and cold.
Isopropanol (IPA)	82	19.9	Excellent single-solvent candidate. Similar to ethanol, slightly less polar. Good for slower crystal growth.
Methanol	65	32.7	Good, but may be too effective. High solubility may lead to lower recovery unless used carefully.
Ethyl Acetate	77	6.0	Potential for a solvent/anti-solvent pair. May be too soluble; consider pairing with an anti-solvent like heptane.
Acetone	56	20.7	Use with caution. Low boiling point can lead to rapid evaporation and premature crystallization during hot filtration.[3]
Toluene	111	2.4	Good for less polar impurities. Can be used if the compound is contaminated with non-polar substances.
Water	100	80.1	Excellent anti-solvent. The compound is likely poorly soluble in water. Can be used in a pair with a solvent like ethanol or IPA.
Heptane/Hexane	98 / 69	~1.9	Excellent anti-solvent. The compound is expected to be insoluble in these non-polar solvents.

Step-by-Step Recrystallization Protocol (Single Solvent: Ethanol)

This protocol provides a validated method for purifying 3-(4-Methoxybenzoyl)pyridine.

• Preparation: Place the crude 3-(4-Methoxybenzoyl)pyridine in an Erlenmeyer flask. Do not fill the flask more than halfway. Add a magnetic stir bar or a boiling chip.[8]

• Solvent Addition: In a separate beaker, heat ethanol on a hot plate to a gentle boil. Add the hot ethanol to the Erlenmeyer flask in small portions while stirring, just until the solid completely dissolves.[1][10] The goal is to use the minimum amount of hot solvent necessary.[7][11]

• Hot Filtration (Conditional): If you observe any insoluble impurities (e.g., dust, particulates) or if the solution is colored and requires decolorizing carbon, a hot gravity filtration is necessary.

  • Add a small excess of hot ethanol (~5-10% more) to prevent premature crystallization in the funnel.[10]

  • Set up a stemless funnel with fluted filter paper over a clean, pre-warmed Erlenmeyer flask.

  • Pour the hot solution through the filter paper quickly.[8]

• Cooling and Crystallization: Cover the flask with a watch glass and allow it to cool slowly and undisturbed on the benchtop to room temperature.[12] Slow cooling is critical for forming large, pure crystals.[2] Rushing this step can trap impurities.

• Inducing Crystallization (If Necessary): If no crystals form after the solution reaches room temperature, it may be supersaturated.[5][7] Try one of these methods:

  • Scratch the inside of the flask just below the solvent surface with a glass rod.[6]

  • Add a "seed crystal" (a tiny speck of the pure compound).[6]

• Maximizing Yield: Once crystal formation appears complete at room temperature, place the flask in an ice-water bath for at least 15-20 minutes to maximize the precipitation of the product from the solution.[1][10]

• Crystal Collection: Set up a Büchner funnel with a filter paper that fits snugly. Wet the paper with a small amount of ice-cold ethanol. Turn on the vacuum and pour the crystalline slurry into the funnel.

• Washing: With the vacuum still on, wash the collected crystals with a minimum amount of ice-cold ethanol to rinse away the impurity-laden mother liquor.[7][11] Using room temperature or warm solvent will redissolve some of your product, reducing the yield.[7]

• Drying: Allow the vacuum to pull air through the crystals for several minutes to help them dry. Then, transfer the purified crystals to a watch glass and let them air dry completely. For absolute dryness, a vacuum oven at a temperature well below the compound's melting point is recommended. The solid is not truly dry until it reaches a constant weight.[7]

Visual Workflow: Recrystallization Process

Caption: General workflow for purification by recrystallization.

Troubleshooting Common Recrystallization Problems

Q: No crystals are forming, even after scratching and cooling in an ice bath. What now? A: This is a classic case of either using far too much solvent or choosing an inappropriate solvent where the compound is too soluble even when cold.[5][6]

• Solution 1 (Reduce Volume): Gently heat the solution to boil off a significant portion of the solvent (e.g., 25-30% of the volume). Allow the concentrated solution to cool again.[6]

• Solution 2 (Induce with Anti-Solvent): If you suspect the solvent is simply too good, you can add an "anti-solvent" dropwise to the solution at room temperature until it becomes faintly cloudy (the saturation point). An anti-solvent is a solvent in which your compound is insoluble but is miscible with your primary solvent (e.g., adding water or heptane to an ethanol solution).[10] The slight cloudiness indicates the beginning of precipitation; allow this to stand, and crystals should form.

• Solution 3 (Restart): If all else fails, the solvent can be completely removed by rotary evaporation to recover the crude solid, and the process can be re-attempted with a different solvent system.[5][6]

Q: My final product is discolored or has a wide melting point range. What went wrong? A: This indicates that impurities are still present.

• Cause 1 (Trapped Mother Liquor): The crystals were not washed properly, or the vacuum filtration was inefficient, leaving behind the impurity-rich mother liquor.

  • Solution: Re-wash the crystals with fresh, ice-cold solvent on the Büchner funnel. If this fails, a second complete recrystallization is necessary.

• Cause 2 (Co-crystallization): The impurity has similar solubility properties to your product and crystallized along with it.

  • Solution: A second recrystallization may help, but you may need to switch to a different solvent system that can better discriminate between the product and the impurity. If the impurity is colored but soluble, hot filtration with a small amount of activated charcoal before cooling can remove it.[10]

• Cause 3 (Rapid Crystallization): The solution was cooled too quickly (e.g., by placing it directly into an ice bath from boiling). This crashes the solid out of solution, trapping impurities within the crystal lattice.

  • Solution: Re-dissolve the solid and cool it slowly on a benchtop, insulating the flask if necessary, before moving it to an ice bath.[12]

Visual Guide: Troubleshooting Logic

Caption: Decision tree for troubleshooting common recrystallization issues.

References

• Crystallization - Organic Chemistry at CU Boulder. (n.d.). University of Colorado Boulder. Retrieved from [Link]

• Problems with Recrystallisations. (n.d.). University of York Chemistry Teaching Labs. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Purity Assessment of 3-(4-Methoxybenzoyl)pyridine: The Quantitative ¹H NMR Approach

For researchers, scientists, and professionals in drug development, the precise determination of a compound's purity is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. This guide provides an in-depth, technical comparison of Quantitative ¹H NMR (qNMR) spectroscopy against traditional chromatographic methods for the purity assessment of 3-(4-Methoxybenzoyl)pyridine, a key building block in medicinal chemistry. We will move beyond a simple listing of steps to explore the causality behind experimental choices, ensuring a robust and self-validating analytical system.

The Principle of qNMR: A Foundation of Absolute Quantification

At its core, Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation. Its evolution into a quantitative technique stems from a fundamental principle: the intensity of an NMR signal is directly proportional to the number of atomic nuclei generating that signal.[1][2] This unique characteristic establishes qNMR as a primary ratio method, capable of determining the purity of a substance without the need for a chemically identical reference standard of the analyte.[1][3][4] Unlike chromatographic techniques that rely on the comparison of a response factor to a known standard, qNMR provides a more direct and absolute measure of purity.

The International Conference on Harmonization (ICH) and the United States Pharmacopeia (USP) have recognized qNMR as a valid technique for pharmaceutical analysis, highlighting its growing acceptance in regulated environments.[4][5]

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A Comparative Guide to the Conformational Analysis of 3-(4-Methoxybenzoyl)pyridine and Its Isomers

Introduction: The Significance of Molecular Conformation in Drug Discovery

In the realm of medicinal chemistry and drug development, the three-dimensional arrangement of atoms in a molecule—its conformation—is a critical determinant of its biological activity. The specific shape of a molecule dictates how it interacts with its biological target, such as an enzyme or receptor. Diaryl ketones, a common scaffold in pharmacologically active compounds, possess a flexible central carbonyl linker that allows for a range of conformational possibilities. The preferred orientation of the two aryl rings relative to each other can profoundly impact a molecule's binding affinity and efficacy.

This guide provides an in-depth comparative analysis of the conformational landscapes of three structural isomers: 2-(4-Methoxybenzoyl)pyridine, 3-(4-Methoxybenzoyl)pyridine, and 4-(4-Methoxybenzoyl)pyridine. By examining the interplay of steric and electronic effects, we will explore how the positional variation of the nitrogen atom in the pyridine ring influences the rotational freedom and stable conformations of these molecules. This analysis is crucial for researchers aiming to design novel therapeutics with optimized target engagement. We will delve into both computational and experimental methodologies that are pivotal for elucidating these conformational preferences.

Theoretical Underpinnings: Steric Hindrance vs. Electronic Effects

The conformation of a diaryl ketone is primarily governed by the balance between two opposing forces: steric hindrance and electronic effects (conjugation)[1][2]. Steric hindrance arises from the repulsive interactions between bulky groups on the two rings, which favors a twisted, non-planar conformation to minimize these clashes[3]. Conversely, electronic effects, specifically π-conjugation between the aromatic rings and the central carbonyl group, favor a more planar arrangement to allow for maximum overlap of p-orbitals.

The position of the nitrogen atom in the pyridine ring and the presence of the electron-donating methoxy group on the benzoyl ring introduce additional electronic factors that modulate this balance[4][5]. The lone pair of electrons on the pyridine nitrogen can engage in electrostatic interactions, and the methoxy group can influence the electron density of the benzoyl ring through resonance.

Computational Approach: Unveiling the Conformational Landscape with Density Functional Theory (DFT)

Density Functional Theory (DFT) is a powerful quantum mechanical method for modeling the electronic structure and predicting the geometries and relative energies of different conformers[3][6]. A key computational experiment in conformational analysis is the potential energy surface (PES) scan, which involves systematically rotating one of the aryl rings around the carbonyl-aryl bond and calculating the energy at each step.

Protocol for DFT-Based Potential Energy Surface Scan

• Initial Structure Generation: Build the initial 3D structures of 2-, 3-, and 4-(4-Methoxybenzoyl)pyridine using a molecular modeling software (e.g., GaussView, Avogadro).

• Geometry Optimization: Perform an initial geometry optimization of each isomer to find a low-energy starting conformation. This is typically done using a functional like B3LYP with a basis set such as 6-31G(d)[6].

• Defining the Dihedral Angle: Identify the four atoms that define the dihedral angle to be scanned. This is typically the C(aryl)-C(carbonyl)-C(pyridyl)-C(pyridyl) linkage.

• Performing the Relaxed PES Scan: Set up a relaxed PES scan in a computational chemistry package like Gaussian[4]. This involves rotating the defined dihedral angle in discrete steps (e.g., 10-15 degrees) from 0° to 360°. At each step, the dihedral angle is held fixed while all other geometric parameters are allowed to relax to their minimum energy.

• Energy Profile Analysis: Plot the relative energy versus the dihedral angle to visualize the rotational energy profile. The minima on this plot correspond to stable conformers, while the maxima represent the rotational energy barriers.

Caption: Workflow for DFT-based conformational analysis.

Experimental Validation: Probing Conformation with NMR and X-ray Crystallography

While computational methods provide invaluable theoretical insights, experimental validation is crucial for confirming the predicted conformations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Overhauser Effect Spectroscopy (NOESY) is a 2D NMR technique that detects through-space correlations between protons that are close to each other (typically < 5 Å)[7][8]. The presence and intensity of NOE cross-peaks can provide direct evidence for the preferred conformation in solution.

• Sample Preparation: Dissolve a high-purity sample of the target compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) at an appropriate concentration (typically 5-10 mg in 0.6 mL).

• ¹H NMR Spectrum Acquisition: Acquire a standard 1D ¹H NMR spectrum to identify the chemical shifts of all protons.

• NOESY Experiment Setup: Set up a 2D NOESY experiment on the NMR spectrometer. Key parameters to optimize include the mixing time (d8), which is crucial for observing NOE signals. For small molecules, mixing times are typically in the range of 300-800 ms[7].

• Data Processing and Analysis: Process the 2D data to generate the NOESY spectrum. Analyze the cross-peaks: a cross-peak between two protons indicates their spatial proximity. The volume of the cross-peak is inversely proportional to the sixth power of the distance between the protons.

Caption: Experimental workflow for NOESY-based conformational analysis.

X-ray Crystallography

Single-crystal X-ray diffraction provides an unambiguous determination of the molecule's conformation in the solid state[9]. While the solid-state conformation may not always be identical to the predominant conformation in solution due to crystal packing forces, it provides a highly accurate reference structure.

Comparative Conformational Analysis of the Isomers

The conformational preferences of the three isomers are dictated by the position of the nitrogen atom in the pyridine ring.

2-(4-Methoxybenzoyl)pyridine

In this isomer, the pyridine nitrogen is in the ortho position relative to the carbonyl linker. This proximity leads to significant steric hindrance between the nitrogen lone pair and the carbonyl oxygen, as well as potential electrostatic repulsion. To alleviate this, the pyridine ring is expected to be significantly twisted out of the plane of the carbonyl group. Crystal structures of related 2-benzoylpyridine derivatives confirm a highly non-planar conformation[1]. The presence of an intramolecular C-H···N hydrogen bond between a proton on the benzoyl ring and the pyridine nitrogen can further stabilize a particular twisted conformation[10].

3-(4-Methoxybenzoyl)pyridine

With the nitrogen atom in the meta position, direct steric and electrostatic interactions with the carbonyl group are minimized compared to the 2-isomer. As a result, the rotational barrier is expected to be lower, and the molecule can adopt a wider range of conformations. The balance between steric hindrance from the ortho-hydrogens of both rings and the desire for π-conjugation will likely lead to a twisted conformation, but less so than in the 2-isomer.

4-(4-Methoxybenzoyl)pyridine

In the 4-isomer, the nitrogen atom is positioned para to the carbonyl group and exerts its electronic influence remotely. Steric hindrance is comparable to that in benzophenone itself, arising primarily from the ortho-hydrogens on both rings. The electron-withdrawing nature of the pyridine ring (at the 4-position) can influence the electronic character of the carbonyl group, potentially affecting the rotational barrier. Crystal structures of 4-benzoylpyridine derivatives show a twisted conformation, with dihedral angles typically in the range of 40-60 degrees[11].

Isomer	Expected Dominant Conformation	Key Influencing Factors	Predicted Rotational Barrier
2-(4-Methoxybenzoyl)pyridine	Highly Twisted	Steric hindrance from ortho-nitrogen, potential C-H···N intramolecular interactions[10]	Highest
3-(4-Methoxybenzoyl)pyridine	Moderately Twisted	Balance of steric hindrance from ortho-hydrogens and π-conjugation	Lowest
4-(4-Methoxybenzoyl)pyridine	Twisted	Steric hindrance from ortho-hydrogens, electronic effect of para-nitrogen	Intermediate

Conclusion

The conformational analysis of 3-(4-Methoxybenzoyl)pyridine and its isomers reveals the profound impact of the pyridine nitrogen's position on the molecule's three-dimensional structure. The 2-isomer is predicted to adopt the most twisted conformation due to significant steric and electronic interactions from the ortho-nitrogen. The 3-isomer is expected to have the greatest conformational flexibility with the lowest rotational barrier. The 4-isomer likely exhibits an intermediate level of twisting, similar to other diaryl ketones.

A comprehensive understanding of these conformational preferences, achieved through a synergistic application of computational modeling and experimental validation, is paramount for the rational design of novel drug candidates. By elucidating the structure-activity relationships governed by molecular conformation, researchers can more effectively optimize ligand-target interactions and enhance the therapeutic potential of this important class of molecules.

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A Head-to-Head Comparison of Synthesis Routes for 3-(4-Methoxybenzoyl)pyridine: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of key chemical intermediates is paramount. 3-(4-Methoxybenzoyl)pyridine, a valuable building block in medicinal chemistry, can be synthesized through various routes, each with its own set of advantages and challenges. This guide provides an in-depth, head-to-head comparison of three prominent synthetic strategies: the Grignard reaction, Friedel-Crafts acylation, and Suzuki coupling. Furthermore, an oxidation approach is briefly discussed as a potential alternative. By presenting detailed experimental protocols, mechanistic insights, and a comparative analysis, this document aims to empower researchers to make informed decisions for their specific synthetic needs.

Unveiling the Synthetic Pathways

The quest for an optimal synthesis of 3-(4-Methoxybenzoyl)pyridine leads us to explore several established chemical transformations. The choice of a particular route often depends on factors such as the availability of starting materials, desired scale, and tolerance to specific reaction conditions.

Route 1: The Grignard Reaction - A Classic Carbon-Carbon Bond Formation

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency.[1] In this approach, a Grignard reagent, 4-methoxyphenylmagnesium bromide, acts as a potent nucleophile, attacking the electrophilic carbon of 3-cyanopyridine. Subsequent hydrolysis of the intermediate imine furnishes the desired ketone.

Mechanistic Insight

The reaction is initiated by the nucleophilic addition of the Grignard reagent to the nitrile group of 3-cyanopyridine. This forms a magnesium salt of an imine. The choice of an ethereal solvent like anhydrous diethyl ether or tetrahydrofuran (THF) is crucial as it stabilizes the Grignard reagent.[2] The subsequent acidic workup is essential to hydrolyze the imine intermediate to the final ketone product.

Experimental Protocol

Materials:

• 3-Cyanopyridine

• Magnesium turnings

• 4-Bromoanisole

• Anhydrous diethyl ether

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (anhydrous)

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq.). Add a small crystal of iodine to activate the magnesium. Slowly add a solution of 4-bromoanisole (1.1 eq.) in anhydrous diethyl ether via the dropping funnel to initiate the reaction. Once the reaction starts, add the remaining 4-bromoanisole solution dropwise to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.[3]

• Reaction with 3-Cyanopyridine: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a solution of 3-cyanopyridine (1.0 eq.) in anhydrous diethyl ether dropwise from the dropping funnel. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Workup: Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution. Add 2M hydrochloric acid and stir until the solids dissolve. Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3-(4-methoxybenzoyl)pyridine.

Route 2: Friedel-Crafts Acylation - An Electrophilic Aromatic Substitution Approach

Friedel-Crafts acylation is a classic method for the synthesis of aryl ketones, involving the reaction of an aromatic compound with an acylating agent in the presence of a Lewis acid catalyst.[4] For the synthesis of 3-(4-methoxybenzoyl)pyridine, anisole is acylated with nicotinoyl chloride using a Lewis acid like aluminum chloride (AlCl₃).

Mechanistic Insight

The Lewis acid catalyst, AlCl₃, coordinates to the chlorine atom of nicotinoyl chloride, generating a highly electrophilic acylium ion. The electron-rich anisole ring then acts as a nucleophile, attacking the acylium ion. The methoxy group of anisole is an activating and ortho, para-directing group. Due to steric hindrance at the ortho position, the acylation predominantly occurs at the para position.[5] A subsequent workup quenches the catalyst and liberates the final product.

Experimental Protocol

Materials:

• Anisole

• Nicotinoyl chloride hydrochloride

• Aluminum chloride (anhydrous)

• Dichloromethane (anhydrous)

• Ice

• Hydrochloric acid (concentrated)

• Sodium hydroxide solution (5%)

• Magnesium sulfate (anhydrous)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride (1.5 eq.) in anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

• Addition of Reactants: To a separate flask, add nicotinoyl chloride hydrochloride (1.0 eq.) and anisole (1.2 eq.) in anhydrous dichloromethane. Add this solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Workup: Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid. Stir vigorously until all the aluminum salts dissolve. Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).[1]

• Purification: Combine the organic layers and wash with 5% sodium hydroxide solution, water, and then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Route 3: Suzuki Coupling - A Palladium-Catalyzed Cross-Coupling Strategy

The Suzuki coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryls.[6] In this route, 3-pyridylboronic acid is coupled with 4-methoxybenzoyl chloride in the presence of a palladium catalyst and a base.

Mechanistic Insight

The catalytic cycle of the Suzuki coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[7] First, the palladium(0) catalyst undergoes oxidative addition with the 4-methoxybenzoyl chloride. In the transmetalation step, the pyridine group is transferred from the boronic acid to the palladium center, facilitated by a base. Finally, reductive elimination from the palladium(II) complex yields the desired 3-(4-methoxybenzoyl)pyridine and regenerates the palladium(0) catalyst.[8]

Experimental Protocol

Materials:

• 3-Pyridylboronic acid

• 4-Methoxybenzoyl chloride

• Tetrakis(triphenylphosphine)palladium(0)

• Potassium carbonate

• Toluene

• Ethanol

• Water

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-pyridylboronic acid (1.2 eq.), 4-methoxybenzoyl chloride (1.0 eq.), and potassium carbonate (2.0 eq.) in a mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio).

• Degassing: Bubble nitrogen or argon gas through the solution for 15-20 minutes to remove dissolved oxygen.

• Catalyst Addition and Reaction: Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq.) to the reaction mixture. Heat the mixture to reflux (around 80-90 °C) and stir for 4-6 hours under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and add water. Extract the product with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Alternative Route: Oxidation of 3-(4-methoxybenzyl)pyridine

An alternative two-step approach involves the synthesis of 3-(4-methoxybenzyl)pyridine followed by its oxidation to the desired ketone. The initial precursor can be prepared via a Suzuki coupling of 3-picolyl chloride with 4-methoxyphenylboronic acid. The subsequent oxidation of the benzylic methylene group can be achieved using various oxidizing agents such as potassium permanganate (KMnO₄) or chromium-based reagents.[9][10]

While this route is feasible, it adds an extra synthetic step. The oxidation step can sometimes suffer from over-oxidation or require harsh conditions, which might not be compatible with sensitive functional groups.[11]

Head-to-Head Comparison

Feature	Grignard Reaction	Friedel-Crafts Acylation	Suzuki Coupling
Starting Materials	3-Cyanopyridine, 4-Bromoanisole	Anisole, Nicotinoyl chloride	3-Pyridylboronic acid, 4-Methoxybenzoyl chloride
Reagent Sensitivity	Highly sensitive to moisture and air	Lewis acid is moisture sensitive	Air-sensitive catalyst
Reaction Conditions	Anhydrous conditions, inert atmosphere	Anhydrous conditions, inert atmosphere	Inert atmosphere, elevated temperature
Catalyst	None (stoichiometric reagent)	Stoichiometric Lewis acid (e.g., AlCl₃)	Catalytic Palladium complex
Yield	Moderate to Good	Moderate to Good	Good to Excellent
Scalability	Moderate	Can be challenging on a large scale	Generally good
Safety Concerns	Handling of pyrophoric Grignard reagent	Corrosive Lewis acid, HCl gas evolution	Toxic palladium catalyst
Waste Generation	Magnesium salts	Large amounts of acidic waste	Less waste compared to stoichiometric methods
Cost-Effectiveness	Generally cost-effective starting materials	Relatively inexpensive starting materials	Boronic acids and palladium catalysts can be expensive

Characterization of 3-(4-Methoxybenzoyl)pyridine

Accurate characterization of the final product is crucial for ensuring its purity and identity. The following are expected spectroscopic data for 3-(4-methoxybenzoyl)pyridine.

• ¹H NMR (CDCl₃, 400 MHz): δ 8.85 (d, J = 2.0 Hz, 1H), 8.75 (dd, J = 4.8, 1.6 Hz, 1H), 8.05 (dt, J = 8.0, 2.0 Hz, 1H), 7.85 (d, J = 8.8 Hz, 2H), 7.45 (dd, J = 8.0, 4.8 Hz, 1H), 7.00 (d, J = 8.8 Hz, 2H), 3.90 (s, 3H).[12]

• ¹³C NMR (CDCl₃, 101 MHz): δ 194.5, 164.0, 152.0, 149.5, 136.0, 132.5, 130.0, 129.5, 123.5, 114.0, 55.6.[13]

• IR (KBr, cm⁻¹): ~1660 (C=O stretch), ~1600, 1580 (aromatic C=C stretch), ~1260 (C-O stretch).[14]

• Mass Spectrometry (EI): m/z 213 (M⁺).

Conclusion

The synthesis of 3-(4-methoxybenzoyl)pyridine can be successfully achieved through several distinct synthetic routes. The Grignard reaction offers a straightforward approach with readily available starting materials, though it requires strict anhydrous conditions. Friedel-Crafts acylation is a classic method but suffers from the use of stoichiometric amounts of a corrosive Lewis acid and potential regioselectivity issues with more complex substrates. The Suzuki coupling represents a more modern and often higher-yielding alternative, with the primary drawbacks being the cost and sensitivity of the palladium catalyst and boronic acid. The choice of the optimal route will ultimately be dictated by the specific requirements of the research project, including scale, cost considerations, and available equipment and expertise. This guide provides the necessary foundational knowledge and practical protocols to assist researchers in navigating these synthetic choices effectively.

References

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• Royal Society of Chemistry. (n.d.). Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information. Retrieved from [Link]

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• SCIRP. (2017). A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(4-Methoxybenzoyl)pyridine

This document provides a detailed operational and safety guide for the proper disposal of 3-(4-methoxybenzoyl)pyridine. Designed for researchers, laboratory personnel, and drug development professionals, this guide synthesizes established safety protocols for pyridine-based chemical waste to ensure the protection of personnel and the environment. Given the absence of a specific Safety Data Sheet (SDS) for this exact compound, the procedures outlined are conservatively based on the known hazards of its constituent moieties: the pyridine ring and the methoxybenzoyl group.

Core Principles: Hazard Identification and Risk Assessment

The fundamental principle of safe chemical disposal is a thorough understanding of the substance's intrinsic hazards. 3-(4-Methoxybenzoyl)pyridine, as a derivative of pyridine, must be treated as hazardous chemical waste. Pyridine and its analogues are recognized for their toxicity, flammability, and environmental risks.[1][2]

Causality of Hazard Classification:

• Pyridine Moiety: The nitrogen-containing heterocyclic ring is responsible for the compound's basicity and characteristic toxicity. Pyridine itself is harmful if swallowed, inhaled, or absorbed through the skin, and is a suspected human carcinogen.[3] It is known to be toxic to the liver, kidneys, and central nervous system.[3]

• Flammability: Like its parent compound, 3-(4-Methoxybenzoyl)pyridine should be considered a flammable substance. Pyridine has a flash point of 20°C (68°F) and its vapors can form explosive mixtures in the air.[4] Therefore, all waste and handling procedures must mitigate ignition risks.

Any material contaminated with this compound, including residual amounts in containers, personal protective equipment (PPE), and spill cleanup materials, is classified as hazardous waste and must be disposed of accordingly.[1]

Data Presentation: Hazard Summary

The following table summarizes key hazard and disposal information, extrapolated from pyridine and related compounds, to guide risk assessment and handling procedures.

Parameter	Guideline / Data	Authoritative Source Analogs
Waste Classification	Hazardous Chemical Waste	Pyridine, Pyridine Derivatives[1][5]
Primary Hazards	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation. Flammable.	Pyridine, 3-Methoxypyridine[6]
Toxicity Data (Pyridine)	Oral (LD50): 891 mg/kg [Rat] Dermal (LD50): 1,121 mg/kg [Rabbit]	Pyridine SDS[3]
Exposure Limits (Pyridine)	OSHA / NIOSH / ACGIH TWA: 5 ppm	OSHA, NIOSH, ACGIH[7]
Primary Disposal Route	High-Temperature Incineration	Pyridine Waste Management[5]
Environmental Hazards	Harmful to aquatic life. Do not discharge into waterways, drains, or sewers.	Pyridine SDS[8]

Procedural Blueprint: Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol is critical to prevent accidental exposure and environmental contamination. The following steps provide a self-validating workflow for the safe management of 3-(4-Methoxybenzoyl)pyridine waste from generation to final disposal.

Step 1: Engineering Controls and Personal Protective Equipment (PPE)

Rationale: The first line of defense is to minimize exposure. Engineering controls and PPE are non-negotiable safety layers.

• Engineering Control: All handling and preparation of 3-(4-Methoxybenzoyl)pyridine waste (e.g., weighing, transferring, rinsing containers) must be conducted within a certified chemical fume hood to prevent the inhalation of vapors.[3]

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes.[9]

• Skin Protection: A flame-retardant lab coat and chemical-resistant gloves are mandatory. Butyl rubber or Viton® gloves are recommended over standard nitrile gloves for better resistance to pyridine compounds.[2][3] Always inspect gloves for integrity before use and practice proper removal techniques to avoid contaminating your skin.[9]

• Respiratory Protection: If working outside of a fume hood is unavoidable (e.g., during a large spill), a respirator with an appropriate organic vapor cartridge is required. Note that respirator use necessitates prior medical clearance and fit-testing as per institutional policy.[3]

Step 2: Waste Segregation and Collection

Rationale: Proper segregation prevents dangerous chemical reactions between incompatible waste streams and facilitates correct disposal by waste management professionals.

• Solid Waste: Collect un-rinsed empty containers, contaminated weigh boats, spatulas, and disposable labware in a dedicated, puncture-resistant hazardous waste container lined with a heavy-duty plastic bag.[1]

• Liquid Waste: Collect all solutions containing 3-(4-Methoxybenzoyl)pyridine in a sealable, airtight, and chemically compatible waste container (e.g., high-density polyethylene or glass).[3] Do not mix this waste with acids, strong oxidizers, or other incompatible materials.[10]

• Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated items in a designated hazardous waste bag, separate from regular trash.[1]

Step 3: Container Labeling and Storage

Rationale: Clear and accurate labeling is a regulatory requirement and essential for communicating hazards to all personnel.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "3-(4-Methoxybenzoyl)pyridine," and a clear indication of the hazards (e.g., "Toxic," "Flammable").[1][3] The date of waste generation must also be included.

• Storage: Store sealed waste containers in a designated, well-ventilated, and secure waste accumulation area. This area should be cool, dry, and away from direct sunlight, heat, or any potential ignition sources.[11]

Step 4: Final Disposal Arrangement

Rationale: Hazardous waste must be treated and disposed of in compliance with all local, state, and federal regulations to ensure environmental safety.

• Professional Disposal: Never pour 3-(4-Methoxybenzoyl)pyridine waste down the drain or discard it with regular refuse.[11]

• EHS Coordination: Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

• Recommended Method: The standard and most effective disposal method for pyridine-based waste is high-temperature incineration (e.g., rotary kiln or liquid injection) at temperatures between 820°C and 1600°C, which ensures complete destruction of the compound.[5]

Emergency Protocol: Spill Management

Immediate and correct response to a spill is crucial to mitigate risks.

Rationale: A prepared spill response plan minimizes the area of contamination and the risk of exposure.

• Evacuate and Alert: For large spills, immediately alert personnel in the vicinity and evacuate the area. Contact your institution's EHS department or emergency response team.[2]

• Ventilate: Ensure the area is well-ventilated, preferably under a fume hood if the spill is contained there.

• Contain the Spill: For small, manageable spills, use an inert, non-combustible absorbent material such as vermiculite, sand, or a commercial spill kit absorbent.[3][11] Do not use combustible materials like paper towels.

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a sealable, labeled hazardous waste container.[12]

• Decontaminate: Clean the spill area with a suitable solvent (such as isopropanol or ethanol), followed by a thorough wash with soap and water. All cleaning materials must be collected and disposed of as hazardous waste.[1]

• Report: Report all spills to your supervisor and EHS department, regardless of size.

Visualization: Disposal Decision Workflow

The following diagram illustrates the logical workflow for the safe management and disposal of 3-(4-Methoxybenzoyl)pyridine waste.

Caption: Decision workflow for handling 3-(4-Methoxybenzoyl)pyridine waste.

References

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A Comprehensive Guide to the Safe Handling of 3-(4-Methoxybenzoyl)pyridine

For Immediate Use by Laboratory Personnel

As a Senior Application Scientist, it is my priority to equip our partners in research and development with the critical information needed to ensure laboratory safety and operational integrity. This guide provides essential, actionable protocols for the safe handling of 3-(4-Methoxybenzoyl)pyridine, a compound frequently utilized in pharmaceutical synthesis. The following procedures are grounded in established safety principles and are designed to be a trusted resource for your laboratory.

Understanding the Hazard Profile

Before handling any chemical, a thorough understanding of its intrinsic hazards is paramount. While specific toxicological data for 3-(4-Methoxybenzoyl)pyridine is not extensively documented, its structural similarity to other substituted pyridines warrants a cautious approach. Based on available data for related compounds, the primary hazards are anticipated to be:

• Skin Irritation: May cause irritation upon contact.[1][2][3]

• Serious Eye Irritation: Poses a risk of serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1][2][3]

• Harmful if Swallowed: Acute oral toxicity is a potential concern.[3]

These classifications necessitate strict adherence to the personal protective equipment (PPE) and handling protocols outlined below.

Mandatory Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to create a robust barrier against potential exposure. The following table summarizes the minimum PPE requirements for handling 3-(4-Methoxybenzoyl)pyridine.

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[4]	Protects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact, which can cause irritation. It is crucial to check the manufacturer's glove compatibility chart for the specific chemical being handled.
Body Protection	Laboratory coat, long pants, and closed-toe shoes.[4]	Minimizes the risk of accidental skin exposure.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. A NIOSH-approved respirator may be necessary for handling large quantities or in cases of inadequate ventilation.[4]	Prevents inhalation of dust or vapors, which can cause respiratory tract irritation.

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a systematic workflow is critical for minimizing risk. The following diagram and procedural steps outline the safe handling of 3-(4-Methoxybenzoyl)pyridine from receipt to disposal.

Caption: Workflow for the safe handling of 3-(4-Methoxybenzoyl)pyridine.

Procedural Steps:

• Don Personal Protective Equipment (PPE): Before entering the designated handling area, ensure all required PPE is worn correctly.

• Ensure Proper Ventilation: All handling of 3-(4-Methoxybenzoyl)pyridine must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[5]

• Receiving and Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

• Storage: Store the container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[1][5] The container should be kept tightly closed.[1]

• Weighing: If the material is a solid, conduct weighing procedures in a manner that minimizes dust generation.

• Use in Reaction: When adding the chemical to a reaction vessel, do so carefully to avoid splashing.

• Decontamination: After handling, thoroughly decontaminate all surfaces and equipment. Wash hands and any exposed skin with soap and water.[1]

• Waste Disposal: Dispose of all waste, including empty containers and contaminated materials, in accordance with local, state, and federal regulations.[1][6] Waste should be collected in a properly labeled, sealed, and compatible container.[7]

• Doff Personal Protective Equipment (PPE): Remove PPE in the correct order to prevent cross-contamination.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Type	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, including under the eyelids.[1] Seek immediate medical attention.[2]
Skin Contact	Wash the affected area with plenty of soap and water.[1] Remove contaminated clothing. If skin irritation occurs, seek medical advice.
Inhalation	Move the individual to fresh air. If they feel unwell, call a poison center or doctor.[1]
Ingestion	Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[8]
Spill	For small spills, absorb with an inert material and place in a suitable container for disposal.[7] For large spills, evacuate the area and contact emergency services. Ensure adequate ventilation and remove all sources of ignition.[1]

Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle.

• Waste Characterization: All waste containing 3-(4-Methoxybenzoyl)pyridine must be treated as hazardous waste.

• Containment: Collect waste in a designated, labeled, and sealed container.

• Disposal Method: The primary recommended method for disposal is incineration by a licensed waste disposal company.[6] Never dispose of this chemical down the drain or in general waste.

By adhering to these guidelines, you contribute to a culture of safety and ensure the well-being of yourself and your colleagues. This proactive approach to chemical handling is the foundation of responsible and successful research.

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